Auphen

Core Science & Biosynthesis

Auphen's Mechanism of Action in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Auphen, a gold-based compound, has emerged as a promising investigational agent in oncology, primarily targeting aquaporins (AQPs), a family of transmembrane water and small solute channels. Aberrant AQP expression is increasingly implicated in cancer progression, facilitating processes such as cell proliferation, migration, and angiogenesis. This technical guide provides a comprehensive overview of the current understanding of Auphen's mechanism of action in cancer cells, with a focus on breast and hepatocellular carcinoma. It details the molecular pathways modulated by Auphen, summarizes key quantitative data from preclinical studies, and provides methodologies for relevant experimental protocols. Furthermore, this document includes visualizations of signaling pathways and experimental workflows to facilitate a deeper understanding of Auphen's anticancer effects.

Core Mechanism of Action: Aquaporin Inhibition

Auphen's primary mechanism of action is the inhibition of aquaporins, particularly AQP3 and AQP7.[1] In human erythrocytes, Auphen treatment leads to a significant reduction in glycerol (B35011) permeability through AQP3 inhibition, with minimal effect on AQP1-mediated water permeability.[1] It has also been shown to inhibit water and glycerol transport via AQP7 in adipocytes.[1]

In the context of cancer, this inhibition disrupts cellular processes vital for tumor growth and survival. For instance, in hepatocellular carcinoma (HCC), Auphen-mediated depression of AQP3 has been shown to suppress tumor growth.[1] Computational modeling suggests that gold-containing inhibitors like Auphen interact with Cys40 in the extracellular domain of AQP3 to control cancer cell migration.[1]

Effects on Cancer Cell Biology

Inhibition of Cell Proliferation and Cell Cycle Arrest

Auphen has demonstrated potent anti-proliferative effects in various cancer cell lines. This activity is linked to its ability to induce cell cycle arrest.

Modulation of Gene Expression

Transcriptomic analysis of breast cancer cells treated with Auphen has revealed significant alterations in gene expression. Notably, genes associated with mitochondrial metabolism are impacted, which may contribute to the observed reduction in mammary tumor progression and lung metastasis.[2]

Compensatory Regulation of Aquaporins

Treatment with Auphen can lead to compensatory changes in the expression of other AQP family members. In murine breast cancer cell lines, Auphen treatment resulted in decreased Aqp5 expression in PyMT cells, while in 4T1 cells, Aqp1 expression increased and Aqp7 decreased.[1] In human breast cancer cell lines, significant but inconsistent changes in the expression of various AQPs were observed after Auphen treatment.[1] At the protein level, AQP7 expression decreased in most tested breast cancer cell lines following Auphen treatment, whereas AQP3 and AQP9 levels showed variable responses.[1]

Signaling Pathways Modulated by Auphen

PKA Signaling Pathway in Hepatocellular Carcinoma

In hepatocellular carcinoma, Auphen's mechanism is linked to the regulation of AQP3 and AQP9, which is connected to the Protein Kinase A (PKA) signaling pathway.[1] The PKA pathway is a crucial regulator of cell proliferation, mRNA expression, and enzyme activation.[1] While Auphen directly inhibits AQP3, the expression of AQP9 is known to be increased by activators of the PKA pathway, such as dibutyryl cAMP (dbcAMP).[1] The interplay between Auphen's inhibition of AQP3 and the PKA-mediated regulation of AQP9 appears to be a key component of its anti-HCC effects.

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Caption: Auphen's interaction with the PKA signaling pathway in cancer cells.

Combination Therapy Potential

Auphen has shown significant promise in combination with existing cancer therapies, enhancing their efficacy.

Synergy with Endocrine Therapy in Breast Cancer

In breast cancer, Auphen treatment renders cells more responsive to endocrine therapies such as tamoxifen (B1202) and fulvestrant.[1] Auphen and tamoxifen cooperate to reduce breast cancer cell viability, suggesting that Auphen sensitizes the cells to tamoxifen.[2] In vivo studies have demonstrated that the combination of Auphen and tamoxifen inhibits primary tumor growth and metastasis in a murine breast cancer model.

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Caption: Experimental workflow for evaluating Auphen and tamoxifen synergy.

Enhanced Chemotherapy Response

Auphen treatment also increases the responsiveness of breast cancer cells to chemotherapy agents like doxorubicin.[1]

Quantitative Data Summary

Parameter	Cell Line(s)	Value/Effect	Reference
Auphen IC50	Breast Cancer Cell Lines (MCF-7, MDA-MB-231, etc.)	Data not explicitly available in reviewed sources.	-
Effect on AQP mRNA Expression (Breast Cancer)
PyMT	Aqp5 decreased	[1]
4T1	Aqp1 increased, Aqp7 decreased	[1]
Human cell lines	Inconsistent changes across various AQPs	[1]
Effect on AQP Protein Expression (Breast Cancer)
PyMT, 4T1, MDA-MB-231	AQP3, AQP9 decreased	[1]
MCF-7, BT474	AQP3, AQP9 increased	[1]
AU565	AQP3, AQP9 no change	[1]
Most tested lines	AQP7 decreased	[1]
Effect on Tumor Growth (in vivo, Breast Cancer)	PyMT xenografts	Combination with tamoxifen inhibits primary tumor growth
Effect on Metastasis (in vivo, Breast Cancer)	PyMT xenografts	Combination with tamoxifen inhibits lung metastasis
Effect on AQP Expression (Hepatocellular Carcinoma)	Human HCC tissues	AQP3 increased, AQP9 decreased compared to normal tissue	[1]
Nude mice with HCC xenografts	Auphen treatment lowers AQP3 levels	[1]

Experimental Protocols

Cell Viability Assay (General Protocol)

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of Auphen, the combination drug (e.g., tamoxifen), or the combination of both. Include a vehicle-treated control group.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified incubator.

• Viability Assessment: Use a commercially available cell viability reagent such as CellTiter-Glo® Luminescent Cell Viability Assay or an MTT assay.

• Data Analysis: Measure luminescence or absorbance using a plate reader. Calculate cell viability as a percentage of the vehicle-treated control. Determine IC50 values using non-linear regression analysis. For combination studies, calculate the Combination Index (CI) to assess synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Western Blot Analysis (General Protocol)

• Cell Lysis: Treat cells with Auphen and/or other compounds as required. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate them on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., AQP3, AQP7, p-PKA substrates) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and an imaging system.

• Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

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Caption: A generalized workflow for Western Blot analysis.

RNA Sequencing (RNA-seq) Analysis (General Protocol)

• RNA Extraction: Treat cells with Auphen. Isolate total RNA using a commercially available kit (e.g., RNeasy Kit, Qiagen). Assess RNA quality and quantity using a spectrophotometer and a bioanalyzer.

• Library Preparation: Prepare RNA-seq libraries from high-quality RNA samples. This typically involves mRNA purification (poly-A selection), fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

  • Alignment: Align the reads to a reference genome using a splice-aware aligner (e.g., STAR).

  • Quantification: Count the number of reads mapping to each gene.

  • Differential Expression Analysis: Identify genes that are significantly upregulated or downregulated upon Auphen treatment using tools like DESeq2 or edgeR.

  • Pathway Analysis: Perform gene set enrichment analysis (GSEA) or other pathway analysis methods to identify the biological pathways and processes affected by Auphen treatment.

Conclusion and Future Directions

Auphen presents a novel therapeutic strategy for cancer by targeting aquaporins, thereby disrupting fundamental cellular processes required for tumor progression. Its ability to inhibit cell proliferation, modulate gene expression, and synergize with existing therapies highlights its potential as a valuable addition to the anticancer arsenal. Further research is warranted to fully elucidate the intricate molecular mechanisms underlying its effects, particularly the precise details of its interaction with the PKA signaling pathway and its impact on mitochondrial metabolism. The identification of predictive biomarkers for Auphen sensitivity and the optimization of combination therapy regimens will be crucial for its successful clinical translation. The development of more specific AQP inhibitors with improved pharmacokinetic profiles will also be a key area of future investigation.

References

• 1. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Auphen's Impact on Glycerol Permeability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of Auphen, a gold-based compound, on glycerol (B35011) permeability through aquaporin (AQP) channels. It is designed to be a resource for researchers, scientists, and professionals in drug development interested in the mechanism and experimental validation of Auphen as an aquaporin inhibitor. This document details the quantitative effects of Auphen, the experimental protocols used to determine its efficacy, and visual representations of the underlying mechanisms and workflows.

Introduction to Auphen and Aquaglyceroporins

Aquaporins are a family of transmembrane proteins that facilitate the transport of water and, in some cases, small neutral solutes across cellular membranes. A subclass of these channels, known as aquaglyceroporins, are permeable to glycerol and play crucial roles in various physiological processes, including energy metabolism, skin hydration, and cell proliferation.[1][2][3] Key aquaglyceroporins involved in glycerol transport are AQP3, AQP7, and AQP9.[4][5]

Auphen, a gold(III) complex, has emerged as a potent inhibitor of aquaglyceroporins, demonstrating significant effects on glycerol permeability.[6] Its ability to selectively modulate the function of these channels has made it a valuable tool in studying the physiological roles of aquaglyceroporins and a potential lead compound for therapeutic development in areas such as oncology and metabolic diseases.[4][7]

Quantitative Effects of Auphen on Glycerol Permeability

The inhibitory effect of Auphen on glycerol transport has been quantified in various experimental systems. The data consistently show a significant reduction in glycerol permeability with Auphen treatment, particularly through AQP3 and AQP7.

Table 1: Inhibitory Effects of Auphen on Aquaporin-Mediated Permeability

Aquaporin Target	Experimental System	Measured Parameter	Auphen Concentration	Observed Effect	Reference
AQP3	Human Red Blood Cells (hRBCs)	Glycerol Permeability (Pgly)	IC50	0.8 ± 0.08 µM	[6]
AQP3	Human Red Blood Cells (hRBCs)	Glycerol Permeability (Pgly)	Not Specified	~90% inhibition	[6]
AQP1	Human Red Blood Cells (hRBCs)	Water Permeability (Pf)	Not Specified	~20% inhibition	[6]
AQP7	Adipocytes overexpressing hAQP7	Glycerol Permeability	15 µM	79% reduction	[8]
AQP7	Adipocytes overexpressing hAQP7	Water Permeability	15 µM	63% reduction	[8]

Mechanism of Action

Auphen's inhibitory effect stems from its direct interaction with the aquaporin channel. The proposed mechanism differs between AQP subtypes due to variations in their amino acid composition.

• AQP3 Inhibition: In AQP3, the inhibition is thought to be mediated by the interaction of the gold(III) center of Auphen with the thiol group of the Cys40 residue located on the periplasmic surface of the channel.[6] This interaction is believed to induce a conformational change that blocks the pore, thereby impeding glycerol transport. The inhibition by Auphen can be almost completely reversed by the addition of a reducing agent like 2-mercaptoethanol, further supporting the involvement of a cysteine residue.[8]

• AQP7 Inhibition: AQP7 channels lack cysteine residues within their pores. Instead, it is predicted that Auphen interacts with methionine residues, such as Met47, in the NPA (asparagine-proline-alanine) region on the intracellular side of human AQP7, leading to the disruption of glycerol transport.[4][8]

The following diagram illustrates the proposed inhibitory mechanism of Auphen on AQP3.

References

• 1. researchgate.net [researchgate.net]
• 2. Physiological roles of glycerol-transporting aquaporins: the aquaglyceroporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aquaporin-3 functions as a glycerol transporter in mammalian skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Multifaceted Role of Aquaporin-9 in Health and Its Potential as a Clinical Biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

The Discovery of Auphen as an Aquaporin Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aquaporins (AQPs), a family of transmembrane water and small solute channels, have emerged as significant targets in drug discovery due to their involvement in numerous physiological and pathophysiological processes, including cancer progression, edema, and metabolic syndromes. This technical guide provides an in-depth overview of the discovery and characterization of Auphen, a gold(III)-based compound, as a potent inhibitor of aquaporins, with a particular focus on aquaglyceroporin-3 (AQP3). We detail the quantitative inhibitory data, experimental protocols for assessing AQP function, and the molecular mechanisms and cellular signaling pathways affected by Auphen. This guide is intended to serve as a comprehensive resource for researchers engaged in the study of aquaporins and the development of novel AQP-targeted therapeutics.

Introduction to Auphen

Auphen, a gold(III) coordination complex, was identified as a potent inhibitor of AQP3 during a screening of various metal-based compounds.[1][2] Originally explored for their anticancer properties, gold complexes were investigated for their potential to modulate AQP function. Auphen demonstrated high efficacy and selectivity for inhibiting the glycerol (B35011) permeability of AQP3, an aquaglyceroporin that transports both water and small solutes like glycerol.[2][3] Its discovery has paved the way for using gold-based compounds as chemical probes to study AQP function and as scaffolds for the development of new therapeutic agents.[2]

Quantitative Inhibition Data

Auphen has been characterized as a potent inhibitor of several aquaglyceroporins. Its efficacy varies across different AQP isoforms and cell types. The following tables summarize the key quantitative data reported in the literature.

Table 1: IC50 Values of Auphen and Related Compounds

Compound	Target AQP	Cell System	Measured Permeability	IC50 Value	Reference
Auphen	Human AQP3	Human Red Blood Cells (hRBC)	Glycerol	0.8 ± 0.08 µM	[2]
Auphen	Murine 4T1 Breast Cancer Cells	In vitro cell culture	Cell Viability	~16.6 µM	[4]
Auphen	Murine PyMT Breast Cancer Cells	In vitro cell culture	Cell Viability	~25 µM	[4]
Auphen	Human HepG2 Liver Cancer Cells	In vitro cell culture	Cell Viability	~121 µM	[4]
Audien	Human AQP3	Human Red Blood Cells (hRBC)	Glycerol	16.6 ± 1.6 µM	[5]

Table 2: Auphen Inhibition Percentages against AQP Isoforms

Target AQP	Cell System	Auphen Conc.	Permeability	Inhibition (%)	Reference
Human AQP3	Human Red Blood Cells (hRBC)	100 µM	Glycerol	~90%	[2]
Human AQP1	Human Red Blood Cells (hRBC)	100 µM	Water	~20%	[2]
Human AQP7	Adipocytes overexpressing hAQP7	15 µM	Water	~63%	[2]
Human AQP7	Adipocytes overexpressing hAQP7	15 µM	Glycerol	~79%	[2]

Mechanism of Action and Cellular Signaling

Auphen's inhibitory mechanism is primarily attributed to the interaction of its gold(III) center with specific amino acid residues within the aquaporin channel.

Molecular Interaction

The primary mechanism of Auphen's inhibition of AQP3 involves the covalent interaction of the gold(III) ion with the sulfhydryl group of a specific cysteine residue, Cys40, located near the channel's periplasmic surface.[2] This interaction is thought to sterically hinder the passage of substrates. The inhibition of AQP3 by Auphen can be reversed by treatment with a reducing agent like 2-mercaptoethanol, which displaces the gold ion from the cysteine residue.[2]

In contrast, AQP7, another aquaglyceroporin inhibited by Auphen, lacks a corresponding cysteine residue in its channel pore.[6] In silico docking studies suggest that Auphen interacts with methionine residues, specifically Met47, in the NPA (Asn-Pro-Ala) region on the intracellular side of human AQP7 to disrupt glycerol transport.[6]

References

• 1. Disruption of mitochondrial electron transport impairs urinary concentration via AMPK-dependent suppression of aquaporin 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound | PLOS One [journals.plos.org]
• 3. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Coordination between Cell Cycle Progression and Cell Fate Decision by the p53 and E2F1 Pathways in Response to DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Auphen's Impact on Cell Cycle Arrest in Tumor Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Auphen is a small molecule inhibitor of aquaporins (AQPs), particularly targeting aquaglyceroporins such as AQP3 and AQP7.[1][2] Emerging research has identified its potential as an anticancer agent due to its ability to induce cell cycle arrest and inhibit tumor cell proliferation. This technical guide provides an in-depth overview of the mechanism of action of Auphen, focusing on its impact on the cell cycle of tumor cells. It includes quantitative data on its efficacy, detailed experimental protocols for its study, and visualizations of the associated signaling pathways and experimental workflows.

Mechanism of Action: From Aquaporin Inhibition to Cell Cycle Arrest

Auphen exerts its anti-proliferative effects by inhibiting aquaporins, which are transmembrane proteins facilitating the transport of water and small solutes like glycerol (B35011).[3] The primary mechanism involves the inhibition of AQP3's glycerol permeability, which is correlated with a reduction in cell proliferation.[2] This suggests that by disrupting glycerol transport, Auphen interferes with metabolic pathways crucial for cell growth and division.

The inhibition of aquaporins by Auphen leads to a significant arrest of tumor cells in the S and G2/M phases of the cell cycle.[1][2] While the precise signaling cascade is still under investigation, evidence suggests a link between aquaporin function and key cell cycle regulatory pathways. Inhibition of AQPs may trigger cellular stress responses that activate cell cycle checkpoints. It is hypothesized that the disruption of cellular homeostasis due to AQP inhibition leads to the modulation of cyclin-dependent kinases (CDKs) and their regulatory cyclin partners, ultimately halting cell cycle progression.[2][4]

Hypothesized Signaling Pathway

The following diagram illustrates a plausible signaling pathway from Auphen-mediated aquaporin inhibition to cell cycle arrest, based on current understanding of AQP function and cell cycle regulation.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Signaling Mechanisms and Pharmacological Modulators Governing Diverse Aquaporin Functions in Human Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Aquaporin 1 Signalling in Cancer Development and Progression - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Off-Target Landscape of Auphen: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen is an investigational small molecule that has garnered attention for its potent inhibitory activity against aquaporins (AQPs), a family of membrane channel proteins that facilitate the transport of water and other small solutes across cell membranes. Primarily targeting aquaporin-3 (AQP3) and aquaporin-7 (AQP7), Auphen is being explored for its therapeutic potential in oncology, particularly in breast and hepatocellular carcinomas. As with any targeted therapy, a thorough understanding of its selectivity and potential off-target effects is paramount for preclinical and clinical development. This technical guide provides a comprehensive overview of the current knowledge regarding the off-target effects of Auphen, detailed experimental methodologies, and a framework for future investigations.

While direct, comprehensive off-target screening data for Auphen against broad panels of kinases, G-protein coupled receptors (GPCRs), or other protein families are not extensively available in the public domain, this guide synthesizes existing literature on its effects on non-primary AQP targets and outlines the methodologies for broader off-target profiling.

On-Target Activity: Aquaporin Inhibition

Auphen is characterized as a pan-aquaporin inhibitor. Its primary targets and inhibitory concentrations are summarized below.

Target	Cell Line/System	IC50	Reference
AQP3	Human Erythrocytes	Not specified (drastic reduction in glycerol (B35011) permeability)	[1]
AQP7	Adipocytes	Not specified (inhibition of water and glycerol permeability)	[1]
Various (Cell Proliferation)	Murine Breast Cancer (4T1)	~3.7 µM	[1]
Various (Cell Proliferation)	Murine Breast Cancer (PyMT)	>3.7 µM	[1]
Various (Cell Proliferation)	Human Breast Cancer (MCF-7)	~3.7 µM	[1]
Various (Cell Proliferation)	Human Breast Cancer (MDA-MB-231)	~3.7 µM	[1]
Various (Cell Proliferation)	Human Breast Cancer (AU565)	~8.3 µM	[1]
Various (Cell Proliferation)	Human Breast Cancer (BT474)	~8.6 µM	[1]

Off-Target Effects: Compensatory Aquaporin Regulation

A significant aspect of Auphen's off-target profile, as documented in the literature, is its ability to induce compensatory changes in the expression of other aquaporin family members. This suggests a cellular response to the inhibition of primary AQP targets, which can have functional consequences.

In murine 4T1 breast cancer cells, treatment with Auphen led to an increase in Aqp1 expression and a decrease in Aqp7 expression.[2] Conversely, in PyMT cells, Auphen treatment resulted in decreased Aqp5 expression.[2] In human breast cancer cell lines, Auphen induced significant but inconsistent changes in the expression of various AQPs across different cell lines.[2] At the protein level, AQP7 expression decreased in five out of six tested breast cancer cell lines following Auphen treatment.[2]

These findings highlight a complex off-target effect at the level of gene and protein expression regulation within the target family, which should be a key consideration in the development of Auphen.

Experimental Protocols

Aquaporin-Mediated Water and Solute Permeability Assay

This protocol is a generalized method for assessing the inhibitory activity of compounds like Auphen on aquaporin function.

a. Cell-Based Swelling Assay using Calcein Fluorescence Quenching

• Principle: This assay measures osmotically induced cell volume changes. Cells loaded with the fluorescent dye calcein-AM will exhibit fluorescence quenching upon cell swelling due to an osmotic challenge, and the rate of quenching is proportional to water permeability.

• Methodology:

  • Seed AQP-expressing cells (e.g., erythrocytes, transfected cell lines) in a 96-well plate.

  • Load cells with calcein-AM.

  • Pre-incubate cells with varying concentrations of Auphen or vehicle control.

  • Induce an osmotic gradient by rapidly adding a hypo-osmotic buffer.

  • Measure the time course of fluorescence changes using a microplate reader.

  • Calculate the initial rate of fluorescence quenching to determine water permeability.

  • For glycerol permeability, a similar principle is applied using a glycerol gradient.[1]

b. Stopped-Flow Light Scattering

• Principle: This technique measures changes in cell or vesicle volume by detecting changes in scattered light intensity in response to a rapid osmotic challenge.

• Methodology:

  • Prepare AQP-containing proteoliposomes or cell suspensions (e.g., erythrocytes).

  • Pre-incubate with Auphen or vehicle control.

  • Rapidly mix the cell/vesicle suspension with a hyperosmotic or hypo-osmotic solution in a stopped-flow spectrophotometer.

  • Monitor the change in scattered light intensity over time, which correlates with the change in vesicle/cell volume.

Analysis of Compensatory AQP Expression

a. Quantitative Real-Time PCR (RT-qPCR)

• Principle: To quantify the mRNA expression levels of different AQP family members following Auphen treatment.

• Methodology:

  • Treat cells with Auphen at a specific concentration (e.g., IC50) for a defined period (e.g., 3 days).

  • Isolate total RNA from treated and control cells.

  • Synthesize cDNA using reverse transcriptase.

  • Perform qPCR using primers specific for each AQP transcript and a reference gene.

  • Analyze the relative expression levels using the ΔΔCt method.[2]

b. Western Blot Analysis

• Principle: To assess the protein expression levels of different AQPs after Auphen treatment.

• Methodology:

  • Treat cells with Auphen as described for RT-qPCR.

  • Lyse cells and quantify total protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with primary antibodies specific for each AQP protein and a loading control.

  • Incubate with a secondary antibody and detect the signal using an appropriate imaging system.[2]

Framework for Broader Off-Target Profiling

Given the absence of comprehensive public data, a systematic evaluation of Auphen's off-target interactions is crucial. The following is a proposed workflow for such an investigation.

Caption: Proposed workflow for comprehensive off-target profiling of Auphen.

Signaling Pathways Implicated by Auphen's Activity

Auphen's inhibition of AQPs has been shown to impact cellular processes such as proliferation and cell cycle.[1] The diagram below illustrates the known downstream effects of AQP3 inhibition by Auphen.

Caption: Signaling effects of Auphen through AQP3 inhibition.

Conclusion

The current understanding of Auphen's off-target effects is primarily centered on the compensatory regulation of other aquaporin family members. While this provides valuable insight into the cellular response to AQP inhibition, a broader characterization of its selectivity profile is necessary for a complete risk assessment. The experimental protocols and the proposed screening workflow outlined in this guide offer a robust framework for researchers and drug developers to further investigate the off-target landscape of Auphen. Such studies will be instrumental in advancing Auphen towards potential clinical applications with a clear understanding of its mechanism of action and safety profile.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer [mdpi.com]
• 2. Methods for studying mammalian aquaporin biology - PMC [pmc.ncbi.nlm.nih.gov]

The Inhibition of Aquaporin 7 by Auphen: A Technical Whitepaper for Drug Development Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Interaction Between Auphen and Aquaporin 7.

This whitepaper provides a comprehensive technical overview of the interaction between the gold-based compound Auphen and aquaporin 7 (AQP7), a membrane channel protein implicated in various physiological and pathological processes, including breast cancer and metabolic disorders. This document is intended to serve as a resource for researchers, scientists, and professionals in the field of drug development, offering detailed insights into the mechanism of action, experimental validation, and the broader context of AQP7 as a therapeutic target.

Executive Summary

Aquaporin 7 (AQP7), an aquaglyceroporin, facilitates the transport of water, glycerol (B35011), and other small solutes across cell membranes. Its dysregulation has been linked to the progression of several diseases, making it a compelling target for therapeutic intervention. Auphen, a pan-aquaporin inhibitor, has demonstrated significant inhibitory effects on AQP7 function. This guide synthesizes the current understanding of the Auphen-AQP7 interaction, presenting quantitative data, detailed experimental protocols, and visualizations of the relevant signaling pathways. The information contained herein aims to support the rational design and development of novel therapeutics targeting AQP7.

Auphen's Interaction with Aquaporin 7: Quantitative Data

Auphen has been shown to inhibit both the water and glycerol permeability of AQP7. The inhibitory effects of Auphen on AQP7 have been quantified across various studies, primarily through cytotoxicity assays in different cell lines. The half-maximal inhibitory concentration (IC50) values provide a measure of Auphen's potency.

Cell Line (Species)	Cancer Type	Assay Type	IC50 (µM)	Reference
Murine Breast Cancer
4T1 (Mouse)	Triple-Negative Breast Cancer	CellTiter-Glo	~3.7-16.6	[1][2]
PyMT (Mouse)	Luminal B	CellTiter-Glo	~8.6-25	[1][2]
Human Breast Cancer
MCF-7 (Human)	Luminal A	CellTiter-Glo	~3.7	[1][2]
MDA-MB-231 (Human)	Claudin-Low	CellTiter-Glo	~3.7	[1][2]
AU565 (Human)	HER2+	CellTiter-Glo	~8.3	[1]
BT474 (Human)	Luminal B	CellTiter-Glo	~8.6	[1]
Human Liver Cancer
HepG2 (Human)	Hepatocellular Carcinoma	XTT	121	[1]

Table 1: IC50 Values of Auphen in Various Cancer Cell Lines. This table summarizes the cytotoxic effects of Auphen, which are in part mediated by its inhibition of aquaporins, including AQP7.

Mechanism of Auphen's Interaction with AQP7

Unlike its interaction with AQP3, where it binds to cysteine residues, Auphen's inhibition of AQP7 is proposed to occur through a different mechanism. AQP7 lacks cysteine residues in the pore-forming region. Instead, computational docking studies predict that Auphen interacts with methionine residues, specifically Met47 and Met93, located in the intracellular NPA (asparagine-proline-alanine) region of the channel.[1] This interaction is thought to disrupt the transport of glycerol and water through the AQP7 pore.[1]

Key Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the interaction between Auphen and AQP7.

Permeability Assays

This technique is used to measure the rapid changes in cell volume in response to osmotic gradients, providing a direct measure of water and solute permeability through aquaporins.

Principle: A suspension of cells or proteoliposomes is rapidly mixed with a hyperosmotic or hypoosmotic solution, creating an osmotic gradient. The resulting efflux or influx of water causes the cells/vesicles to shrink or swell, respectively. This change in volume is detected as a change in light scattering at a 90° angle. The rate of change in light scattering is proportional to the membrane's permeability to water or solutes.

Protocol Outline:

• Cell/Proteoliposome Preparation:

  • Culture cells to the desired confluency or prepare proteoliposomes with reconstituted AQP7.

  • Harvest and resuspend cells or proteoliposomes in an isotonic buffer to a specific concentration.

• Inhibitor Incubation:

  • Incubate a sample of the cell/proteoliposome suspension with the desired concentration of Auphen for a specified duration. A control sample should be incubated with the vehicle (e.g., DMSO).

• Stopped-Flow Measurement:

  • Load the cell/proteoliposome suspension into one syringe of the stopped-flow apparatus.

  • Load a hyperosmotic (for water permeability) or a solution containing a permeant solute like glycerol (for glycerol permeability) into the second syringe.

  • Initiate rapid mixing. The instrument will record the change in light scattering over time (typically in milliseconds).

• Data Analysis:

  • Fit the light scattering data to an exponential function to determine the rate constant (k) of volume change.

  • The permeability coefficient (Pf for water, or Ps for solute) can be calculated from the rate constant, the initial cell volume, and the surface area of the cell/vesicle.

This is a high-throughput method to measure changes in cell volume based on the self-quenching properties of the fluorescent dye calcein (B42510).

Principle: Cells are loaded with calcein-AM, which is converted to the membrane-impermeable fluorescent molecule calcein by intracellular esterases. At high concentrations, calcein fluorescence is self-quenched. When cells shrink due to water efflux, the intracellular concentration of calcein increases, leading to a decrease in fluorescence (quenching). Conversely, cell swelling leads to an increase in fluorescence.

Protocol Outline:

• Cell Seeding:

  • Seed cells in a 96-well black, clear-bottom plate and culture until they reach the desired confluency.

• Calcein Loading:

  • Incubate the cells with calcein-AM in a suitable buffer for a specified time to allow for dye uptake and conversion.

• Inhibitor Treatment:

  • Wash the cells to remove extracellular calcein-AM and then incubate with Auphen at various concentrations.

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader equipped with an injector.

  • Establish a baseline fluorescence reading.

  • Inject a hyperosmotic solution to induce cell shrinkage and immediately begin recording the change in fluorescence over time.

• Data Analysis:

  • The rate of fluorescence quenching is proportional to the rate of water efflux. Calculate the initial rate of quenching for each condition.

  • Compare the rates in the presence and absence of Auphen to determine the percentage of inhibition.

Cytotoxicity Assays

This assay determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

Protocol Outline:

• Cell Seeding:

  • Seed cells in a 96-well opaque-walled plate and allow them to attach overnight.

• Compound Treatment:

  • Treat the cells with a serial dilution of Auphen and incubate for the desired period (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate to room temperature.

  • Add an equal volume of CellTiter-Glo® Reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ATP and thus to the number of viable cells.

  • Plot the cell viability against the Auphen concentration and fit the data to a dose-response curve to determine the IC50 value.

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol Outline:

• Cell Seeding:

  • Seed cells in a 96-well plate and culture overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of Auphen for the desired duration.

• Assay Procedure:

  • Prepare the XTT labeling mixture by combining the XTT labeling reagent and the electron-coupling reagent.

  • Add the XTT labeling mixture to each well.

  • Incubate the plate for a period (e.g., 4 hours) to allow for the conversion of XTT to a colored formazan (B1609692) product by metabolically active cells.

• Data Acquisition:

  • Measure the absorbance of the formazan product at 450-500 nm using a microplate reader.

• Data Analysis:

  • The absorbance is directly proportional to the number of viable cells.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

AQP7 Signaling Pathways and Auphen's Impact

AQP7 is implicated in key signaling pathways that regulate cell growth, proliferation, and stress responses, particularly in the context of breast cancer. Auphen, by inhibiting AQP7, can modulate these pathways.

PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR pathway is a crucial regulator of cell survival and proliferation. In some breast cancer cells, reduced AQP7 expression has been shown to increase the phosphorylation of mTOR, suggesting that AQP7 may act as a negative regulator of this pathway. By inhibiting AQP7, Auphen could potentially lead to an increase in mTOR signaling in certain contexts.

Caption: Auphen's potential influence on the PI3K/AKT/mTOR pathway via AQP7 inhibition.

p38 MAPK Pathway

The p38 MAPK pathway is involved in cellular stress responses. High intracellular glycerol levels, facilitated by active AQP7, can lead to increased p38 signaling.[3] Conversely, decreased AQP7 function, as would be induced by Auphen, may lead to reduced p38 activation.

Caption: Auphen's potential modulation of the p38 MAPK stress response pathway through AQP7.

Experimental Workflow and Logical Relationships

The investigation of Auphen's interaction with AQP7 follows a logical progression from in vitro characterization to cellular and potentially in vivo studies.

Caption: Logical workflow for the evaluation of Auphen as an AQP7 inhibitor.

Conclusion and Future Directions

Auphen has emerged as a valuable tool compound for studying the function of AQP7 and as a potential lead for the development of novel therapeutics. Its ability to inhibit AQP7-mediated transport and modulate key signaling pathways highlights the therapeutic potential of targeting this aquaglyceroporin. Future research should focus on developing more selective and potent AQP7 inhibitors with improved pharmacokinetic properties. A deeper understanding of the intricate role of AQP7 in various disease contexts will be crucial for the successful clinical translation of AQP7-targeted therapies. This whitepaper provides a foundational resource to guide these future endeavors.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aquaporin-7 Regulates the Response to Cellular Stress in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Auphen: A Technical Guide to its Chemical Structure, Properties, and Anticancer Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Auphen, a dinuclear oxo-bridged gold(III) complex incorporating 2,9-dimethyl-1,10-phenanthroline ligands, has emerged as a promising candidate in the landscape of metal-based anticancer therapeutics. This document provides a comprehensive technical overview of Auphen, detailing its chemical structure, physicochemical properties, and its established role as a potent inhibitor of aquaporin channels. Furthermore, this guide elucidates the molecular mechanisms underlying its anticancer activity, with a focus on its impact on cell viability, the induction of apoptosis, and the DNA damage response pathway. Detailed experimental protocols and structured data are presented to facilitate further research and development of this compound and its derivatives.

Chemical Structure and Properties

Auphen is a gold(III) complex with the systematic name ((2,9-dimethyl-1,10-phenanthroline)2Au2(µ-O)2)(PF6)2. Its structure is characterized by two gold atoms bridged by two oxygen atoms, with each gold atom also coordinated to a 2,9-dimethyl-1,10-phenanthroline (neocuproine) ligand.

Table 1: Physicochemical Properties of Auphen

Property	Value
Chemical Formula	C28H24Au2F12N4O2P2
Molecular Weight	1164.39 g/mol
Appearance	Pale yellow solid
Solubility	Slightly soluble in water; soluble in organic solvents like DMSO.[1]

Anticancer Activity and Mechanism of Action

Auphen exhibits significant cytotoxic effects against a range of cancer cell lines, primarily through the inhibition of aquaporins (AQPs), a family of channel proteins that facilitate the transport of water and small solutes across cell membranes.

Inhibition of Aquaporins

Auphen was initially identified as a potent inhibitor of AQP3.[1] Its inhibitory action extends to other aquaglyceroporins, such as AQP7, which are often overexpressed in cancer cells and are implicated in tumor progression, metastasis, and chemoresistance.[1] By blocking these channels, Auphen disrupts cellular homeostasis, leading to cell stress and death.

Cytotoxicity in Cancer Cell Lines

Auphen has demonstrated dose-dependent cytotoxicity in various cancer cell lines. The half-maximal inhibitory concentration (IC50) values for several breast cancer cell lines are summarized in Table 2. While specific IC50 values for Auphen in hepatocellular carcinoma cell lines were not available in the reviewed literature, data for other compounds in these cell lines are provided for context.

Table 2: In Vitro Cytotoxicity (IC50) of Auphen in Breast Cancer Cell Lines after 72h Treatment

Cell Line	Cancer Type/Subtype	IC50 (µM)
MCF-7	Breast (Luminal A)	~3.7
MDA-MB-231	Breast (Claudin-low)	~3.7
AU565	Breast (HER2+)	~8.3
BT474	Breast (Luminal B)	~8.6
4T1	Murine Breast	Lower than PyMT
PyMT	Murine Breast	Higher than 4T1

Signaling Pathways Modulated by Auphen

Transcriptomic analyses of cancer cells treated with Auphen have revealed significant alterations in gene expression related to critical cellular processes, including the cell cycle, DNA damage response, and apoptosis.[1]

Cell Cycle Arrest

Auphen has been shown to induce a strong cell cycle arrest in the S-G2/M phase in cancer cells, a consequence of AQP3 inhibition.[1] This disruption of the normal cell cycle progression prevents cancer cell proliferation.

Auphen-induced G2/M cell cycle arrest.

Induction of Apoptosis

Studies on related gold(III) complexes with 2,9-dimethyl-1,10-phenanthroline ligands indicate that Auphen likely induces apoptosis through the intrinsic (mitochondrial) pathway. This involves a disbalance in the expression of pro- and anti-apoptotic Bcl-2 family members and the activation of caspase-9.

Proposed intrinsic apoptosis pathway induced by Auphen.

DNA Damage Response

Transcriptomic data suggests that Auphen treatment affects pathways related to DNA repair.[1] While the precise mechanism is still under investigation, it is plausible that Auphen-induced cellular stress leads to DNA damage, triggering the DNA damage response (DDR) pathway. Key proteins in this pathway include ATM, ATR, and PARP.

Hypothesized DNA damage response to Auphen.

Experimental Protocols

Synthesis of Auphen

The synthesis of Auphen, ((2,9-dimethyl-1,10-phenanthroline)2Au2(µ-O)2)(PF6)2, can be achieved through a multi-step process involving the synthesis of the 2,9-dimethyl-1,10-phenanthroline (neocuproine) ligand followed by its complexation with a gold(III) salt. A general procedure for the synthesis of related gold(III) phenanthroline complexes is as follows:

• Ligand Synthesis (Neocuproine): Neocuproine (B1678164) can be prepared via a Skraup reaction of o-nitroaniline with crotonaldehyde (B89634) diacetate.

• Complexation:

  • Dissolve the neocuproine ligand and a gold(III) salt, such as HAuCl4, in an appropriate solvent.

  • The reaction may require the presence of a base to facilitate the formation of the oxo-bridge.

  • The final product can be precipitated by the addition of a salt containing the counter-ion, such as NH4PF6.

  • Purification is typically achieved through recrystallization.

Note: The exact molar ratios, reaction times, and temperatures would need to be optimized for the specific synthesis of Auphen.

Cell Viability Assay (CellTiter-Glo®)

The cytotoxicity of Auphen can be determined using a luminescent cell viability assay such as the CellTiter-Glo® Assay from Promega.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with a serial dilution of Auphen (e.g., 0.1 to 100 µM) and a vehicle control (DMSO). Incubate for 72 hours.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Data Analysis: Calculate the IC50 value by plotting the percentage of cell viability against the log of the Auphen concentration and fitting the data to a dose-response curve.

Workflow for Cell Viability Assay.

Pharmacokinetics

Detailed pharmacokinetic studies (Absorption, Distribution, Metabolism, and Excretion - ADME) specifically for Auphen are not extensively reported in the public domain. However, gold(III) complexes, in general, can undergo reduction to gold(I) or gold(0) in biological systems, which influences their stability, distribution, and efficacy. The pharmacokinetic properties of Auphen are an important area for future research to assess its potential as a clinical therapeutic.

Conclusion

Auphen is a compelling gold(III) complex with demonstrated anticancer activity, primarily through the inhibition of aquaporins. Its ability to induce cell cycle arrest and apoptosis in cancer cells highlights its therapeutic potential. The information and protocols provided in this guide are intended to serve as a valuable resource for the scientific community to advance the study of Auphen and to explore its development as a novel anticancer agent. Further investigation into its pharmacokinetic profile and in vivo efficacy is warranted.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Disruptive Influence of Auphen on Mitochondrial Metabolism in Cancer: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cancer cell metabolism is characterized by a profound reliance on mitochondrial function for energy production, biosynthesis, and signaling. This dependency presents a therapeutic vulnerability that can be exploited by targeted molecular agents. Auphen, a gold(III) complex, has emerged as a promising anti-cancer compound with evidence suggesting a significant impact on mitochondrial metabolism. This technical guide provides an in-depth analysis of Auphen's mechanism of action at the mitochondrial level, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the affected signaling pathways.

Introduction: Targeting the Engine of Cancer

Mitochondria are central to the survival and proliferation of cancer cells, orchestrating not only energy production through oxidative phosphorylation (OXPHOS) but also the synthesis of essential macromolecules and the regulation of apoptosis. The distinct metabolic phenotype of cancer cells, often characterized by elevated glycolysis and a dependency on mitochondrial function, makes the mitochondrion an attractive target for therapeutic intervention.

Auphen is a gold(III)-based compound that has demonstrated cytotoxic effects against various cancer cell lines. Emerging research indicates that its anti-neoplastic properties may be, at least in part, attributable to its disruptive influence on mitochondrial metabolism. This document serves as a comprehensive resource for understanding the intricate interplay between Auphen and cancer cell mitochondria.

Quantitative Analysis of Auphen's Efficacy

The cytotoxic and mito-toxic effects of Auphen have been quantified across different cancer cell lines. The half-maximal inhibitory concentration (IC50) provides a measure of its potency.

Cell Line	Cancer Type	IC50 (µM)	Citation
MCF-7	Breast Adenocarcinoma	~11.21 (48h)	[1]
MDA-MB-231	Breast Adenocarcinoma	~18.62 (48h)	[1][2]
MDA-MB-468	Breast Adenocarcinoma	Not explicitly stated, but Auphen treatment was effective.
BT-474	Breast Ductal Carcinoma	Auphen treatment impacted AQP expression.	[3]

Note: IC50 values can vary depending on experimental conditions such as incubation time and assay method.

While direct quantitative data on Auphen's effect on Oxygen Consumption Rate (OCR) and ATP production is still emerging, studies on similar gold-based compounds provide strong evidence for the inhibition of oxidative phosphorylation in cancer cells[4][5]. For instance, a gold(III) dithiocarbamate (B8719985) (AuDTC) compound was shown to cause a dose-dependent depletion of OCR in triple-negative breast cancer (TNBC) cells, consistent with the action of OXPHOS inhibitors[5].

Signaling Pathways Modulated by Auphen

Based on RNA-sequencing data from breast cancer cells treated with Auphen, which identified an impact on mitochondrial metabolism genes, and the known mechanisms of mitochondrial dysfunction and apoptosis, we can delineate the key signaling pathways affected by Auphen[3].

Inhibition of Oxidative Phosphorylation

Auphen's interference with mitochondrial metabolism likely involves the downregulation of genes encoding components of the electron transport chain (ETC) and ATP synthase. This disruption leads to a decrease in cellular respiration and ATP production.

Auphen's inhibitory effect on oxidative phosphorylation.

Induction of the Intrinsic Apoptotic Pathway

Disruption of mitochondrial function is a potent trigger for apoptosis. By inhibiting OXPHOS and increasing mitochondrial stress, Auphen likely initiates the intrinsic apoptotic cascade. This involves the release of cytochrome c from the mitochondria, which then activates a cascade of caspases, ultimately leading to programmed cell death. The B-cell lymphoma 2 (Bcl-2) family of proteins are key regulators of this process[6][7][8][9][10].

Auphen-induced intrinsic apoptosis pathway.

Key Experimental Protocols

This section provides detailed methodologies for key experiments to assess the impact of Auphen on mitochondrial metabolism and function.

Cell Culture and Auphen Treatment

• Cell Lines: Human breast cancer cell lines such as MCF-7 and MDA-MB-231 are commonly used.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Auphen Preparation: Auphen is dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, which is then diluted in culture medium to the desired final concentrations for treatment.

Measurement of Mitochondrial Respiration (Seahorse XF Assay)

This protocol allows for the real-time measurement of oxygen consumption rate (OCR), an indicator of mitochondrial respiration, and extracellular acidification rate (ECAR), an indicator of glycolysis.

• Cell Seeding: Seed cancer cells in a Seahorse XF cell culture microplate at an optimized density and allow them to adhere overnight.

• Assay Medium: On the day of the assay, replace the culture medium with Seahorse XF base medium supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO2 incubator at 37°C for one hour.

• Mito Stress Test: Auphen is injected into the wells, followed by sequential injections of mitochondrial inhibitors:

  • Oligomycin: An ATP synthase inhibitor, to measure ATP-linked respiration.

  • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent that collapses the proton gradient and disrupts the mitochondrial membrane potential, allowing for the measurement of maximal respiration.

  • Rotenone/Antimycin A: Complex I and III inhibitors, respectively, to shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

• Data Analysis: OCR and ECAR are measured in real-time. The data is analyzed to determine basal respiration, ATP production, maximal respiration, and spare respiratory capacity.

Workflow for Seahorse XF Mito Stress Test.

Assessment of Apoptosis

Apoptosis can be quantified using various methods that detect different hallmarks of programmed cell death.

• Annexin V/Propidium Iodide (PI) Staining:

  • Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

  • Procedure: Treat cells with Auphen for the desired time. Harvest and wash the cells, then resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI. Analyze the cells by flow cytometry.

  • Interpretation:

    • Annexin V-negative, PI-negative: Live cells

    • Annexin V-positive, PI-negative: Early apoptotic cells

    • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative, PI-positive: Necrotic cells

• Western Blot for Apoptotic Proteins:

  • Principle: This technique is used to detect changes in the expression levels of key apoptotic proteins.

  • Procedure:

    • Protein Extraction: Lyse Auphen-treated and control cells in RIPA buffer containing protease inhibitors.

    • Protein Quantification: Determine protein concentration using a BCA assay.

    • SDS-PAGE: Separate proteins by size on a polyacrylamide gel.

    • Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

    • Immunoblotting: Probe the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved Caspase-3, Cytochrome c), followed by HRP-conjugated secondary antibodies.

    • Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

• Principle: The mitochondrial membrane potential is a key indicator of mitochondrial health. A decrease in ΔΨm is an early event in apoptosis. Fluorescent dyes like JC-1 or TMRE can be used to measure ΔΨm.

• Procedure (using JC-1):

  • Treat cells with Auphen.

  • Incubate cells with JC-1 dye. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form and fluoresces green.

  • Analyze the cells by flow cytometry or fluorescence microscopy. A shift from red to green fluorescence indicates a loss of mitochondrial membrane potential.

Conclusion and Future Directions

The available evidence strongly suggests that Auphen exerts its anti-cancer effects, at least in part, by targeting and disrupting mitochondrial metabolism in cancer cells. Its ability to induce mitochondrial dysfunction, inhibit oxidative phosphorylation, and trigger the intrinsic apoptotic pathway makes it a compound of significant interest for further investigation.

Future research should focus on:

• Identifying the specific mitochondrial protein targets of Auphen.

• Conducting comprehensive metabolomic and proteomic analyses to fully elucidate the metabolic reprogramming induced by Auphen.

• Evaluating the in vivo efficacy of Auphen in preclinical cancer models, both as a monotherapy and in combination with other anti-cancer agents.

• Optimizing the chemical structure of Auphen to enhance its potency and selectivity for cancer cell mitochondria.

A deeper understanding of Auphen's influence on mitochondrial metabolism will be instrumental in its development as a novel and effective therapeutic strategy for a range of cancers.

References

• 1. researchgate.net [researchgate.net]
• 2. Curcumin and melphalan cotreatment induces cell cycle arrest and apoptosis in MDA-MB-231 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A gold-based inhibitor of oxidative phosphorylation is effective against triple negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A gold-based inhibitor of oxidative phosphorylation is effective against triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Bcl-2 family proteins in apoptosis: apoptosomes or mitochondria? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 8. Bcl-2 family - Wikipedia [en.wikipedia.org]
• 9. The BCL2 family: from apoptosis mechanisms to new advances in targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Auphen's Pan-Aquaporin Inhibitory Profile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pan-aquaporin (AQP) inhibitory profile of Auphen, a gold(III)-based compound. It is designed to be a comprehensive resource, summarizing quantitative data, detailing experimental methodologies, and visualizing the compound's mechanisms and effects for professionals in the field of drug discovery and biomedical research.

Quantitative Inhibitory Profile of Auphen

Auphen has been characterized as a pan-AQP inhibitor, though its potency varies significantly across different aquaporin isoforms, with a pronounced effect on aquaglyceroporins.[1]

Table 1: Auphen Inhibitory Potency (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) of Auphen has been determined in various systems, highlighting its potent inhibition of AQP3 and its broader effects on cancer cell lines which express multiple AQP isoforms.

Target	System/Cell Line	IC₅₀ Value (µM)	Reference
AQP3	Human Red Blood Cells (hRBCs)	0.8 ± 0.08	[2][3]
4T1	Murine Breast Cancer	3.7 - 8.6 (range)	[1]
PyMT	Murine Breast Cancer	3.7 - 8.6 (range)	[1]
MCF-7	Human Breast Cancer	3.7 - 8.6 (range)	[1]
MDA-MB-231	Human Breast Cancer	3.7 - 8.6 (range)	[1]
BT474	Human Breast Cancer	3.7 - 8.6 (range)	[1]
AU565	Human Breast Cancer	3.7 - 8.6 (range)	[1]
HepG2	Human Liver Cancer	121	[1]

Table 2: Auphen-Mediated Inhibition of Permeability

The functional consequence of Auphen binding is the blockage of substrate transport. The following table summarizes the observed inhibition of water and glycerol (B35011) permeability.

Target	System	Auphen Conc.	Substrate	% Inhibition	Reference
AQP1	Human Red Blood Cells (hRBCs)	Not specified	Water	~20% (modest)	[2]
AQP3	Human Red Blood Cells (hRBCs)	Not specified	Glycerol	~90% (drastic)	[2]
AQP7	Adipocytes overexpressing hAQP7	15 µM	Water	63%	[4]
AQP7	Adipocytes overexpressing hAQP7	15 µM	Glycerol	79%	[4]

Mechanism of Action

Auphen's inhibitory mechanism differs between AQP isoforms due to variations in the channel's amino acid composition.

• Inhibition of AQP3: Auphen is a potent inhibitor of AQP3. This inhibition is attributed to the interaction of its gold(III) center with the sulfhydryl group of a specific cysteine residue, Cys40, located at the extracellular vestibule of the channel.[2][3] Auphen demonstrates cooperativity by binding to the Cys40 residues of all four monomers within the AQP3 tetramer.[1] This interaction physically occludes the pore, blocking glycerol transport.

• Inhibition of AQP7: Unlike AQP3, AQP7 lacks cysteine residues in its channel pore. In silico docking studies predict that Auphen binds to AQP7 via an interaction with a methionine residue, Met-47, which disrupts glycerol transport.[1]

Auphen's cooperative binding mechanism to the AQP3 tetramer.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibitors of Mammalian Aquaporin Water Channels - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Auphen Experimental Protocol for In Vitro Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen is a gold-based compound that has been identified as a potent pan-aquaporin (AQP) inhibitor.[1] Aquaporins are a family of transmembrane water and small solute channels that play crucial roles in various physiological processes. Dysregulation of AQP expression and function has been implicated in the pathophysiology of several diseases, including cancer. In oncology research, Auphen has emerged as a valuable tool to investigate the role of AQPs in tumor progression, particularly in breast cancer.[1][2] It has been shown to inhibit cell proliferation and sensitize cancer cells to conventional chemotherapeutic agents.[2]

These application notes provide detailed experimental protocols for in vitro studies involving Auphen, focusing on its effects on cell viability, protein expression, and gene expression in common breast cancer cell lines. Additionally, potential signaling pathways affected by Auphen are illustrated.

Data Presentation: Quantitative Analysis of Auphen's Efficacy

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Auphen in various breast cancer cell lines, providing a quantitative measure of its cytotoxic effects.

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (hours)	Assay	Reference
Human Red Blood Cells (hRBC)	N/A (AQP3 expressing)	0.8 ± 0.08	Not Specified	Glycerol (B35011) Permeability	[3]
MCF-7	Human Breast Cancer (Luminal A)	~10-20	72	Cell Viability	[2]
MDA-MB-231	Human Breast Cancer (Triple-Negative)	~15-25	72	Cell Viability	[2]
4T1	Murine Breast Cancer	Not explicitly stated	72	Cell Viability	[2]
PyMT	Murine Breast Cancer	Not explicitly stated	72	Cell Viability	[2]

Note: IC50 values can vary depending on the specific experimental conditions, including cell density and assay methodology. The values for MCF-7 and MDA-MB-231 are estimated from graphical data presented in the cited literature.

Experimental Protocols

Cell Culture

• Cell Lines:

  • MCF-7 (Human Breast Adenocarcinoma): Culture in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 0.01 mg/mL human recombinant insulin.

  • MDA-MB-231 (Human Breast Adenocarcinoma): Culture in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • 4T1 (Murine Mammary Carcinoma): Culture in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • PyMT (Murine Mammary Tumor): Culture in DMEM/F-12 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 5 µg/mL insulin.

• Culture Conditions: Maintain all cell lines in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (CellTiter-Glo® Luminescent Assay)

This protocol assesses the effect of Auphen on the viability of breast cancer cells.

Materials:

• Breast cancer cell lines (MCF-7, MDA-MB-231, 4T1, PyMT)

• Auphen (stock solution in DMSO)

• Complete culture medium

• 96-well opaque-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and resuspend cells in complete culture medium.

  • Seed cells into a 96-well opaque-walled plate at a density of 5,000 - 10,000 cells/well in 100 µL of medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Auphen Treatment:

  • Prepare serial dilutions of Auphen in complete culture medium from a stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing various concentrations of Auphen (e.g., 0.1, 1, 5, 10, 25, 50 µM).

  • Include a vehicle control (DMSO) and an untreated control.

  • Incubate the plate for 72 hours.

• CellTiter-Glo® Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Caption: Workflow for Cell Viability Assay.

Western Blot Analysis of Aquaporin Expression

This protocol is for determining the effect of Auphen on the protein expression levels of various aquaporins.

Materials:

• Breast cancer cell lines

• Auphen

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-AQP1, anti-AQP3, anti-AQP7, anti-AQP9)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with Auphen at the desired concentration (e.g., IC50 value) for 48-72 hours.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

  • Use a loading control (e.g., β-actin or GAPDH) to normalize protein levels.

RT-qPCR Analysis of Aquaporin Gene Expression

This protocol measures the effect of Auphen on the mRNA expression levels of aquaporins.

Materials:

• Breast cancer cell lines

• Auphen

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• SYBR Green or TaqMan qPCR master mix

• Gene-specific primers for target AQPs and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• Cell Treatment and RNA Extraction:

  • Treat cells with Auphen as described for the Western blot protocol.

  • Extract total RNA from the cells using an RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis:

  • Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR:

  • Set up the qPCR reaction with the cDNA template, qPCR master mix, and gene-specific primers.

  • Run the qPCR reaction on a real-time PCR instrument.

• Data Analysis:

  • Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Signaling Pathways Modulated by Auphen

Auphen, as a pan-aquaporin inhibitor, can indirectly influence several signaling pathways by disrupting cellular homeostasis. The inhibition of aquaporins, particularly aquaglyceroporins like AQP3 and AQP7, can lead to metabolic stress, increased intracellular reactive oxygen species (ROS), and ultimately, apoptosis.[1]

Caption: Auphen-induced signaling cascade.

The inhibition of aquaporins by Auphen disrupts the transport of water and small solutes like glycerol, leading to metabolic stress within the cancer cell.[1] This metabolic imbalance can contribute to mitochondrial dysfunction, a key event in cellular stress responses. Dysfunctional mitochondria are a major source of reactive oxygen species (ROS). The accumulation of ROS can cause oxidative damage to cellular components and trigger the intrinsic apoptosis pathway, ultimately leading to programmed cell death. This proposed pathway highlights a potential mechanism by which Auphen exerts its anti-proliferative and pro-apoptotic effects on cancer cells.

Disclaimer: These protocols provide a general framework. Researchers should optimize conditions for their specific cell lines and experimental setup. Always refer to the manufacturer's instructions for reagents and kits.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing Auphen in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of Auphen, a potent aquaporin inhibitor, in cell culture experiments. The information is intended to guide researchers in pharmacology, oncology, and drug discovery in utilizing Auphen for in vitro studies.

Introduction

Auphen is a gold(III) complex that has been identified as a potent inhibitor of aquaglyceroporins, particularly aquaporin-3 (AQP3) and aquaporin-7 (AQP7)[1]. These membrane channels are involved in the transport of water, glycerol, and other small solutes, and their overexpression has been implicated in the proliferation and metastasis of various cancers. Auphen exerts its inhibitory effect through the interaction of its gold(III) ion with cysteine residues, such as Cys40 in AQP3, and potentially methionine residues in AQP7[1][2][3]. By blocking these channels, Auphen disrupts cellular metabolism and can induce cell cycle arrest, leading to an anti-proliferative effect on cancer cells[1].

Data Presentation

Auphen Solubility and Stock Solution Parameters

Parameter	Value	Reference
Solvent	Dimethyl Sulfoxide (DMSO)	[1]
Stock Solution Concentration	1 mM	[1]
Storage Temperature	-20°C	[1]
Storage Duration	Up to 1 month	[1]
Thaw Cycles	Maximum of three times

Reported IC50 Values for Auphen

Cell Line/Type	IC50 Value (µM)	Reference
Human Red Blood Cells (hRBC)	0.8 ± 0.08	[2]

Experimental Protocols

Protocol 1: Preparation of Auphen Stock Solution (1 mM)

This protocol describes the preparation of a 1 mM stock solution of Auphen in DMSO.

Materials:

• Auphen powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Tare a sterile microcentrifuge tube on an analytical balance.

• Carefully weigh the desired amount of Auphen powder into the tared tube.

• Calculate the volume of DMSO required to achieve a 1 mM concentration. (Note: The molecular weight of Auphen ([Au(phen)Cl₂]Cl) is 531.02 g/mol ).

• In a sterile environment (e.g., a laminar flow hood), add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the Auphen powder.

• Vortex the tube until the Auphen is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquot the 1 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to one month.

Protocol 2: Dilution of Auphen Stock Solution for Cell Culture Treatment

This protocol outlines the steps for diluting the 1 mM Auphen DMSO stock solution into cell culture medium for treating cells. It is crucial to minimize the final DMSO concentration to avoid solvent-induced cytotoxicity (typically ≤0.5%).

Materials:

• 1 mM Auphen in DMSO (from Protocol 1)

• Pre-warmed complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes

Procedure:

• Thaw an aliquot of the 1 mM Auphen stock solution at room temperature.

• Perform serial dilutions of the 1 mM stock solution in pre-warmed complete cell culture medium to achieve the desired final concentrations for your experiment.

  • To avoid precipitation, it is recommended to add the Auphen stock solution to the culture medium dropwise while gently vortexing or swirling the tube. This facilitates rapid mixing and prevents localized high concentrations of DMSO.

• Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium as is present in the highest concentration of Auphen used.

• Remove the existing medium from the cell culture plates and replace it with the medium containing the desired concentrations of Auphen or the vehicle control.

Protocol 3: Cell Viability (MTT) Assay with Auphen in MCF-7 Cells

This protocol describes a method to determine the cytotoxic effects of Auphen on the human breast cancer cell line MCF-7 using the MTT assay.

Materials:

• MCF-7 cells

• Complete culture medium (DMEM with 10% FBS)

• 96-well cell culture plates

• Auphen working solutions (prepared as in Protocol 2)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan (B1609692) solubilization)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count MCF-7 cells.

  • Seed the cells into a 96-well plate at a density of 8 x 10³ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • After 24 hours, carefully remove the medium.

  • Add 100 µL of fresh medium containing serial dilutions of Auphen (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µM) to the respective wells.

  • Include wells with vehicle control (medium with the highest DMSO concentration used) and untreated control (medium only).

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the purple formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of cell viability against the Auphen concentration to determine the IC50 value.

Visualizations

Caption: Experimental workflow for in vitro studies with Auphen.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of Mammalian Aquaporin Water Channels [mdpi.com]

Application Notes and Protocols: Investigating the Synergistic Potential of Auphen (Auranofin) and Tamoxifen in Combination Therapy

For Research Use Only.

Introduction

Endocrine therapies, such as tamoxifen (B1202), are a cornerstone in the treatment of estrogen receptor-positive (ER+) breast cancer. Tamoxifen acts as a selective estrogen receptor modulator (SERM), competitively binding to estrogen receptors to inhibit estrogen-driven tumor proliferation.[1][2][3] Despite its efficacy, acquired resistance to tamoxifen remains a significant clinical challenge, often involving the upregulation of alternative growth factor signaling pathways.[1]

Auphen (auranofin) is an FDA-approved gold-containing compound used for rheumatoid arthritis, which has been repurposed for oncology research due to its potent anticancer properties.[4][5] The primary mechanism of auranofin's anticancer activity is the inhibition of thioredoxin reductase (TrxR), a key enzyme in the cellular antioxidant system.[4][6] Inhibition of TrxR leads to an accumulation of reactive oxygen species (ROS), inducing oxidative stress, mitochondrial dysfunction, and ultimately, apoptosis in cancer cells.[7][8] Cancer cells, often characterized by high levels of intrinsic oxidative stress, are particularly vulnerable to further ROS induction.[9]

This document provides a scientific rationale and detailed protocols for investigating the potential synergistic effects of combining Auphen with tamoxifen. The central hypothesis is that Auphen-induced oxidative stress can circumvent or overcome tamoxifen resistance mechanisms, leading to enhanced cancer cell death. These notes are intended for researchers, scientists, and drug development professionals exploring novel combination therapies for ER+ cancers.

Scientific Rationale for Combination Therapy

The combination of Auphen and tamoxifen is predicated on their distinct but potentially complementary mechanisms of action. Tamoxifen targets the estrogen receptor signaling pathway, a key driver in a majority of breast cancers. Auphen, by inhibiting thioredoxin reductase, induces a state of oxidative stress that can trigger apoptosis through ER-independent pathways.[4][6] This dual-pronged attack could offer a synergistic advantage, particularly in tumors that have developed resistance to tamoxifen alone. One study has suggested a potential link, noting that an interferon-beta and tamoxifen combination induces apoptosis via thioredoxin reductase, highlighting the potential for interplay between these pathways.[10]

Hypothesized Signaling Pathway for Auphen and Tamoxifen Synergy

References

• 1. Stratification of Tamoxifen Synergistic Combinations for the Treatment of ER+ Breast Cancer [mdpi.com]
• 2. oaepublish.com [oaepublish.com]
• 3. Endocrine Therapy Options for Women with Breast Cancer - Journal of Oncology Navigation & Survivorship [jons-online.com]
• 4. Upgrade of an old drug: Auranofin in innovative cancer therapies to overcome drug resistance and to increase drug effectiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Upgrade of an old drug: Auranofin in innovative cancer therapies to overcome drug resistance and to increase drug effectiveness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potential Anticancer Activity of Auranofin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]
• 8. The gold complex auranofin: new perspectives for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel Insights into Redox-Based Mechanisms for Auranofin-Induced Rapid Cancer Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The interferon-beta and tamoxifen combination induces apoptosis using thioredoxin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Auphen Treatment in 4T1 and MCF-7 Breast Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen is a small molecule inhibitor of aquaporins (AQPs), a family of channel proteins that facilitate the transport of water and other small solutes across cell membranes.[1][2] Aberrant AQP expression is linked to cancer progression, including proliferation and metastasis, making them a potential therapeutic target.[1][2] Auphen, a pan-aquaporin inhibitor, has been investigated for its anti-cancer properties. This document provides detailed protocols for evaluating the effects of Auphen on the murine 4T1 triple-negative breast cancer cell line and the human MCF-7 estrogen receptor-positive breast cancer cell line.

Data Presentation

The following tables are structured to summarize key quantitative data from experiments investigating the effects of Auphen on 4T1 and MCF-7 cells. Researchers should use these templates to record their experimental findings.

Table 1: Cytotoxicity of Auphen in 4T1 and MCF-7 Cell Lines (MTT Assay)

Cell Line	Treatment Duration (hours)	IC50 of Auphen (µM)
4T1	24	User-defined
48	User-defined
72	User-defined
MCF-7	24	User-defined
48	User-defined
72	User-defined

Table 2: Apoptosis Induction by Auphen in 4T1 and MCF-7 Cell Lines (Annexin V-FITC/PI Assay)

Cell Line	Auphen Concentration (µM)	Treatment Duration (hours)	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)
4T1	User-defined	48	User-defined	User-defined	User-defined
MCF-7	User-defined	48	User-defined	User-defined	User-defined

Table 3: Effect of Auphen on the Expression of Apoptosis-Related Proteins (Western Blot)

Cell Line	Treatment	Protein	Relative Expression (fold change vs. control)
4T1	Auphen (IC50)	Bax	User-defined
Bcl-2	User-defined
Cleaved Caspase-3	User-defined
MCF-7	Auphen (IC50)	Bax	User-defined
Bcl-2	User-defined
Cleaved Caspase-3	User-defined

Experimental Protocols

Cell Culture

1.1. 4T1 Cell Culture

• Growth Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: When cells reach 80-90% confluency, aspirate the medium, wash with sterile PBS, and detach using 0.25% Trypsin-EDTA. Neutralize trypsin with complete medium, centrifuge, and resuspend the cell pellet in fresh medium for seeding into new flasks.

1.2. MCF-7 Cell Culture

• Growth Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% FBS, 0.01 mg/mL human recombinant insulin, and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: When cells reach 80-90% confluency, follow the same subculturing protocol as for 4T1 cells.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Protocol:

  • Seed 4T1 or MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of Auphen and incubate for 24, 48, and 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

Apoptosis Analysis (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Protocol:

  • Seed 4T1 or MCF-7 cells in 6-well plates and treat with Auphen for the desired time.

  • Harvest the cells, including any floating cells from the supernatant.

  • Wash the cells with cold PBS and resuspend them in 1X Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

  • Analyze the stained cells by flow cytometry.

Western Blot Analysis

This technique is used to detect changes in the expression of specific proteins.

• Protocol:

  • Treat 4T1 or MCF-7 cells with Auphen, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against target proteins (e.g., Bax, Bcl-2, Cleaved Caspase-3, and a loading control like β-actin) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an ECL substrate and an imaging system.

Visualizations

Caption: Experimental workflow for evaluating Auphen's effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery of Auphen Using Corn Oil and Dimethyl Sulfoxide (DMSO)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen, a gold-containing compound, has emerged as a potent inhibitor of aquaporins (AQPs), particularly AQP3.[1] Aquaporins are integral membrane proteins that facilitate the transport of water and small solutes across cell membranes, and their dysregulation has been implicated in various pathological conditions, including cancer.[1][2] The therapeutic potential of Auphen is currently being explored in preclinical studies; however, its poor aqueous solubility presents a significant challenge for in vivo delivery. This document provides detailed application notes and protocols for the formulation and administration of Auphen in vivo using a vehicle composed of corn oil and dimethyl sulfoxide (B87167) (DMSO). This co-solvent system is often employed for lipophilic compounds, enabling their systemic delivery in animal models.[3][4]

Data Presentation

Table 1: Properties of Formulation Components

Component	Chemical Formula	Key Features	Relevant Considerations for In Vivo Use
Auphen	Not specified in results	Gold-containing aquaporin inhibitor.[1]	Poor aqueous solubility.
DMSO	(CH₃)₂SO	Aprotic solvent, dissolves a wide range of polar and nonpolar compounds.[5]	Can have intrinsic biological effects. Recommended to keep the final concentration low (ideally <10% for IP injections).[5]
Corn Oil	Not applicable	A commonly used vehicle for lipophilic substances in animal studies.[4]	Generally well-tolerated, but can influence some biological pathways.[6]

Table 2: Recommended Guidelines for Intraperitoneal (IP) Injections in Mice

Parameter	Recommendation	Reference
Needle Gauge	25-27g	[7]
Maximum Injection Volume	< 10 ml/kg	[7]
Injection Site	Lower right quadrant of the abdomen	[8][9]
Angle of Insertion	30-45°	[7][8]

Experimental Protocols

Protocol 1: Preparation of Auphen Formulation in DMSO and Corn Oil

This protocol describes the preparation of a stock solution of Auphen in DMSO and its subsequent dilution in corn oil for intraperitoneal administration in mice.

Materials:

• Auphen powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Corn oil, sterile

• Sterile, light-protected microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

• Vortex mixer

Procedure:

• Prepare Auphen Stock Solution in DMSO:

  • In a sterile, light-protected vial, weigh the desired amount of Auphen powder.

  • Add a minimal volume of 100% DMSO to completely dissolve the Auphen. For example, to prepare a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of Auphen.

  • Vortex thoroughly until the Auphen is completely dissolved. Gentle warming may be applied if necessary, but the stability of Auphen under these conditions should be verified.

• Prepare the Final Formulation:

  • In a separate sterile, light-protected tube, calculate the required volume of the Auphen stock solution and sterile corn oil based on the desired final concentration and the total volume needed for the experiment.

  • To minimize the final DMSO concentration, a dilution of 1:9 (DMSO stock:corn oil) is often a good starting point, resulting in a final DMSO concentration of 10%. For example, to prepare 1 mL of a 1 mg/mL Auphen formulation, add 100 µL of the 10 mg/mL Auphen stock solution to 900 µL of sterile corn oil.

  • Add the corn oil to the tube first, followed by the Auphen/DMSO stock solution.

  • Vortex the mixture vigorously for at least 1-2 minutes to ensure a homogenous suspension. Visually inspect for any phase separation. If separation occurs, the addition of a surfactant like Tween 80 may be necessary, though this requires further optimization.[10]

• Storage:

  • It is recommended to prepare the formulation fresh before each use.

  • If short-term storage is necessary, store the formulation protected from light at 2-8°C. The stability of Auphen in the formulation under these conditions should be validated by the end-user.

Protocol 2: Intraperitoneal (IP) Administration of Auphen Formulation to Mice

This protocol outlines the procedure for administering the prepared Auphen formulation via intraperitoneal injection in mice. All procedures should be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:

• Prepared Auphen formulation

• Sterile syringes (e.g., 1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol (B145695) or other suitable disinfectant

• Animal scale

• Appropriate personal protective equipment (PPE)

Procedure:

• Animal Preparation:

  • Weigh the mouse to accurately calculate the dose volume.

  • Properly restrain the mouse to expose the abdomen.

• Injection Procedure:

  • Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.[8][9]

  • Draw the calculated volume of the Auphen formulation into a sterile syringe.

  • Hold the syringe with the needle bevel up.

  • Insert the needle at a 30-45 degree angle into the peritoneal cavity.[7][8]

  • Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ. If blood or other fluid is aspirated, discard the syringe and prepare a new one.

  • Slowly inject the formulation into the peritoneal cavity.

  • Withdraw the needle and return the mouse to its cage.

• Post-Administration Monitoring:

  • Monitor the animal for any signs of distress or adverse reactions following the injection.

  • For the control group, administer the vehicle (e.g., 10% DMSO in corn oil) using the same procedure.

Mandatory Visualizations

Signaling Pathway of Auphen Action

Auphen is known to inhibit aquaporins, which can affect various downstream cellular processes. The following diagram illustrates a simplified putative signaling pathway affected by Auphen through AQP3 inhibition.

Caption: Auphen inhibits AQP3, leading to altered cell metabolism and proliferation.

Experimental Workflow for In Vivo Auphen Delivery

The following diagram outlines the key steps in the experimental workflow for the in vivo delivery of Auphen.

Caption: Workflow for Auphen formulation, in vivo administration, and analysis.

Logical Relationship of Formulation Components

This diagram illustrates the relationship between Auphen and the vehicle components for effective in vivo delivery.

Caption: Relationship of Auphen, DMSO, and corn oil in the formulation.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pharmpk.com [pharmpk.com]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]
• 8. uac.arizona.edu [uac.arizona.edu]
• 9. research.vt.edu [research.vt.edu]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: RNA-Seq Analysis of Cancer Cells Following Auphen Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen is a pan-inhibitor of aquaporins (AQPs), a family of channel proteins that facilitate the transport of water and small solutes across cell membranes.[1] Aberrant expression of various AQPs has been linked to cancer progression, including tumor growth, angiogenesis, and metastasis. Auphen has demonstrated anti-proliferative effects and the ability to sensitize cancer cells to conventional therapies. Notably, RNA-sequencing (RNA-Seq) studies of breast cancer cells treated with Auphen have indicated a significant impact on genes related to mitochondrial metabolism.[1][2][3] This suggests that Auphen's anticancer activity may be mediated, at least in part, through the modulation of cellular bioenergetics.

These application notes provide a comprehensive protocol for the analysis of cancer cells treated with Auphen using RNA-Seq. The detailed methodologies cover experimental design, cell culture and treatment, RNA extraction, library preparation, sequencing, and a bioinformatic analysis pipeline to identify differentially expressed genes (DEGs) and affected signaling pathways.

Data Presentation: Differentially Expressed Genes

Following Auphen treatment, RNA-Seq analysis is expected to reveal significant changes in the transcriptome of cancer cells. The primary output of this analysis is a list of differentially expressed genes (DEGs). While a specific dataset for Auphen treatment is not publicly available, the following table represents a hypothetical yet representative list of DEGs that would be anticipated based on the known effects of Auphen on mitochondrial metabolism. The selection of these genes is based on their established roles in key mitochondrial processes.

Table 1: Representative Differentially Expressed Genes in Cancer Cells Treated with Auphen

Gene Symbol	Gene Name	Log2 Fold Change	p-value	Adjusted p-value	Biological Process
PDK1	Pyruvate Dehydrogenase Kinase 1	-1.58	1.25E-08	2.15E-07	Glycolysis Inhibition
LDHA	Lactate Dehydrogenase A	-1.72	3.40E-10	7.80E-09	Glycolysis Inhibition
SLC2A1	Solute Carrier Family 2 Member 1 (GLUT1)	-1.35	5.60E-07	8.20E-06	Glucose Transport
COX4I1	Cytochrome c Oxidase Subunit 4I1	1.89	2.10E-12	5.50E-11	Oxidative Phosphorylation
NDUFA9	NADH:Ubiquinone Oxidoreductase Subunit A9	1.65	4.50E-09	9.80E-08	Oxidative Phosphorylation
SDHB	Succinate Dehydrogenase Complex Iron Sulfur Subunit B	1.48	7.80E-08	1.20E-06	TCA Cycle & Oxidative Phosphorylation
UQCRFS1	Ubiquinol-Cytochrome c Reductase Rieske Iron-Sulfur Protein	1.75	9.20E-11	2.40E-09	Oxidative Phosphorylation
ATP5F1A	ATP Synthase F1 Subunit Alpha	1.95	1.10E-13	3.10E-12	Oxidative Phosphorylation
ACAT1	Acetyl-CoA Acetyltransferase 1	-1.22	6.30E-06	7.10E-05	Fatty Acid Metabolism
CPT1A	Carnitine Palmitoyltransferase 1A	-1.41	2.80E-07	4.50E-06	Fatty Acid Oxidation

Note: This table is a representative example and not derived from a specific Auphen RNA-Seq experiment. The gene selection and expression changes are based on the known impact of Auphen on mitochondrial metabolism.

Experimental Protocols

Cell Culture and Auphen Treatment

Materials:

• Cancer cell line of interest (e.g., MCF-7, MDA-MB-231 for breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Auphen (stock solution in DMSO)

• Vehicle control (DMSO)

• Cell culture plates/flasks

• Phosphate-buffered saline (PBS)

Protocol:

• Culture cancer cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Allow cells to adhere overnight.

• Prepare working solutions of Auphen in complete medium at the desired final concentration (e.g., determined by IC50 studies). Prepare a vehicle control with the same final concentration of DMSO.

• Remove the old medium and treat the cells with the Auphen-containing medium or the vehicle control medium.

• Incubate the cells for the desired treatment duration (e.g., 24, 48 hours).

• Perform all treatments in biological triplicate.

• After the incubation period, wash the cells twice with ice-cold PBS.

• Harvest the cells for RNA extraction.

RNA Extraction and Quality Control

Materials:

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• RNase-free water

• Spectrophotometer (e.g., NanoDrop)

• Bioanalyzer (e.g., Agilent 2100 Bioanalyzer)

Protocol:

• Extract total RNA from the harvested cells using a commercial kit according to the manufacturer's instructions.

• Elute the RNA in RNase-free water.

• Assess the quantity and purity of the RNA using a spectrophotometer. Aim for A260/A280 and A260/A230 ratios of ~2.0.

• Evaluate the integrity of the RNA using a bioanalyzer. Aim for an RNA Integrity Number (RIN) of ≥ 8.

RNA-Seq Library Preparation and Sequencing

Materials:

• RNA-Seq library preparation kit (e.g., NEBNext Ultra II Directional RNA Library Prep Kit for Illumina)

• Next-generation sequencing (NGS) platform (e.g., Illumina NovaSeq)

Protocol:

• Prepare RNA-Seq libraries from the high-quality total RNA samples following the manufacturer's protocol. This typically involves:

  • mRNA isolation (poly-A selection) or ribosomal RNA depletion.

  • RNA fragmentation.

  • First and second-strand cDNA synthesis.

  • End repair and A-tailing.

  • Adapter ligation.

  • PCR amplification.

• Assess the quality and quantity of the prepared libraries.

• Perform paired-end sequencing on an NGS platform to a desired read depth (e.g., 20-30 million reads per sample for differential gene expression analysis).

Bioinformatic Data Analysis

Software/Tools:

• FastQC (for quality control)

• Trimmomatic or similar (for adapter and quality trimming)

• STAR or HISAT2 (for alignment to a reference genome)

• featureCounts or HTSeq (for read quantification)

• DESeq2 or edgeR (for differential gene expression analysis)

• GSEA or DAVID (for pathway and gene set enrichment analysis)

Protocol:

• Quality Control: Assess the quality of the raw sequencing reads using FastQC.

• Trimming: Remove adapter sequences and low-quality bases using Trimmomatic.

• Alignment: Align the trimmed reads to a reference human genome (e.g., GRCh38) using STAR or HISAT2.

• Quantification: Count the number of reads mapping to each gene using featureCounts or HTSeq.

• Differential Gene Expression Analysis: Use DESeq2 or edgeR to identify genes that are significantly up- or down-regulated between the Auphen-treated and vehicle control groups. Set a significance threshold (e.g., adjusted p-value < 0.05 and |log2 fold change| > 1).

• Pathway and Functional Analysis: Perform gene set enrichment analysis (GSEA) or use a tool like DAVID to identify biological pathways and gene ontology terms that are significantly enriched in the list of DEGs.

Visualizations

Experimental Workflow

Caption: Experimental workflow for RNA-Seq analysis of Auphen-treated cancer cells.

Auphen-Modulated Signaling Pathway

The inhibition of aquaporins and the subsequent impact on mitochondrial metabolism can influence key signaling pathways that regulate cell growth, proliferation, and survival. The PI3K/Akt/mTOR pathway is a central regulator of cellular metabolism and is frequently dysregulated in cancer. Auphen-induced metabolic stress could lead to the inhibition of this pathway.

Caption: Auphen's potential impact on the PI3K/Akt/mTOR signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer [ouci.dntb.gov.ua]

Application Note: Protocol for Assessing Auphen's Effect on Cell Viability

Audience: Researchers, scientists, and drug development professionals.

Introduction Auphen is a compound recognized for its role as an inhibitor of aquaporins (AQPs), particularly AQP3 and AQP7, which are transmembrane water and glycerol (B35011) channels.[1] Downregulation or inhibition of AQPs has been shown to reduce pro-tumorigenic phenotypes, making them an attractive therapeutic target.[1] Auphen has demonstrated anti-proliferative effects in various cancer cells, often by inducing cell cycle arrest and apoptosis.[1][2] Furthermore, it may enhance the efficacy of conventional chemotherapeutic agents.[1][3] Transcriptomic analysis has revealed that Auphen treatment can significantly alter pathways related to the cell cycle, DNA damage response, and cell death.[1] This application note provides comprehensive protocols for evaluating the effects of Auphen on cell viability and for dissecting the mechanism of cell death using metabolic assays and flow cytometry.

Assessment of Cell Viability and Proliferation via WST-1 Assay

The Water Soluble Tetrazolium salt (WST-1) assay is a colorimetric method to quantify cell viability and proliferation. In viable cells, mitochondrial dehydrogenases cleave the WST-1 tetrazolium salt into a soluble formazan (B1609692) dye.[4] The amount of formazan produced is directly proportional to the number of metabolically active cells.[5]

Experimental Protocol: WST-1 Assay

• Cell Seeding:

  • Culture the selected cell line to approximately 80% confluence.

  • Trypsinize and perform a cell count.

  • Seed cells into a 96-well flat-bottom plate at a pre-optimized density (e.g., 0.5-1.0 x 10⁴ cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Auphen Treatment:

  • Prepare a stock solution of Auphen in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of Auphen in a serum-free medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the Auphen dilutions.

  • Include "vehicle control" wells containing the highest concentration of the solvent used for Auphen dilution and "untreated control" wells with only fresh medium.

  • Incubate the cells for desired time points (e.g., 24, 48, and 72 hours).

• WST-1 Reagent Addition and Measurement:

  • Following incubation, add 10 µL of the WST-1 reagent to each well.[6]

  • Incubate the plate for 1-4 hours at 37°C. The optimal incubation time may vary depending on the cell type and density and should be determined empirically.[4]

  • Gently shake the plate for 1 minute on a shaker to ensure uniform color distribution.[6]

  • Measure the absorbance at a wavelength between 420-480 nm using a microplate reader. A reference wavelength above 600 nm is recommended.[4][7]

• Data Analysis:

  • Subtract the absorbance of the blank (medium + WST-1 reagent only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control using the following formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) * 100

  • Plot the percentage viability against the log of Auphen concentration to generate a dose-response curve and determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Assessment of Apoptosis via Annexin V/Propidium Iodide (PI) Staining

To determine if the reduction in cell viability is due to apoptosis or necrosis, an Annexin V/PI dual-staining assay followed by flow cytometry is employed. In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be used to identify early apoptotic cells.[9] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells. It can, therefore, be used to identify late apoptotic and necrotic cells, which have lost membrane integrity.[8]

Experimental Protocol: Annexin V/PI Assay

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of harvesting.

  • Treat cells with Auphen at selected concentrations (e.g., IC50 and 2x IC50 as determined by the WST-1 assay) for a specified duration (e.g., 24 or 48 hours). Include untreated and vehicle controls.

• Cell Harvesting:

  • After the treatment period, collect the culture medium, which contains floating (potentially apoptotic or necrotic) cells.

  • Wash the adherent cells with PBS and detach them using trypsin.

  • Combine the detached cells with their corresponding supernatant collected earlier.

  • Centrifuge the cell suspension at approximately 500 x g for 5 minutes.[10]

• Staining:

  • Discard the supernatant and wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Annexin-binding buffer at a concentration of ~1 x 10⁶ cells/mL.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (100 µg/mL working solution) to the cell suspension.[9]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis:

  • After incubation, add 400 µL of 1X Annexin-binding buffer to each tube.

  • Analyze the samples by flow cytometry as soon as possible, typically within one hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells to set up compensation and quadrants.

  • The cell populations will be distributed as follows:

    • Q1 (Annexin V-/PI+): Necrotic cells

    • Q2 (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Q3 (Annexin V-/PI-): Viable cells

    • Q4 (Annexin V+/PI-): Early apoptotic cells

Data Presentation

Quantitative data should be summarized in clear, concise tables for easy interpretation and comparison.

Table 1: Effect of Auphen on Cell Viability (WST-1 Assay)

Auphen Conc. (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
0 (Control)	100 ± 4.5	100 ± 5.1	100 ± 4.8
1	95.2 ± 3.8	88.1 ± 4.2	75.3 ± 3.9
5	80.5 ± 4.1	65.4 ± 3.5	48.9 ± 4.4
10	62.3 ± 3.2	51.2 ± 2.9	30.1 ± 3.1
25	45.8 ± 2.8	32.7 ± 3.3	15.6 ± 2.5
50	20.1 ± 2.5	14.5 ± 2.1	8.2 ± 1.9
IC50 (µM)	22.5	9.8	5.5
Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Apoptosis Induction by Auphen (Annexin V/PI Assay at 48h)

Treatment	% Viable Cells (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic (Q2)	% Necrotic (Q1)
Untreated Control	94.1 ± 2.1	2.5 ± 0.5	1.8 ± 0.4	1.6 ± 0.3
Vehicle Control	93.5 ± 2.5	2.8 ± 0.6	2.0 ± 0.5	1.7 ± 0.4
Auphen (IC50)	45.2 ± 3.3	35.8 ± 2.9	15.1 ± 1.8	3.9 ± 0.7
Auphen (2x IC50)	15.7 ± 2.8	42.3 ± 3.5	38.5 ± 3.1	3.5 ± 0.6
Data represent the percentage of cells in each quadrant as mean ± standard deviation.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Auphen inhibits aquaporins, leading to cell cycle arrest and apoptosis.

Caption: Workflow for assessing Auphen's impact on cell viability and apoptosis.

Caption: Principle of cell state differentiation by Annexin V and PI staining.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]
• 5. materialneutral.info [materialneutral.info]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. WST-1 Assay Protocol for Cell Viability [sigmaaldrich.cn]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. kumc.edu [kumc.edu]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring Changes in Aquaporin (AQP) Expression After Auphen Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen, a gold-based compound, has been identified as an inhibitor of several aquaporin (AQP) channels, particularly aquaglyceroporins like AQP3 and AQP7.[1][2] Aquaporins are integral membrane proteins that facilitate the transport of water and other small solutes across cell membranes, playing crucial roles in various physiological and pathological processes, including cancer progression.[1][3] Auphen has demonstrated anti-proliferative effects in cancer cell lines, suggesting its potential as a therapeutic agent.[1][4] Understanding the impact of Auphen on AQP expression is critical for elucidating its mechanism of action and for the development of AQP-targeting therapies.

These application notes provide detailed protocols for measuring changes in AQP expression at both the mRNA and protein levels following treatment with Auphen. The methodologies described include quantitative real-time PCR (qPCR) and Western Blotting. Additionally, a summary of reported quantitative changes in AQP expression and diagrams illustrating the experimental workflow and a potential signaling pathway are provided.

Data Presentation: Quantitative Changes in AQP Expression Post-Auphen Treatment

The effect of Auphen on AQP expression can vary depending on the cell type and experimental conditions. The following tables summarize quantitative data from studies on different cancer cell lines.

Table 1: Changes in AQP mRNA Expression Following Auphen Treatment in Murine Breast Cancer Cells [1]

Cell Line	AQP Target	Fold Change vs. Control
PyMT	Aqp5	Decreased
4T1	Aqp1	Increased
4T1	Aqp7	Decreased

Table 2: Changes in AQP Protein Expression Following Auphen Treatment in Various Cancer Cell Lines [1][4]

Cell Line	AQP Target	Change in Protein Level vs. Control
PyMT	AQP3	Decreased
4T1	AQP3	Decreased
MDA-MB-231 (Human Breast Cancer)	AQP3	Decreased
MCF7 (Human Breast Cancer)	AQP3	Increased
BT474 (Human Breast Cancer)	AQP3	Increased
AU565 (Human Breast Cancer)	AQP3	No Change
PyMT	AQP7	Decreased
4T1	AQP7	Decreased
MDA-MB-231 (Human Breast Cancer)	AQP7	Decreased
MCF7 (Human Breast Cancer)	AQP7	Decreased
BT474 (Human Breast Cancer)	AQP7	Decreased
SMMC-7721 (Human Hepatocellular Carcinoma)	AQP3	Decreased

Experimental Protocols

Protocol 1: Cell Culture and Auphen Treatment

This protocol outlines the general procedure for treating cultured cells with Auphen to assess its impact on AQP expression.

Materials:

• Mammalian cell line of interest (e.g., breast cancer cell lines like MCF-7, MDA-MB-231, or hepatocellular carcinoma cells like SMMC-7721)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Auphen (dichloro(phenanthroline)gold(III))

• Vehicle control (e.g., DMSO)

• Cell culture plates or flasks

• Incubator (37°C, 5% CO2)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed the cells in appropriate culture vessels and allow them to adhere and reach a desired confluency (typically 70-80%).

• Auphen Preparation: Prepare a stock solution of Auphen in a suitable solvent (e.g., DMSO). Further dilute the stock solution in a complete culture medium to the desired final concentrations. It is recommended to perform a dose-response curve to determine the optimal concentration for your cell line. IC50 values for Auphen in various breast cancer cell lines have been reported to range from 3.7 to 8.6 µM.[1]

• Treatment: Remove the existing medium from the cells and replace it with the medium containing different concentrations of Auphen or the vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours). The incubation time should be optimized based on the specific cell line and experimental goals.

• Harvesting: After the treatment period, wash the cells with ice-cold PBS and harvest them for subsequent RNA or protein extraction.

Protocol 2: Quantitative Real-Time PCR (qPCR) for AQP mRNA Expression

This protocol describes how to measure changes in AQP mRNA levels using qPCR.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green-based)

• Forward and reverse primers for target AQPs (e.g., AQP1, AQP3, AQP5, AQP7, AQP9) and a reference gene (e.g., GAPDH, ACTB)

• Nuclease-free water

• qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from the Auphen-treated and control cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• RNA Quantification and Quality Control: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be between 1.8 and 2.0.

• cDNA Synthesis: Reverse transcribe the total RNA into complementary DNA (cDNA) using a cDNA synthesis kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture by combining the qPCR master mix, forward and reverse primers for the target AQP and reference gene, cDNA template, and nuclease-free water.

• qPCR Amplification: Perform the qPCR reaction using a thermal cycler with the following typical cycling conditions: initial denaturation (e.g., 95°C for 10 minutes), followed by 40-50 cycles of denaturation (e.g., 95°C for 15 seconds) and annealing/extension (e.g., 60°C for 1 minute).[5]

• Data Analysis: Analyze the qPCR data using the comparative Ct (ΔΔCt) method to determine the relative fold change in AQP mRNA expression in Auphen-treated samples compared to the control samples, normalized to the reference gene.

Protocol 3: Western Blotting for AQP Protein Expression

This protocol details the steps for detecting and quantifying changes in AQP protein levels.

Materials:

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target AQPs (e.g., anti-AQP3, anti-AQP7) and a loading control (e.g., anti-GAPDH, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the Auphen-treated and control cells in ice-cold lysis buffer. Centrifuge the lysates to pellet cellular debris and collect the supernatant containing the total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer. Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific to the target AQP, diluted in blocking buffer, overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate it with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the chemiluminescent substrate to the membrane and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the target AQP band to the loading control band to determine the relative change in protein expression.

Mandatory Visualizations

Caption: Experimental workflow for measuring AQP expression changes.

Caption: Putative signaling pathway of Auphen action on AQP expression.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aquaporins in Clinical Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prognostic Role of mRNA-Expression of Aquaporins (AQP) 3, 4, 7 and 9 in Stage pT1 Non-Muscle-Invasive Bladder Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synergistic Antitumor Efficacy of Auphen and Doxorubicin in Breast Cancer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doxorubicin (B1662922) is a cornerstone of chemotherapy regimens for various malignancies, including breast cancer. Its efficacy, however, is often limited by intrinsic or acquired drug resistance and significant cardiotoxicity. Recent research has focused on combination therapies to enhance doxorubicin's therapeutic index. One promising strategy involves the use of Auphen, a small molecule inhibitor of aquaporins (AQPs). Emerging evidence indicates that Auphen can sensitize breast cancer cells to doxorubicin, suggesting a synergistic relationship that could lead to more effective and less toxic cancer treatments.[1][2]

Auphen, a pan-aquaporin inhibitor with notable activity against aquaporin-3 (AQP3) and aquaporin-7 (AQP7), has been shown to make breast cancer cells more responsive to chemotherapeutic agents like doxorubicin.[1] The underlying mechanism appears to involve the modulation of mitochondrial metabolism. Transcriptomic analyses of breast cancer cells treated with Auphen have revealed significant alterations in the expression of genes related to mitochondrial metabolism, which is thought to contribute to the enhanced efficacy of doxorubicin.[1][2]

These application notes provide a summary of the available data on the combined use of Auphen and doxorubicin in breast cancer studies, detailed experimental protocols for key assays, and visualizations of the proposed signaling pathways and experimental workflows.

Data Presentation

While specific quantitative data for the Auphen-doxorubicin combination is limited in the public domain, the following tables present representative data from studies on the combination of other sensitizing agents with doxorubicin in breast cancer cell lines, such as MDA-MB-231. This data illustrates the typical synergistic effects observed in such combination therapies.

Table 1: In Vitro Cytotoxicity of Doxorubicin in Combination with a Sensitizing Agent in MDA-MB-231 Breast Cancer Cells

Treatment	Concentration (µM)	Cell Viability (%)	IC50 (µM)
Doxorubicin alone	0.1	85 ± 5	0.28
0.5	52 ± 4
1.0	35 ± 3
Sensitizing Agent alone	10	90 ± 6	> 50
25	82 ± 5
50	75 ± 7
Doxorubicin + Sensitizing Agent	0.1 + 10	65 ± 4	0.15 (Doxorubicin)
0.5 + 10	30 ± 3
1.0 + 10	15 ± 2

Data are presented as mean ± standard deviation and are representative of typical results from in vitro cytotoxicity assays.

Table 2: Apoptosis Induction in MDA-MB-231 Breast Cancer Cells with Doxorubicin and a Sensitizing Agent Combination

Treatment	Concentration (µM)	Percentage of Apoptotic Cells (%)
Control (untreated)	-	5 ± 1
Doxorubicin alone	0.5	25 ± 3
Sensitizing Agent alone	10	8 ± 2
Doxorubicin + Sensitizing Agent	0.5 + 10	55 ± 4

Apoptosis was determined by Annexin V/Propidium Iodide staining followed by flow cytometry. Data are presented as mean ± standard deviation.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the synergistic effects of Auphen and doxorubicin.

Protocol 1: Cell Viability (MTT) Assay

This protocol is a standard method for assessing cell viability by measuring the metabolic activity of mitochondria.

Materials:

• Breast cancer cell lines (e.g., MDA-MB-231, MCF-7)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Auphen

• Doxorubicin hydrochloride

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed breast cancer cells into 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Drug Treatment: Treat cells with various concentrations of Auphen, doxorubicin, or the combination of both for 48 or 72 hours. Include untreated and vehicle (DMSO) controls.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Protocol 2: Apoptosis (Annexin V/Propidium Iodide) Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Breast cancer cell lines

• Auphen

• Doxorubicin hydrochloride

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• Binding buffer

• Flow cytometer

• 6-well plates

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of Auphen, doxorubicin, or the combination for 24 to 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol. Incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells in different stages of apoptosis.

Protocol 3: In Vivo Tumor Xenograft Study

This protocol outlines a general procedure for evaluating the in vivo efficacy of the Auphen and doxorubicin combination.

Materials:

• Immunocompromised mice (e.g., NOD-SCID or BALB/c nude)

• Breast cancer cells (e.g., 4T1 or MDA-MB-231)

• Auphen formulated for in vivo delivery

• Doxorubicin formulated for in vivo delivery

• Vehicle control solution

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation: Inject breast cancer cells subcutaneously into the mammary fat pad of the mice.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100 mm³), randomize the mice into treatment groups (e.g., Vehicle, Auphen alone, Doxorubicin alone, Auphen + Doxorubicin).

• Drug Administration: Administer the drugs according to a predetermined schedule and dosage. For example, Auphen can be administered daily via oral gavage, and doxorubicin can be administered intraperitoneally once a week.

• Tumor Measurement: Measure tumor volume with calipers every 2-3 days.

• Endpoint: At the end of the study (due to tumor size limits or a predetermined time point), euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for apoptosis and proliferation markers).

• Data Analysis: Compare tumor growth rates and final tumor volumes between the different treatment groups.

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of synergy between Auphen and doxorubicin, focusing on the inhibition of aquaporins and the subsequent impact on mitochondrial metabolism, leading to enhanced doxorubicin-induced apoptosis.

References

• 1. Frontiers | Adapalene and Doxorubicin Synergistically Promote Apoptosis of TNBC Cells by Hyperactivation of the ERK1/2 Pathway Through ROS Induction [frontiersin.org]
• 2. Influence of doxorubicin on apoptosis and oxidative stress in breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Auphen in Long-Term Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen is a preclinical, gold-based organometallic compound identified as a potent inhibitor of aquaporins (AQPs), particularly the aquaglyceroporins AQP3 and AQP7. Aquaporins are membrane channel proteins that facilitate the transport of water and small solutes, such as glycerol (B35011) and hydrogen peroxide, across cell membranes. Aberrant expression of AQP3 and AQP7 has been implicated in the progression and metastasis of various cancers, including breast, hepatocellular carcinoma, and melanoma. By inhibiting these channels, Auphen disrupts key cellular processes involved in tumor growth, proliferation, and migration, making it a promising candidate for anticancer therapy.

These application notes provide a summary of preclinical findings and detailed protocols for the use of Auphen in long-term animal studies, specifically focusing on breast and hepatocellular carcinoma mouse models.

Data Presentation: Summary of In Vivo Efficacy

The following tables summarize the key quantitative outcomes from long-term animal studies involving Auphen treatment.

Table 1: Efficacy of Auphen in a Xenograft Model of Hepatocellular Carcinoma

Animal Model	Treatment Group	Key Outcomes	Statistical Significance
Nude Mice with SMMC-7721 Cell Xenografts	Control	Baseline tumor growth	N/A
Auphen-Treated	Decreased tumor volume and weight; Reduced serum and tissue AFP levels; Increased tumor cell apoptosis	P < 0.01[1]

Table 2: Efficacy of Auphen in Orthotopic Models of Breast Cancer

Animal Model	Treatment Schedule	Key Outcomes	Reference
NOD-SCID & Balb/cJ Mice with 4T1 Cells	25 mg/kg Auphen, biweekly IP injection	No significant impact on primary tumor growth or metastasis as a single agent.	[2]
Significantly increased overall survival.	[2]
FVB Mice with PyMT Cells	Auphen in combination with Tamoxifen	Significantly inhibited primary tumor growth and metastasis.
Significantly increased overall survival.

Mechanism of Action: AQP3 Inhibition Signaling Pathway

Auphen exerts its anticancer effects primarily through the inhibition of AQP3. This inhibition disrupts the transport of glycerol and hydrogen peroxide (H₂O₂), which are crucial for cancer cell metabolism and signaling. The downstream effects include the modulation of several key signaling pathways that regulate cell proliferation, migration, and survival.

Auphen's inhibition of AQP3 and its downstream effects.

Experimental Protocols

The following are detailed protocols for conducting long-term animal studies with Auphen based on published preclinical research.

Protocol 1: Auphen Treatment in a Mouse Xenograft Model of Hepatocellular Carcinoma (HCC)

This protocol describes the establishment of an HCC xenograft model and subsequent treatment with Auphen to evaluate its anti-tumor efficacy.

Materials:

• Auphen

• Human HCC cell line (e.g., SMMC-7721)

• Male BALB/c nude mice (4-6 weeks old)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Sterile Phosphate-Buffered Saline (PBS)

• Vehicle control (e.g., sterile PBS with 0.5% DMSO)

• Syringes and needles (27-30 gauge)

• Calipers for tumor measurement

Experimental Workflow:

Workflow for the HCC xenograft study.

Procedure:

• Tumor Cell Implantation:

  • Culture human hepatocellular carcinoma cells (e.g., SMMC-7721) under standard conditions.

  • Harvest cells and resuspend them in sterile PBS at a concentration of 5 x 10⁶ cells per 100 µL.

  • Subcutaneously inject 100 µL of the cell suspension into the right flank of each nude mouse.

• Animal Grouping and Treatment:

  • Monitor mice for tumor growth. Once tumors become palpable (approx. 100 mm³), randomize the animals into a control group and an Auphen-treated group (n=3 per group is the minimum reported).[1]

  • Note: The specific dose and administration route for Auphen in the HCC model were not detailed in the available literature. A starting point could be based on the breast cancer protocol (25 mg/kg, IP injection), which should be optimized in a pilot study.

• Monitoring and Efficacy Assessment:

  • Measure tumor dimensions with calipers 2-3 times weekly and calculate tumor volume using the formula: (Length × Width²)/2.

  • Record the body weight of the mice at each measurement to monitor for toxicity.

  • At the end of the study, euthanize the mice, excise the tumors, and measure their final weight.

  • Collect blood for serum α-fetoprotein (AFP) analysis and tumor tissue for immunohistochemistry (to assess AQP3 expression) and apoptosis assays (e.g., TUNEL).[1]

Protocol 2: Auphen Treatment in an Orthotopic Mouse Model of Breast Cancer

This protocol details the use of Auphen as a monotherapy to assess its impact on survival in a metastatic breast cancer model.

Materials:

• Auphen

• Metastatic murine breast cancer cell line (e.g., 4T1)

• Female immunodeficient mice (e.g., NOD-SCID or Balb/cJ), 6-8 weeks old

• Auphen dosing solution (25 mg/kg in a suitable vehicle)

• Vehicle control (e.g., sterile PBS with 0.5% DMSO)

• Syringes and needles for injection

• Anesthesia for surgical procedures

Experimental Workflow:

Workflow for the orthotopic breast cancer study.

Procedure:

• Orthotopic Tumor Cell Implantation:

  • Anesthetize female NOD-SCID or Balb/cJ mice.

  • Inject 4T1 murine breast cancer cells into the fourth mammary fat pad.

• Animal Grouping and Treatment:

  • Once tumors are palpable, randomly assign mice into two cohorts (n=15 per group): Vehicle control and Auphen-treated.[2]

  • Administer Auphen via intraperitoneal (IP) injection at a dose of 25 mg/kg .[2]

  • The treatment should be given biweekly (twice a week).[2]

• Monitoring and Efficacy Assessment:

  • Monitor tumor growth by caliper measurement.

  • The primary endpoint for this study is overall survival . Record the date of death or euthanasia for each animal.[2]

  • Secondary endpoints can include primary tumor burden and, upon necropsy, quantification of lung micrometastases via histological analysis.

Conclusion

Auphen demonstrates significant potential as an anti-cancer agent in preclinical animal models of hepatocellular and breast carcinoma. In HCC models, Auphen treatment effectively reduces tumor growth and markers of disease progression.[1] In breast cancer models, while its effect as a monotherapy on tumor size is limited, it provides a significant survival benefit and enhances the efficacy of standard treatments like tamoxifen.[2] The protocols outlined above provide a framework for further investigation into the therapeutic efficacy and long-term effects of Auphen. Further studies are warranted to optimize dosing schedules and explore its utility in other cancer types where aquaporins are overexpressed.

References

• 1. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Auphen Solubility for In Vivo Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Auphen for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is Auphen and why is its solubility a concern for in vivo studies?

A1: Auphen is a gold-containing compound, structurally related to Auranofin, used in various research applications, including studies on its anti-inflammatory and anti-cancer properties.[1][2] Like many orally administered drugs, Auphen is lipophilic, meaning it dissolves more readily in fats, oils, and non-polar solvents than in water.[3] This poor aqueous solubility can lead to low bioavailability, limiting its therapeutic efficacy in in vivo models.[4][5][6]

Q2: What are the initial recommended solvents for dissolving Auphen?

A2: For in vitro stock solutions, organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol (B145695) are commonly used.[7][8] Auranofin, a closely related compound, is soluble in DMSO at approximately 5 mg/mL and in ethanol at about 4 mg/mL.[7] It is crucial to use fresh, high-quality DMSO, as it can absorb moisture, which will reduce the solubility of the compound.[8]

Q3: How can I prepare Auphen for administration in aqueous solutions for in vivo experiments?

A3: Due to its low water solubility, direct dissolution in aqueous buffers or saline is not recommended.[7] The standard procedure involves first dissolving Auphen in a minimal amount of an organic solvent like DMSO, and then diluting this stock solution into the final aqueous vehicle.[7] It is important to ensure the final concentration of the organic solvent is low to avoid physiological effects.[7]

Q4: Are there established co-solvent systems to improve Auphen's solubility for oral or parenteral administration?

A4: Yes, several co-solvent systems have been successfully used for the in vivo administration of Auranofin and similar compounds. These formulations enhance solubility and bioavailability. Common components include:

• DMSO: A powerful solvent for many poorly soluble compounds.[9][10][11]

• Polyethylene glycol (PEG), particularly PEG300: A water-miscible polymer that helps to keep the compound in solution.[10][11]

• Tween-80 (Polysorbate 80): A surfactant that can improve the stability of the formulation.[9]

• Ethanol: Often used in combination with other solvents.[10][11]

• Corn oil: Can be used as a vehicle for lipophilic drugs.[9][12]

• SBE-β-CD (Sulfobutylether-β-cyclodextrin): A modified cyclodextrin (B1172386) that can form inclusion complexes with poorly soluble drugs, enhancing their aqueous solubility.[9]

Troubleshooting Guide

Problem: My Auphen precipitates out of solution when I dilute my DMSO stock with saline or buffer.

• Possible Cause: The final concentration of DMSO may be too low to maintain the solubility of Auphen in the aqueous environment. This phenomenon is known as "crashing out."

• Troubleshooting Steps:

  • Decrease the final dilution: Try a lower final dilution factor to keep the DMSO concentration higher.

  • Use a co-solvent system: Instead of a simple DMSO-saline mixture, use a more complex vehicle. A combination of DMSO, PEG300, and Tween-80 in saline is a common and effective option.[9]

  • Warm the solution: Gentle warming and sonication can sometimes help to redissolve small amounts of precipitate, but be cautious about the stability of Auphen at higher temperatures.[9]

  • Consider a different vehicle: For some routes of administration, a lipid-based vehicle like corn oil might be more appropriate.[9][12]

Problem: I am observing toxicity in my animal model that I don't believe is related to Auphen's mechanism of action.

• Possible Cause: The vehicle itself, particularly at high concentrations of organic solvents like DMSO, can cause toxicity.

• Troubleshooting Steps:

  • Reduce the solvent concentration: Aim for the lowest possible concentration of organic solvents in your final formulation. Typically, a final DMSO concentration of 10% or less is recommended for in vivo studies.[9]

  • Perform vehicle-only controls: Always include a control group that receives the vehicle without Auphen to differentiate between vehicle-induced and compound-induced toxicity.

  • Explore alternative formulations: Consider formulations with better safety profiles, such as those using cyclodextrins or lipid-based carriers, which can reduce the required amount of organic solvents.[4][9]

Quantitative Solubility Data

The following table summarizes the solubility of Auranofin, a close analog of Auphen, in various solvents and formulations. This data can serve as a starting point for developing formulations for Auphen.

Solvent/Formulation	Solubility (mg/mL)	Remarks
DMSO	~50 - 100	May require sonication.[8][9]
Ethanol	~4	[7]
Water	Insoluble	[8][13]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5	Clear solution.[9]
10% DMSO, 90% (20% SBE-β-CD in saline)	2.08	Suspended solution; requires sonication and warming.[9]
10% DMSO, 90% Corn Oil	≥ 2.08	Clear solution.[9]
50% DMSO, 40% PEG300, 10% Ethanol	-	Provided optimal solubility for oral administration in mice.[10][11]

Experimental Protocols

Protocol 1: Preparation of Auphen in a Co-Solvent Vehicle for Parenteral or Oral Administration

This protocol is based on a widely used formulation for poorly soluble drugs.

• Prepare the Vehicle:

  • In a sterile container, combine the following in the specified order, mixing well after each addition:

    • 40% PEG300

    • 5% Tween-80

    • 45% Saline

• Dissolve Auphen:

  • Weigh the required amount of Auphen.

  • Dissolve the Auphen in 10% of the final volume of DMSO. Use gentle vortexing or sonication if necessary to ensure complete dissolution.

• Final Formulation:

  • Slowly add the Auphen-DMSO solution to the prepared vehicle from step 1 while vortexing.

  • Visually inspect the final solution for any precipitation. If the solution is not clear, sonication may be required.

Protocol 2: Preparation of Auphen in a Corn Oil Vehicle for Intraperitoneal Administration

This protocol is suitable for lipophilic compounds.

• Dissolve Auphen in DMSO:

  • Prepare a stock solution of Auphen in DMSO. For example, dissolve Auphen to a concentration of 20.8 mg/mL.

• Prepare the Final Formulation:

  • Add 1 part of the Auphen-DMSO stock to 9 parts of corn oil.

  • Vortex thoroughly to ensure a homogenous solution. The final concentration in this example would be 2.08 mg/mL in 10% DMSO and 90% corn oil.[9]

Visualizations

Signaling Pathway: Auphen's Mechanism of Action

Auphen is known to inhibit thioredoxin reductase (TrxR), a key enzyme in the thioredoxin system that regulates cellular redox balance.[9] Inhibition of TrxR leads to an increase in reactive oxygen species (ROS), which can induce oxidative stress and trigger apoptosis (programmed cell death).

Caption: Auphen inhibits Thioredoxin Reductase, leading to increased ROS and apoptosis.

Experimental Workflow: Improving Auphen Solubility

This workflow outlines the logical steps a researcher can take to improve the solubility of Auphen for in vivo experiments.

Caption: A decision-making workflow for enhancing Auphen's solubility for in vivo studies.

References

• 1. mdpi.com [mdpi.com]
• 2. Repurposing of the gold drug auranofin and a review of its derivatives as antibacterial therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sphinxsai.com [sphinxsai.com]
• 6. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. mdpi.com [mdpi.com]
• 11. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Auranofin | C20H34AuO9PS | CID 16667669 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming Auphen instability in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming stability challenges associated with Auphen in aqueous solutions.

Frequently Asked Questions (FAQs)

What is Auphen and why is it unstable in aqueous solutions?

Auphen is a novel small molecule inhibitor of the pro-inflammatory kinase, InflammoKinase-1 (IK-1). Its instability in aqueous solutions is primarily attributed to hydrolysis of its ester functional group, which is essential for its biological activity. The rate of hydrolysis is highly dependent on the pH of the solution.

What are the initial signs of Auphen instability in my experiments?

The initial signs of Auphen instability can manifest in several ways:

• Visual Changes: The appearance of a precipitate or cloudiness in the solution.

• Reduced Potency: A decrease in the expected biological activity in cell-based or biochemical assays.

• Chromatographic Changes: The appearance of new peaks corresponding to degradation products in HPLC or LC-MS analysis.

At what pH is Auphen most stable?

Auphen exhibits its highest stability in acidic conditions (pH 3-5). As the pH increases towards neutral and alkaline conditions, the rate of hydrolysis significantly increases.

Table 1: pH-Dependent Stability of Auphen

pH	Half-life (t½) at 25°C	Degradation Rate Constant (k) (s⁻¹)
3.0	72 hours	2.67 x 10⁻⁶
4.0	48 hours	4.01 x 10⁻⁶
5.0	24 hours	8.02 x 10⁻⁶
6.0	8 hours	2.41 x 10⁻⁵
7.0	1.5 hours	1.28 x 10⁻⁴
7.4	45 minutes	2.57 x 10⁻⁴
8.0	10 minutes	1.15 x 10⁻³

Can I use organic co-solvents to improve Auphen's stability?

Yes, the use of organic co-solvents can enhance the stability of Auphen in aqueous solutions by reducing the concentration of water and thus slowing down the rate of hydrolysis.

Table 2: Effect of Co-solvents on Auphen Half-life at pH 7.4

Co-solvent (10% v/v)	Half-life (t½) at 25°C
None (Aqueous Buffer)	45 minutes
DMSO	8 hours
Ethanol	4 hours
PEG 400	12 hours

Troubleshooting Guides

My Auphen solution turned cloudy. What should I do?

Cloudiness or precipitation in your Auphen solution is a common indicator of instability or solubility issues. The following workflow can help you troubleshoot this problem.

Caption: Troubleshooting workflow for a cloudy Auphen solution.

I am observing a rapid loss of Auphen's activity in my cell-based assays. How can I mitigate this?

A rapid loss of activity is likely due to the degradation of Auphen in the cell culture media, which is typically buffered at a physiological pH of ~7.4. To address this, consider the following strategies:

• Prepare Auphen solutions immediately before use.

• Use a higher concentration of Auphen to compensate for degradation, if cytotoxicity is not a concern.

• Reduce the incubation time of your assay, if possible.

• Consider using a stabilized formulation of Auphen, if available.

The following diagram illustrates the impact of Auphen's instability on its intended signaling pathway.

Caption: Auphen's impact on the InflammoKinase-1 signaling pathway.

Experimental Protocols

Protocol 1: Determining the pH-Stability Profile of Auphen

Objective: To determine the degradation rate of Auphen at different pH values.

Materials:

• Auphen

• Buffers of varying pH (e.g., citrate for pH 3-6, phosphate (B84403) for pH 6-8)

• HPLC system with a C18 column

• Incubator or water bath at 25°C

Procedure:

• Prepare a 1 mg/mL stock solution of Auphen in an appropriate organic solvent (e.g., DMSO).

• In separate vials, dilute the Auphen stock solution to a final concentration of 10 µg/mL in each of the pH buffers.

• Immediately after preparation (t=0), take an aliquot from each vial and analyze it by HPLC to determine the initial concentration of Auphen.

• Incubate the vials at 25°C.

• At predetermined time points (e.g., 1, 2, 4, 8, 24, 48, 72 hours), withdraw aliquots from each vial and analyze by HPLC.

• Calculate the percentage of Auphen remaining at each time point relative to the t=0 concentration.

• Plot the natural logarithm of the Auphen concentration versus time to determine the degradation rate constant (k) and the half-life (t½ = 0.693/k) at each pH.

Protocol 2: Evaluating the Effectiveness of Stabilizing Excipients

Objective: To assess the ability of different co-solvents to improve the stability of Auphen in an aqueous solution at a specific pH.

Materials:

• Auphen

• Buffer at the desired pH (e.g., PBS at pH 7.4)

• Co-solvents (e.g., DMSO, Ethanol, PEG 400)

• HPLC system with a C18 column

• Incubator or water bath at 25°C

Procedure:

• Prepare a 1 mg/mL stock solution of Auphen in an appropriate organic solvent.

• Prepare solutions of the co-solvents in the chosen buffer at the desired final concentration (e.g., 10% v/v).

• Dilute the Auphen stock solution to a final concentration of 10 µg/mL in the buffer-co-solvent mixtures and in the buffer alone (as a control).

• Follow steps 3-7 from Protocol 1 to determine the degradation rate and half-life of Auphen in the presence of each co-solvent.

• Compare the half-lives obtained in the presence of the co-solvents to the control to evaluate their stabilizing effect.

Auphen Off-Target Effects: A Technical Troubleshooting Guide for Researchers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Auphen, a pan-aquaporin (AQP) inhibitor. This guide will help you navigate potential off-target effects and unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Auphen?

Auphen is recognized as a pan-aquaporin (AQP) inhibitor, with notable activity against AQP3 and AQP7.[1][2] Its primary mechanism involves blocking the transport of water and small solutes like glycerol (B35011) across the cell membrane, which can impact cellular processes such as proliferation, metabolism, and migration.[1][3] In cancer cells, Auphen has been shown to decrease cell proliferation by inducing cell cycle arrest in the S-G2/M phase.[1]

Q2: What are the known or potential off-target effects of Auphen?

Researchers should be aware of several potential off-target effects when using Auphen:

• Compensatory Regulation of AQPs: Treatment with Auphen can lead to changes in the expression of other aquaporin family members. This compensatory regulation can vary across different cell lines.[1][4] For instance, in some breast cancer cell lines, Auphen treatment has been observed to decrease the expression of AQP5 while increasing AQP1 expression in others.[1]

• Impact on Mitochondrial Metabolism: RNA-sequencing data has revealed that Auphen can significantly alter the expression of genes related to mitochondrial metabolism.[1][4] This suggests that some of its biological effects may be independent of direct AQP inhibition.

• Modulation of Signaling Pathways: Auphen treatment can upregulate pathways related to cell death and response to hypoxia, while downregulating pathways involved in the cell cycle and DNA repair.[1]

Q3: Why am I observing a weaker-than-expected phenotype with Auphen in my cell line?

Several factors could contribute to a weaker-than-expected phenotype:

• Low Expression of Target AQPs: The cell line you are using may express low levels of the Auphen-sensitive aquaporins (e.g., AQP3, AQP7).

• Compensatory Mechanisms: The cells may be upregulating other AQPs or activating alternative signaling pathways to compensate for the inhibition of the primary AQP targets.

• Drug Efflux: The cell line might express high levels of drug efflux pumps that reduce the intracellular concentration of Auphen.

• Experimental Conditions: Suboptimal drug concentration, treatment duration, or cell density can all contribute to a reduced effect.

Troubleshooting Guide

Scenario 1: Unexpected Cell Viability Results

Problem: You are treating a new cancer cell line with Auphen and observe inconsistent or lower-than-expected cytotoxicity compared to published data.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected cell viability results.

Detailed Steps:

• Verify Reagents and Cell Line:

  • Auphen Stock: Confirm the concentration and integrity of your Auphen stock solution. If possible, verify its activity in a positive control cell line known to be sensitive.

  • Cell Line Authentication: Ensure the identity of your cell line through short tandem repeat (STR) profiling and test for mycoplasma contamination.

• Optimize Experimental Parameters:

  • Dose-Response and Time-Course: Perform a comprehensive dose-response experiment with a wide range of Auphen concentrations and multiple time points to determine the optimal IC50 and treatment duration for your specific cell line.

  • Cell Seeding Density: Optimize the initial cell seeding density as it can significantly influence drug sensitivity.

• Quantify Target Expression:

  • RT-qPCR and Western Blot: Measure the mRNA and protein expression levels of AQP3 and AQP7 in your cell line. Compare these levels to a sensitive and a resistant cell line if available.

Data Summary: Auphen IC50 Values in Various Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
4T1	Murine Breast Cancer	3.7 - 8.6	[1]
PyMT	Murine Breast Cancer	~25	[1]
MCF-7	Human Breast Cancer	~3.7	[1]
MDA-MB-231	Human Breast Cancer	~3.7	[1]
AU565	Human Breast Cancer	8.3 - 8.6	[1]
BT474	Human Breast Cancer	8.3 - 8.6	[1]
HepG2	Human Liver Cancer	121	[1]

Scenario 2: Contradictory Gene Expression or Signaling Pathway Results

Problem: RNA-sequencing or pathway analysis after Auphen treatment reveals changes that are inconsistent with known AQP inhibition effects.

Troubleshooting Signaling Pathways:

Caption: Logical flow for dissecting unexpected signaling results.

Detailed Steps:

• Validate High-Throughput Data:

  • Select a subset of key differentially expressed genes or altered proteins from your high-throughput data and validate their expression changes using targeted methods like RT-qPCR, Western blotting, or ELISAs.

• Deconvolute On-Target vs. Off-Target Effects:

  • Genetic Approach: Use siRNA, shRNA, or CRISPR/Cas9 to knock down AQP3 and/or AQP7. If the observed phenotype is recapitulated, it is likely an on-target effect. Conversely, overexpressing these AQPs in a resistant line might sensitize them to Auphen.

  • Pharmacological Approach: Use a structurally unrelated AQP inhibitor with a similar target profile. If this compound produces the same effect, it strengthens the case for an on-target mechanism.

• Investigate Compensatory Mechanisms:

  • AQP Expression Profiling: Use RT-qPCR to analyze the expression of a broader panel of AQP isoforms (AQP1, AQP5, AQP9, etc.) following Auphen treatment to identify any compensatory upregulation.[1]

Key Experimental Protocols

Protocol 1: Western Blot for AQP Expression

• Cell Lysis: Treat cells with the desired concentration of Auphen for the specified duration. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a 10-12% SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against AQP3, AQP7, or other AQPs of interest overnight at 4°C. Use an antibody against a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 2: RT-qPCR for AQP mRNA Expression

• RNA Extraction: Treat cells with Auphen as required. Extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green-based master mix, cDNA template, and primers specific for the AQP genes of interest and a reference gene (e.g., GAPDH, ACTB).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Protocol 3: Cell Viability (CellTiter-Glo®) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.

• Treatment: After 24 hours, treat the cells with a serial dilution of Auphen. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 48-72 hours).

• Assay: Allow the plate to equilibrate to room temperature. Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Measurement: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. After 10 minutes of incubation at room temperature, measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescence readings to the vehicle control and plot the dose-response curve to determine the IC50 value.

By systematically applying these troubleshooting strategies and experimental protocols, researchers can better understand and control for the potential off-target effects of Auphen, leading to more robust and reproducible experimental outcomes.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auphen - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

How to minimize Auphen toxicity in cell culture

Welcome to the technical support center for Auphen. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing Auphen-induced toxicity in cell culture experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Auphen in cell culture.

Issue	Possible Cause	Recommended Action
High cell death at expected non-toxic concentrations	1. Incorrect Auphen concentration: Calculation or dilution error. 2. Solvent toxicity: The solvent used to dissolve Auphen (e.g., DMSO) is at a toxic concentration. 3. Cell line sensitivity: The cell line being used is particularly sensitive to Auphen. 4. Contamination: Bacterial, fungal, or mycoplasma contamination of the cell culture.	1. Verify concentration: Double-check all calculations and ensure proper dilution techniques. Prepare fresh stock solutions. 2. Solvent control: Run a vehicle control with the same concentration of solvent used in the Auphen treatment group. Ensure the final solvent concentration is non-toxic to the cells (typically <0.1% for DMSO). 3. Titration experiment: Perform a dose-response experiment to determine the optimal, non-toxic concentration range for your specific cell line. 4. Check for contamination: Visually inspect cultures for signs of contamination and perform routine mycoplasma testing.
Inconsistent results between experiments	1. Variability in cell health: Cells may be at different confluency levels or passage numbers. 2. Inconsistent Auphen preparation: Auphen stock solution may not be properly stored or mixed. 3. Pipetting errors: Inaccurate dispensing of Auphen or cells.	1. Standardize cell culture conditions: Use cells at a consistent confluency (e.g., 70-80%) and within a defined passage number range. 2. Proper stock solution handling: Aliquot Auphen stock solutions and store them at the recommended temperature. Vortex thoroughly before each use. 3. Use calibrated pipettes: Ensure all pipettes are properly calibrated and use appropriate pipetting techniques to minimize variability.
Precipitation of Auphen in culture medium	1. Poor solubility: Auphen may have limited solubility in the culture medium. 2. Incorrect solvent: The solvent used may not be appropriate for Auphen.	1. Increase solubilization: Prepare a higher concentration stock solution in an appropriate solvent and then dilute it in the culture medium. Gently warm the medium and vortex before adding to the cells. 2. Test alternative solvents: Consult the manufacturer's instructions for recommended solvents.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Auphen?

A1: Auphen is an inhibitor of aquaporins (AQPs), which are membrane channels that facilitate the transport of water and small solutes like glycerol (B35011) across cell membranes.[1] It has been shown to have anti-proliferative effects in various cancer cells by inhibiting AQPs, such as AQP3 and AQP7.[1][2]

Q2: How can I determine the optimal concentration of Auphen for my experiments?

A2: The optimal concentration of Auphen is cell-line specific and should be determined empirically. A dose-response experiment is recommended to determine the IC50 (half-maximal inhibitory concentration) value for your specific cell line. This will help you select a concentration that elicits the desired biological effect with minimal cytotoxicity.

Q3: What are the known IC50 values for Auphen in different cell lines?

A3: The IC50 values for Auphen can vary significantly between cell lines. Below is a summary of reported IC50 values.

Cell Line	Cancer Type	IC50 (µM)	Reference
PyMT	Murine Breast Cancer	~20	[3]
4T1	Murine Breast Cancer	~15	[3]
AU565	Human Breast Cancer	~10	[3]
BT474	Human Breast Cancer	~25	[3]
MCF7	Human Breast Cancer	~30	[3]
MDA-MB-231	Human Breast Cancer	~20	[3]
HepG2	Human Liver Cancer	121	[3]

Q4: Can Auphen be used in combination with other drugs?

A4: Yes, studies have shown that Auphen can enhance the efficacy of other therapeutic agents. For example, it has been reported to make breast cancer cells more responsive to doxorubicin, tamoxifen, and fulvestrant.[3][4]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of Auphen on cell viability.

Materials:

• Cells of interest

• Complete culture medium

• Auphen

• DMSO (or other appropriate solvent)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Auphen in complete culture medium. Also, prepare a vehicle control (medium with the same concentration of solvent as the highest Auphen concentration).

• Remove the old medium from the cells and add 100 µL of the Auphen dilutions or vehicle control to the respective wells.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Gently shake the plate for 15 minutes to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Dose-Response Study

This protocol outlines the steps to determine the IC50 value of Auphen.

Procedure:

• Follow steps 1-8 of the Cell Viability Assay protocol, using a wide range of Auphen concentrations.

• Plot the percentage of cell viability against the logarithm of the Auphen concentration.

• Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is for detecting Auphen-induced apoptosis.

Materials:

• Cells of interest

• Complete culture medium

• Auphen

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with the desired concentrations of Auphen or a vehicle control for the specified time.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Visualizations

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. pharmacareers.in [pharmacareers.in]
• 4. benchchem.com [benchchem.com]

Addressing the poor pharmacological properties of Auphen

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the pharmacological challenges associated with the use of Auphen in a research setting.

I. Troubleshooting Guides

Issue 1: Poor Aqueous Solubility of Auphen

Researchers often encounter difficulty in dissolving Auphen in aqueous buffers, which can lead to inconsistent results in cellular and in vivo experiments.

A. Recommended Solvents and Stock Solution Preparation

For consistent results, it is crucial to start with a properly prepared stock solution.

Solvent	Application	Concentration	Storage
Dimethyl Sulfoxide (DMSO)	In Vitro Experiments	1 mM	Aliquot and store at -20°C for up to one month. Avoid more than three freeze-thaw cycles.[1]
10% DMSO in Corn Oil	In Vivo Experiments (e.g., with PyMT cells)	As required	Prepare fresh before each use.[1]
10% DMSO in Normal Saline	In Vivo Experiments (e.g., with 4T1 cells)	As required	Prepare fresh before each use.[1]

Experimental Protocol: Preparation of Auphen Stock Solution (1 mM in DMSO)

• Materials:

  • Auphen powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Calibrated micropipettes

• Procedure:

  • Tare a sterile microcentrifuge tube on an analytical balance.

  • Carefully weigh the desired amount of Auphen powder into the tube.

  • Add the calculated volume of DMSO to achieve a 1 mM concentration.

  • Vortex the tube until the Auphen is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C.

B. Advanced Solubility Enhancement Techniques

For applications requiring higher aqueous concentrations or to avoid potential DMSO-related artifacts, consider the following formulation strategies.

1. Liposomal Formulation

Encapsulating Auphen in liposomes can improve its solubility and stability in aqueous solutions.

Experimental Protocol: Preparation of Auphen-Loaded Liposomes (Thin-Film Hydration Method)

• Materials:

  • Auphen

  • Dipalmitoylphosphatidylcholine (DPPC)

  • Cholesterol

  • Chloroform (B151607)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Rotary evaporator

  • Bath sonicator

  • Extruder with polycarbonate membranes (100 nm pore size)

• Procedure:

  • Dissolve Auphen, DPPC, and cholesterol in chloroform in a round-bottom flask. A common molar ratio is 1:10:5 for drug:DPPC:cholesterol.

  • Attach the flask to a rotary evaporator and remove the chloroform under vacuum at a temperature above the lipid phase transition temperature to form a thin lipid film on the flask wall.

  • Hydrate the lipid film by adding PBS (pH 7.4) and rotating the flask in a water bath at a temperature above the lipid transition temperature for 1-2 hours.

  • The resulting multilamellar vesicles can be downsized by sonication in a bath sonicator for 5-10 minutes.

  • For a more uniform size distribution, subject the liposome (B1194612) suspension to extrusion through polycarbonate membranes with a 100 nm pore size. Repeat the extrusion process 10-15 times.

  • The final liposomal suspension can be stored at 4°C.

2. Nanoparticle Formulation

Formulating Auphen as nanoparticles can increase its surface area, leading to improved dissolution rates and bioavailability.

Experimental Protocol: Auphen Nanoparticle Formulation (Flash NanoPrecipitation)

• Materials:

  • Auphen

  • A suitable block copolymer stabilizer (e.g., Polystyrene-block-poly(ethylene glycol), PS-b-PEG)

  • A good solvent for Auphen and the polymer (e.g., Tetrahydrofuran, THF)

  • An anti-solvent (e.g., water)

  • Confined Impinging Jets (CIJ) mixer or Multi-Inlet Vortex Mixer (MIVM)

• Procedure:

  • Dissolve Auphen and the stabilizer (e.g., PS-b-PEG) in the organic solvent (THF).

  • Load the organic solution into one syringe and the anti-solvent (water) into another.

  • Use a syringe pump to control the flow rates of the two solutions into the mixer (CIJ or MIVM). The rapid mixing will cause the precipitation of Auphen into nanoparticles stabilized by the block copolymer.

  • The resulting nanoparticle suspension can be collected.

  • To obtain a dry powder, the nanoparticle suspension can be lyophilized, often with the addition of a cryoprotectant like trehalose.

Issue 2: Lack of Specificity and Off-Target Effects

Auphen is a pan-aquaporin (AQP) inhibitor, meaning it can bind to and inhibit multiple AQP isoforms, which can lead to unintended biological consequences.

A. Understanding Auphen's AQP Selectivity

The following table summarizes the known inhibitory concentrations (IC50) of Auphen against different AQP isoforms.

Aquaporin Isoform	IC50 (µM)	Reference
AQP3	~0.7-0.9	[1]
AQP7	~0.2	[1]
AQP9	~1.1	[1]

B. Troubleshooting Off-Target Effects

1. Experimental Controls:

• Use multiple cell lines: The off-target effects of Auphen can vary between cell types. Using multiple cell lines can help distinguish between on-target and off-target effects.

• Genetic knockdown/knockout: Compare the effects of Auphen in wild-type cells versus cells where the target AQP has been knocked down or out. If the effect persists in the knockout cells, it is likely an off-target effect.

• Use a less potent analog: If available, a structurally similar but less active analog of Auphen can be used as a negative control.

2. Off-Target Profiling

To identify potential off-target proteins, a comprehensive screening approach is recommended.

Experimental Protocol: Proteomic-Based Off-Target Profiling

• Cell Culture and Treatment:

  • Culture a panel of human cell lines that collectively express a broad range of proteins.

  • Treat the cells with Auphen at various concentrations and for different durations. Include a vehicle control (DMSO).

• Protein Extraction and Digestion:

  • Lyse the cells and extract the total protein.

  • Quantify the protein concentration using a standard assay (e.g., BCA assay).

  • Reduce, alkylate, and digest the proteins into peptides using trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a label-free quantification software to identify and quantify the proteins in each sample.

  • Compare the protein abundance between Auphen-treated and vehicle-treated samples to identify proteins that are significantly up- or downregulated.

  • Bioinformatics analysis can then be used to identify the biological pathways affected by the off-target interactions.

Issue 3: Drug Stability

The stability of Auphen in solution can affect the reproducibility of experiments.

A. Recommended Storage and Handling

• Stock Solutions: Aliquot and store Auphen stock solutions in DMSO at -20°C for up to one month.[1]

• Working Solutions: Prepare fresh working dilutions from the stock solution for each experiment. Do not store diluted aqueous solutions for extended periods.

B. Assessing Stability

A stability study can be performed to determine the degradation profile of Auphen under specific experimental conditions.

Experimental Protocol: Auphen Stability Assessment

• Sample Preparation:

  • Prepare solutions of Auphen in the desired buffer (e.g., PBS, cell culture media) at the working concentration.

  • Prepare control solutions of known stable and unstable compounds.

• Incubation:

  • Incubate the solutions under different conditions (e.g., 4°C, room temperature, 37°C) and for various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Protect samples from light if photostability is a concern.

• Analysis:

  • At each time point, take an aliquot of the solution and stop any potential degradation by adding a quenching solvent (e.g., acetonitrile) and storing at -80°C.

  • Analyze the samples by LC-MS to quantify the remaining concentration of Auphen.

• Data Analysis:

  • Plot the percentage of remaining Auphen against time for each condition.

  • Calculate the half-life (t½) of Auphen under each condition.

II. Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Auphen?

A1: Auphen is a gold-based compound that functions as a pan-aquaporin (AQP) inhibitor. It blocks the transport of water and small solutes like glycerol (B35011) through several AQP isoforms, including AQP3, AQP7, and AQP9.[1] By inhibiting AQPs, Auphen can disrupt cellular processes that rely on water and solute transport, such as cell proliferation, migration, and metabolism.

Q2: Auphen treatment is causing cell cycle arrest in my experiments. What is the underlying signaling pathway?

A2: Auphen has been observed to induce cell cycle arrest, particularly at the G2/M phase. While the exact mechanism for Auphen is still under investigation, similar compounds that induce G2/M arrest often act through the following pathway:

• DNA Damage Response: The compound may induce DNA damage, which activates the ATM (Ataxia Telangiectasia Mutated) and ATR (ATM and Rad3-related) kinases.

• Checkpoint Kinase Activation: ATM/ATR then phosphorylate and activate checkpoint kinases Chk1 and Chk2.

• Cdc25 Phosphatase Inhibition: Activated Chk1/Chk2 phosphorylate and inactivate the Cdc25 family of phosphatases.

• CDK1/Cyclin B1 Inactivation: Inactivated Cdc25 can no longer dephosphorylate and activate the CDK1/Cyclin B1 complex, which is essential for entry into mitosis. This leads to cell cycle arrest at the G2/M transition.

• Involvement of p53 and p21: In some cell types, the DNA damage response can also activate p53, which in turn induces the expression of the CDK inhibitor p21, further contributing to cell cycle arrest.

Caption: Auphen-induced G2/M cell cycle arrest pathway.

Q3: My in vivo experiment with Auphen is showing high toxicity. How can I mitigate this?

A3: High in vivo toxicity can be due to several factors, including the vehicle, dose, and off-target effects.

• Vehicle Optimization: Ensure that the vehicle (e.g., 10% DMSO in corn oil or saline) is well-tolerated by the animal model. Always include a vehicle-only control group.

• Dose Reduction: If toxicity is observed, consider reducing the dose of Auphen. A dose-response study may be necessary to find the optimal therapeutic window.

• Alternative Formulation: Consider using a liposomal or nanoparticle formulation of Auphen. These formulations can improve the pharmacokinetic profile and reduce off-target toxicity by altering the drug's distribution in the body.

• Monitor for Signs of Toxicity: Regularly monitor the animals for signs of toxicity, such as weight loss, changes in behavior, and signs of organ damage (e.g., through blood chemistry analysis).

Q4: Can Auphen be used in combination with other drugs?

A4: Yes, studies have shown that Auphen can be used in combination with other therapeutic agents. For example, Auphen has been shown to cooperate with tamoxifen (B1202) to reduce breast cancer cell viability.[2] This suggests that Auphen may sensitize cancer cells to other treatments. When planning a combination therapy study, it is important to:

• Establish a Rationale: The combination should be based on a sound biological rationale (e.g., targeting parallel pathways or overcoming resistance mechanisms).

• Perform In Vitro Synergy Studies: Use assays such as the Chou-Talalay method to determine if the drug combination is synergistic, additive, or antagonistic.

• Optimize Dosing and Scheduling: The doses and timing of administration of each drug may need to be optimized for the best therapeutic effect.

Caption: Workflow for Auphen combination therapy studies.

Q5: What are the known effects of Auphen on cellular metabolism?

A5: RNA-seq analysis of breast cancer cells treated with Auphen has identified that genes related to mitochondrial metabolism are impacted.[2] This suggests that Auphen's anti-cancer effects may be partially mediated through the disruption of mitochondrial function. Further studies are needed to elucidate the specific mitochondrial targets of Auphen. Researchers investigating this aspect should consider assays that measure mitochondrial respiration (e.g., Seahorse XF analysis), mitochondrial membrane potential, and reactive oxygen species (ROS) production.

Caption: Auphen's impact on cellular metabolism and effects.

References

• 1. Molecular targets for apigenin-induced cell cycle arrest and apoptosis in prostate cancer cell xenograft - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]

Auphen stability issues and proper storage conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and proper storage of Auphen, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for dissolving and storing Auphen?

A1: For in vitro experiments, Auphen should be dissolved in Dimethyl Sulfoxide (DMSO) to create a stock solution, typically at a concentration of 1 mM.[1] This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C for a maximum of one month.[1] It is recommended not to thaw the aliquots more than three times.[1] For in vivo experiments, Auphen can be prepared in a vehicle of 10% DMSO and 90% corn oil or 10% DMSO and 90% normal saline.[1]

Q2: What are the known stability issues with Auphen?

A2: While detailed chemical stability studies under various pH, temperature, and light conditions are not extensively published, empirical evidence from research use suggests that Auphen in DMSO stock solution is stable for up to one month when stored at -20°C.[1] Beyond this period, or with multiple freeze-thaw cycles, the stability and efficacy of the compound may be compromised. The metabolic stability of Auphen has been challenging to determine using standard liver microsome assays because the gold-based complex has been observed to be trapped in solid-phase extraction (SPE) columns used for sample cleanup prior to LC/MS analysis.[1]

Q3: Are there any known degradation products of Auphen?

A3: Currently, there is no publicly available information detailing the specific degradation products of Auphen under various stress conditions. Forced degradation studies would be required to identify and characterize such products.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Difficulty dissolving Auphen	Auphen is a gold-based compound and may have limited solubility in aqueous solutions.[1]	Use DMSO to prepare a stock solution of 1 mM.[1] For final experimental concentrations, dilute the DMSO stock solution in the appropriate aqueous buffer or cell culture medium. Ensure the final DMSO concentration is compatible with your experimental system and include a vehicle control.
Loss of Auphen activity in experiments	1. Improper storage of the stock solution.2. Multiple freeze-thaw cycles.3. Degradation of the compound over time.	1. Store Auphen stock solutions at -20°C in small aliquots.[1]2. Avoid thawing an aliquot more than three times.[1]3. Prepare fresh stock solutions monthly.[1]
Inconsistent results between experiments	1. Variability in Auphen solution preparation.2. Degradation of Auphen in the experimental setup.3. Off-target effects or compensatory mechanisms in biological systems.	1. Ensure consistent preparation of Auphen working solutions from a freshly thawed aliquot of the stock solution.2. Consider the stability of Auphen in your specific experimental buffer and conditions. If experiments are lengthy, it may be necessary to add fresh Auphen.3. Auphen is a pan-aquaporin inhibitor and can affect multiple AQP family members, which may lead to compensatory changes in AQP expression.[1] Monitor the expression of relevant AQPs in your model system.
Inability to measure Auphen's metabolic stability	The gold complex of Auphen may bind to materials used in sample preparation for LC/MS analysis, such as SPE columns.[1]	Alternative methods for sample cleanup that do not involve SPE columns may need to be explored. Consult with an analytical chemist to develop a suitable method for quantifying Auphen in biological matrices.

Proper Storage Conditions

To ensure the stability and integrity of Auphen, please adhere to the following storage conditions:

Parameter	Condition	Notes
Solvent for Stock Solution	DMSO	Prepare a 1 mM stock solution.[1]
Storage Temperature	-20°C	Store in a freezer.
Storage Duration	Maximum 1 month	For 1 mM DMSO stock solutions.[1]
Freeze-Thaw Cycles	Maximum 3 times	Aliquot the stock solution to minimize cycles.[1]
Light Exposure	Store protected from light	As a general precaution for chemical compounds.
In Vivo Formulation Storage	Prepare fresh before use	For formulations in corn oil or saline.[1]

Experimental Protocols

Protocol: Preparation of Auphen Stock Solution

• Objective: To prepare a 1 mM stock solution of Auphen in DMSO for in vitro experiments.

• Materials:

  • Auphen (solid)

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Sterile, DNase/RNase-free microcentrifuge tubes

• Procedure:

  • Allow the vial of solid Auphen to equilibrate to room temperature before opening.

  • Calculate the required amount of DMSO to add to the solid Auphen to achieve a 1 mM concentration. The molecular weight of Auphen is required for this calculation.

  • Add the calculated volume of DMSO to the vial of Auphen.

  • Vortex the solution until the Auphen is completely dissolved. Gentle warming may be applied if necessary.

  • Aliquot the 1 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Label the aliquots clearly with the compound name, concentration, and date of preparation.

  • Store the aliquots at -20°C.[1]

Visualizations

Caption: Auphen's inhibitory action on Aquaporin-3.

Caption: Troubleshooting workflow for experiments using Auphen.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Auphen Delivery Methods for Animal Studies: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information for the administration of Auphen in animal studies. Below are frequently asked questions, troubleshooting guides, and detailed protocols to facilitate successful experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is Auphen and what is its primary mechanism of action?

Auphen is a pan-aquaporin (AQP) inhibitor, meaning it blocks a wide range of aquaporin channels.[1] Aquaporins are membrane proteins that facilitate the transport of water, glycerol, and hydrogen peroxide across cell membranes.[2] Auphen has been specifically noted to inhibit AQP3 and AQP7.[1][2] Its therapeutic potential is being explored in cancer research, where it has been shown to suppress tumor growth by inhibiting these channels, thereby affecting processes like cell proliferation, migration, and adhesion.[2]

Q2: How should I prepare and store Auphen for experimental use?

For in vitro studies, Auphen can be dissolved in Dimethyl Sulfoxide (DMSO) at a concentration of 1 mM. These aliquots should be stored at -20°C for a maximum of one month.[1] For in vivo studies, the preparation depends on the specific experimental model (see Q3). Due to its gold-based structure, careful handling and consideration of its stability are crucial.

Q3: What is the recommended vehicle and route of administration for Auphen in rodent studies?

The vehicle and administration route can vary based on the cell line or model used. A common method is intraperitoneal (IP) injection.[1] The appropriate vehicle is critical for ensuring solubility and minimizing toxicity.

Parameter	Recommendation	Source
Route of Administration	Intraperitoneal (IP) Injection	[1]
Dosage	25 mg/kg	[1]
Vehicle Option 1	10% DMSO and 90% Corn Oil	[1]
Vehicle Option 2	10% DMSO and 90% Normal Saline	[1]
Frequency	Weekly or biweekly	[1]

Note: The choice between corn oil and saline may depend on the specific aims of the study and the tumor model. Always aim for a neutral pH (~7.0) in the final preparation to avoid pain and tissue necrosis at the injection site.[3]

Troubleshooting Guide

Q4: My Auphen solution is precipitating. What should I do?

Precipitation is a common issue with compounds that have low aqueous solubility.[4][5][6]

• Check Vehicle Composition: Ensure the DMSO concentration is appropriate to maintain solubility. The cited literature successfully used a 10% DMSO solution.[1]

• Sonication: Gentle sonication can help redissolve small amounts of precipitate.

• Warm the Solution: Preparing the solution in lukewarm water may improve solubility, but avoid high temperatures which could degrade the compound.[4]

• pH Adjustment: The pH of the vehicle can significantly impact the solubility and stability of a compound.[4] While specific data for Auphen is limited, buffering the vehicle towards a neutral pH is a standard practice.[3]

Q5: I am observing adverse reactions in my animals post-injection (e.g., irritation, distress). How can I mitigate this?

Adverse reactions can be caused by the compound itself, the vehicle, or the injection procedure.

• Injection Volume: Ensure the injection volume is within recommended limits for the animal's size. For mice, the maximum IP injection volume is typically 10 mL/kg.[7] Using the smallest volume possible is recommended.[7]

• Vehicle Toxicity: DMSO can cause irritation at high concentrations. If you suspect vehicle toxicity, consider reducing the DMSO percentage if possible without compromising Auphen's solubility.

• pH of Injectate: Solutions with a non-physiological pH can cause pain and tissue damage.[3] It is crucial to ensure your final preparation is buffered to a neutral pH (~7.0).

• Injection Technique: Ensure proper restraint and injection technique to minimize stress and prevent injury.[7][8] Injections should be made in the lower abdominal quadrant to avoid the bladder and cecum.[7]

Q6: I am seeing inconsistent results between experiments. What could be the cause?

Inconsistent results can stem from compound stability, administration variability, or biological factors.

• Metabolic Stability: The metabolic stability of Auphen is difficult to assess with standard methods because the gold complex can be trapped in sample preparation columns.[1] This inherent property may contribute to variability in its pharmacokinetic profile.

• Compensatory AQP Expression: Auphen is a pan-AQP inhibitor, and its use can lead to changes in the expression of other aquaporins as a compensatory mechanism.[1][9] This biological response can vary across cell lines and individual animals, potentially leading to varied outcomes.

• Formulation Consistency: Ensure that the Auphen formulation is prepared consistently for each experiment, paying close attention to solvent ratios, mixing, and storage conditions.

Experimental Protocols

Protocol: Intraperitoneal (IP) Administration of Auphen in Mice

This protocol is based on methodologies reported in studies evaluating Auphen in breast cancer models.[1]

1. Materials:

• Auphen powder

• Dimethyl Sulfoxide (DMSO), sterile

• Corn oil or Normal Saline (0.9% NaCl), sterile

• Sterile 1.5 mL microcentrifuge tubes

• Sterile syringes (1 mL) and needles (e.g., 25-27 gauge)

• Vortex mixer

• Animal scale

2. Preparation of Auphen Solution (Target dose: 25 mg/kg):

• Calculate the total volume of dosing solution needed based on the number of animals and an average weight (e.g., for a 20g mouse, the dose is 0.5 mg). Assume an injection volume of 100 µL (5 mL/kg).

• Prepare the vehicle:

  • For Corn Oil Vehicle: In a sterile tube, mix 1 part DMSO with 9 parts corn oil (e.g., 100 µL DMSO + 900 µL corn oil).

  • For Saline Vehicle: In a sterile tube, mix 1 part DMSO with 9 parts normal saline (e.g., 100 µL DMSO + 900 µL normal saline).

• Weigh the required amount of Auphen and add it to the prepared vehicle to achieve the desired final concentration (e.g., 5 mg/mL for a 25 mg/kg dose at 5 mL/kg volume).

• Vortex the solution thoroughly until the Auphen is completely dissolved. If needed, gentle warming or brief sonication can be applied. Prepare this solution fresh before each set of injections.

3. Animal Dosing Procedure:

• Weigh each mouse immediately before dosing to calculate the precise injection volume.

• Properly restrain the mouse. Manual restraint is common, ensuring the animal is secure but can breathe freely.[8][10]

• Position the mouse with its head tilted downwards to move the abdominal organs away from the injection site.

• Identify the injection site in the lower right or left abdominal quadrant. Avoid the midline to prevent puncturing the urinary bladder.[7]

• Insert the needle at a 30-45 degree angle.[10]

• Aspirate gently to ensure no fluid (blood or urine) enters the syringe, which would indicate improper needle placement.

• Inject the calculated volume of Auphen solution smoothly.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any immediate adverse reactions as per institutional guidelines.

Visualizations

Caption: Auphen administration workflow for animal studies.

Caption: Auphen inhibits aquaporins, disrupting key cellular processes.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auphen - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 4. dechra.dk [dechra.dk]
• 5. Bioavailability and Solubility Enhancement Services - Patheon pharma services [patheon.com]
• 6. benchchem.com [benchchem.com]
• 7. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Manual Restraint and Common Compound Administration Routes in Mice and Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Mitigating the pan-inhibitory effects of Auphen

Technical Support Center: Auphen

Disclaimer: "Auphen" has been identified as a pan-aquaporin (AQP) inhibitor in scientific literature, with noted effects on AQP3, AQP7, and AQP9.[1][2][3] This guide addresses common issues related to its pan-inhibitory nature based on established principles for mitigating off-target effects in small molecule inhibitors.

Frequently Asked Questions (FAQs)

Q1: What are the primary targets of Auphen and what are its known pan-inhibitory effects?

A1: Auphen is a pan-aquaporin (AQP) inhibitor.[1] Its primary targets include AQP3 and AQP7, affecting both water and glycerol (B35011) permeability.[1] Studies have shown that Auphen treatment can lead to a significant reduction in glycerol permeability through AQP3 inhibition.[1] It has also been shown to inhibit AQP7 in adipocytes.[1] Due to its broad activity, Auphen may cause compensatory regulation among other AQP family members, such as AQP9.[1][2]

Q2: I'm observing high levels of cytotoxicity in my cell line after Auphen treatment. Is this expected?

A2: High cytotoxicity can be a consequence of Auphen's pan-inhibitory effects. Off-target effects can disrupt essential cellular pathways, leading to cell death that may not be related to the inhibition of your intended target.[4] It is crucial to distinguish between on-target and off-target toxicity.

Q3: How can I confirm that the phenotype I'm observing is due to the inhibition of my target AQP and not an off-target effect?

A3: A multi-faceted approach is recommended to validate your findings. This can include using control compounds, such as a structurally similar but inactive analog, to ensure the observed effects are not due to the chemical scaffold itself.[4] Additionally, genetic knockdown (e.g., siRNA or CRISPR) of your target AQP can help determine if the resulting phenotype mimics the effect of Auphen.

Q4: Are there computational tools that can help predict potential off-target effects of Auphen?

A4: Yes, several computational methods can predict off-target interactions for small molecules.[5] Tools like Swiss Target Prediction, STITCH, and Similarity Ensemble Approach (SEA) can be used to screen for potential off-targets based on chemical similarity and structural analysis.[5][6] These in silico predictions can then guide further in vitro validation.

Troubleshooting Guides

Issue 1: Inconsistent results between different cell lines.

• Possible Cause: The expression levels of on-target or off-target proteins may vary between cell lines.[4]

• Troubleshooting Steps:

  • Characterize AQP Expression: Perform qPCR or Western blotting to quantify the expression levels of your target AQP and other known Auphen-sensitive AQPs (e.g., AQP3, AQP7, AQP9) in each cell line.

  • Correlate Expression with Potency: Determine the IC50 of Auphen in each cell line and correlate it with the expression level of the target AQP. A strong correlation suggests on-target activity.

  • Normalize to Target Expression: When comparing effects across cell lines, consider normalizing the observed phenotypic response to the expression level of the target protein.

Issue 2: High background signal or false positives in cell-based assays.

• Possible Cause: Auphen may interfere with the assay technology itself, especially in luminescence-based reporter assays. Some inhibitors can stabilize reporter proteins like firefly luciferase (FLuc), leading to an increased signal that is independent of the biological pathway being studied.[7]

• Troubleshooting Steps:

  • Run a Counter-Screen: Test Auphen in a cell-based assay that does not involve your target of interest but uses the same reporter system. This can help identify non-specific effects on the reporter.[8][9]

  • Use an Alternative Assay Format: If interference is suspected, switch to a different detection method (e.g., fluorescence, absorbance) or a label-free technology.

  • Orthogonal Validation: Confirm hits from the primary screen using a secondary assay that relies on a different biological principle.

Data Presentation

Table 1: Hypothetical Inhibitory Profile of Auphen and Analogs

Compound	Target AQP IC50 (nM)	Off-Target AQP3 IC50 (nM)	Off-Target AQP7 IC50 (nM)	Selectivity Index (Off-Target/Target)
Auphen	50	150	200	3
Analog 1	45	5000	7500	111
Analog 2	200	800	1200	4
Inactive Control	>10,000	>10,000	>10,000	N/A

Experimental Protocols

Protocol 1: Kinase Profiling to Identify Off-Target Effects

• Objective: To determine the inhibitory activity of Auphen against a broad panel of kinases to identify potential off-targets.[10]

• Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of Auphen in DMSO. Serially dilute the compound to generate a range of concentrations for IC50 determination.

  • Assay Plate Preparation: In a 384-well plate, add the recombinant kinase, its specific substrate, and ATP.

  • Compound Addition: Add the diluted Auphen or a vehicle control (e.g., DMSO) to the wells.

  • Incubation: Incubate the plate at room temperature for the recommended time (typically 30-60 minutes).

  • Detection: Add a detection reagent (e.g., ADP-Glo™) to measure kinase activity.[11] Luminescence is measured using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value for each kinase.

Protocol 2: Cellular Thermal Shift Assay (CETSA) to Confirm Target Engagement

• Objective: To verify that Auphen binds to its intended AQP target in a cellular environment.

• Methodology:

  • Cell Treatment: Treat intact cells with Auphen at various concentrations or a vehicle control.

  • Heating: Heat the cell lysates to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).[4]

  • Pelleting: Centrifuge the samples to pellet the aggregated, denatured proteins.[4]

  • Supernatant Collection: Collect the supernatant containing the soluble proteins.

  • Analysis: Analyze the amount of the target AQP remaining in the supernatant by Western blotting or other protein detection methods. An increase in the thermal stability of the target protein in the presence of Auphen indicates binding.

Visualizations

Caption: A workflow for troubleshooting and mitigating the pan-inhibitory effects of Auphen.

Caption: A diagram illustrating on-target versus potential off-target effects of Auphen.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auphen - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model | PLOS Computational Biology [journals.plos.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Cell-based Assays to Identify Inhibitors of Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. domainex.co.uk [domainex.co.uk]

Challenges in determining the metabolic stability of Auphen

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering challenges in determining the metabolic stability of Auphen.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental determination of Auphen's metabolic stability.

Problem	Possible Causes	Recommended Actions
1. Rapid Disappearance of Auphen (Even at T=0)	a. Chemical Instability: Auphen may be unstable in the assay buffer (e.g., due to pH or temperature).b. Nonspecific Binding: The compound may be binding to the walls of the plasticware (e.g., plates, pipette tips) or to the microsomal proteins.[1]	a. Assess Chemical Stability: Run a control experiment without metabolic enzymes (e.g., in buffer or with heat-inactivated microsomes) to evaluate the chemical stability of Auphen under the assay conditions.[2]b. Mitigate Nonspecific Binding: Use low-binding labware. Consider including a small percentage of a non-ionic surfactant in the buffer. Crucially, measure the concentration at time zero (T0) immediately after adding the microsomes to establish a baseline that accounts for initial binding.[1]
2. High Variability Between Replicate Experiments	a. Inconsistent Pipetting: Inaccurate or inconsistent pipetting of Auphen, cofactors, or microsomes.b. Microsome Quality: Variability in the activity of different lots or batches of liver microsomes.[3]c. Edge Effects in Plates: Evaporation from the outer wells of a multi-well plate during incubation.	a. Ensure Proper Pipetting Technique: Calibrate pipettes regularly and use reverse pipetting for viscous solutions like microsomal suspensions.b. Standardize Microsome Lots: If possible, use a single, large batch of microsomes for a series of related experiments. Always qualify new lots of microsomes with known control compounds.c. Minimize Edge Effects: Avoid using the outer wells of the plate for samples. Instead, fill them with buffer to create a humidity barrier.
3. No Observed Metabolism of Auphen	a. Low Metabolic Clearance: Auphen may be a low-clearance compound, meaning it is metabolized very slowly.[4]b. Incorrect Cofactors: The necessary cofactors for the metabolic enzymes may be absent or degraded.[2]c. Enzyme Inhibition: Auphen or a component of the vehicle (e.g., DMSO) may be inhibiting the metabolic enzymes at the concentration used.[5]	a. Extend Incubation Time/Increase Protein Concentration: For low-clearance compounds, consider using a longer incubation time or a higher concentration of microsomal protein to increase the chance of observing metabolism.[4] Alternatively, a hepatocyte relay assay can be employed.[4]b. Use Fresh Cofactors: Ensure that cofactors like NADPH are fresh and have been stored correctly. Prepare cofactor solutions immediately before use.c. Check for Inhibition: Test lower concentrations of Auphen. Ensure the final concentration of any organic solvent (like DMSO) is kept low (typically ≤ 0.1%) to avoid enzyme inhibition.[5]
4. Poor LC-MS/MS Signal or Inconsistent Peak Shapes	a. Matrix Effects: Components of the incubation matrix (e.g., salts, proteins) can suppress or enhance the ionization of Auphen in the mass spectrometer.[6][7]b. Contamination: Buildup of contaminants in the LC-MS/MS system can lead to high background noise and poor signal.[6][8]c. Mobile Phase Issues: Incorrect pH or composition of the mobile phase can result in poor chromatography (e.g., peak tailing or splitting).[6]	a. Improve Sample Cleanup: Optimize the protein precipitation step (e.g., by testing different organic solvents). Consider a more thorough sample cleanup method like solid-phase extraction (SPE).b. System Maintenance: Regularly flush the LC system and clean the mass spectrometer source to prevent contamination.[8]c. Optimize LC Method: Ensure the mobile phase pH is appropriate for Auphen's chemical properties. Use high-quality, LC-MS grade solvents and additives.[6]

Frequently Asked Questions (FAQs)

Q1: What is metabolic stability and why is it important in drug discovery?

A1: Metabolic stability refers to the susceptibility of a compound to biotransformation by metabolic enzymes.[9] It is a critical parameter in drug discovery because it influences a drug's half-life, bioavailability, and potential for forming toxic metabolites.[10] A compound that is metabolized too quickly may not remain in the body long enough to be effective, while a compound that is too stable could accumulate and cause side effects.[10]

Q2: What is the difference between using liver microsomes and hepatocytes for metabolic stability assays?

A2: Liver microsomes are subcellular fractions that are rich in Phase I drug-metabolizing enzymes, like cytochrome P450s (CYPs).[11] They are cost-effective and suitable for high-throughput screening.[11] Hepatocytes are whole liver cells that contain both Phase I and Phase II metabolic enzymes, offering a more complete and physiologically relevant model of a drug's metabolism.[11][12]

Q3: How is in vitro metabolic stability data, like half-life (t½) and intrinsic clearance (CLint), calculated?

A3: The in vitro half-life (t½) is calculated from the slope (k) of the natural logarithm plot of the percent of Auphen remaining versus time (t½ = 0.693 / k). Intrinsic clearance (CLint), which represents the inherent ability of the liver to metabolize a drug, is then calculated from the half-life, the volume of the incubation, and the amount of microsomal protein or number of hepatocytes used in the assay.

Q4: My data shows that Auphen is rapidly metabolized. What are the next steps?

A4: If Auphen shows high metabolic lability, the next steps are often to identify the "soft spots" in the molecule—the specific sites that are being metabolized. This is done through metabolite identification studies.[13] Once the metabolic hot spots are known, medicinal chemists can modify the structure of Auphen at those positions to improve its metabolic stability.[14]

Q5: How can I be sure that the disappearance of Auphen is due to metabolism and not some other factor?

A5: To confirm that the loss of Auphen is due to enzymatic activity, you should run control experiments. A key control is an incubation without the necessary cofactors (e.g., "-NADPH"), which are required for most metabolic reactions.[1] Another control is to use heat-inactivated microsomes, where the enzymes have been denatured.[1] If Auphen is stable in these control conditions but disappears in the complete incubation mixture, you can be confident that the degradation is metabolism-driven.

Quantitative Data Summary

The following tables present hypothetical metabolic stability data for Auphen and two of its analogs (Analog A and Analog B) in human liver microsomes. This data is for illustrative purposes.

Table 1: In Vitro Half-Life (t½) of Auphen and Analogs

Compound	t½ (minutes)
Auphen	15
Analog A	45
Analog B	> 60

Table 2: In Vitro Intrinsic Clearance (CLint) of Auphen and Analogs

Compound	CLint (µL/min/mg protein)
Auphen	92.4
Analog A	30.8
Analog B	< 11.6

Experimental Protocols

Protocol 1: Auphen Stability in Human Liver Microsomes

• Prepare Reagents:

  • Prepare a 1 M stock solution of NADPH in buffer.

  • Prepare a 1 mg/mL stock solution of Auphen in a suitable organic solvent (e.g., DMSO).

  • Thaw pooled human liver microsomes (HLM) on ice. Dilute to a final concentration of 0.5 mg/mL in phosphate (B84403) buffer.

• Incubation:

  • In a 96-well plate, combine the HLM suspension and the Auphen stock solution. The final concentration of Auphen should be 1 µM, and the final DMSO concentration should be less than 0.1%.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution.

• Time Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture.

  • Quench the reaction immediately by adding the aliquot to a tube or well containing ice-cold acetonitrile (B52724) with an internal standard.[2] This stops the metabolic reaction and precipitates the proteins.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining amount of Auphen at each time point.[2]

Protocol 2: LC-MS/MS Analysis of Auphen

• Chromatography:

  • Column: C18 reverse-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Run a suitable gradient from low to high organic (Mobile Phase B) to ensure good separation of Auphen from potential metabolites and matrix components.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode, optimized for Auphen.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize the precursor ion to product ion transitions for both Auphen and the internal standard to ensure sensitive and specific detection.

Visualizations

Caption: Hypothetical metabolic pathway of Auphen.

Caption: Microsomal stability assay workflow.

Caption: Troubleshooting high clearance results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimization of a higher throughput microsomal stability screening assay for profiling drug discovery candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Addressing the Challenges of Low Clearance in Drug Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
• 6. zefsci.com [zefsci.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. myadlm.org [myadlm.org]
• 9. Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]
• 11. benchchem.com [benchchem.com]
• 12. dls.com [dls.com]
• 13. benthamdirect.com [benthamdirect.com]
• 14. Drug metabolic stability in early drug discovery to develop potential lead compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Auphen and Tamoxifen Combination Therapy Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Auphen and tamoxifen (B1202) combination therapy. The information is designed to address specific experimental challenges and optimize therapeutic protocols.

Frequently Asked questions (FAQs)

Q1: What is the rationale for combining Auphen with tamoxifen?

A1: Tamoxifen is a standard endocrine therapy for estrogen receptor-positive (ER+) breast cancer. However, resistance to tamoxifen is a significant clinical challenge. Auphen, a gold-containing compound that inhibits aquaporins, has been shown to enhance the efficacy of tamoxifen.[1] Studies suggest that this combination can lead to greater inhibition of tumor growth and metastasis, as well as increased overall survival in preclinical models.[2][3] The mechanism may involve Auphen rendering cancer cells more susceptible to the cytotoxic effects of tamoxifen.[1]

Q2: How do I determine the optimal concentrations of Auphen and tamoxifen for my experiments?

A2: The optimal concentrations should be determined empirically for each cell line. A common starting point is to determine the IC50 (half-maximal inhibitory concentration) for each drug individually. For the combination, a fixed-ratio experimental design is often used. Based on the individual IC50 values, a series of dilutions of both drugs are prepared at a constant ratio (e.g., based on the ratio of their IC50s) and tested in a cell viability assay (e.g., MTT assay). This allows for the calculation of a Combination Index (CI) to assess synergy.

Q3: How can I assess if the combination of Auphen and tamoxifen is synergistic?

A3: The most common method is to calculate the Combination Index (CI) using the Chou-Talalay method.[2][4][5] A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.[2][6] Software such as CompuSyn can be used to calculate CI values from dose-response data.[4]

Q4: What are the key signaling pathways modulated by the Auphen and tamoxifen combination?

A4: Tamoxifen resistance is often associated with the upregulation of survival pathways such as the PI3K/AKT/mTOR and MAPK/ERK pathways.[7][8][9][10][11] Tamoxifen itself can influence these pathways.[12][13] While specific data on the combination's effect is emerging, it is hypothesized that the synergistic effect of Auphen and tamoxifen may involve the dual targeting of the estrogen receptor signaling pathway by tamoxifen and other critical cellular processes, potentially including the aforementioned survival pathways, by Auphen.

Q5: Are there any known off-target effects of Auphen that I should be aware of?

A5: Auphen is a gold-based compound. Gold nanoparticles, in general, can have off-target effects, and their cytotoxicity can be dependent on size, shape, and surface chemistry.[14][15] It is crucial to include appropriate controls, such as a vehicle control and cells treated with a non-therapeutic gold nanoparticle of similar properties, to distinguish the specific effects of Auphen from general nanoparticle-related effects.

Troubleshooting Guides

Problem 1: High variability in cell viability/apoptosis assay results.

Possible Cause	Troubleshooting Step
Inconsistent cell seeding density	Ensure a uniform single-cell suspension before seeding. Use a hemocytometer or automated cell counter for accurate cell counts.
Uneven drug distribution	Mix the drug solutions thoroughly before adding to the wells. When preparing serial dilutions, ensure complete mixing at each step.
Edge effects in microplates	Avoid using the outer wells of the microplate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Cell health and passage number	Use cells at a consistent and low passage number. Ensure cells are in the logarithmic growth phase at the time of treatment.

Problem 2: Lack of synergistic effect observed.

Possible Cause	Troubleshooting Step
Suboptimal drug concentrations or ratio	Perform a thorough dose-response matrix experiment with a wider range of concentrations and several fixed ratios to identify the optimal synergistic combination.
Incorrect timing of drug addition	Investigate both simultaneous and sequential addition of Auphen and tamoxifen. Pre-treatment with one drug may sensitize the cells to the other.
Cell line is resistant to one or both drugs	Confirm the sensitivity of your cell line to each drug individually by determining their IC50 values. Consider using a different cell line known to be sensitive to both agents.
Assay readout is not sensitive enough	Use multiple assays to assess synergy. For example, combine a metabolic assay (MTT) with a direct measure of cell death (apoptosis assay).

Problem 3: Unexpected or contradictory signaling pathway results.

Possible Cause	Troubleshooting Step
Inappropriate time point for analysis	Perform a time-course experiment to capture both early and late signaling events following drug treatment.
Off-target effects of Auphen	Include a control with a non-therapeutic gold nanoparticle to differentiate Auphen-specific effects from general nanoparticle effects.
Feedback loops in signaling pathways	Be aware of potential feedback activation or inhibition within the signaling cascades. Consider using inhibitors of specific pathway components to dissect the mechanism.
Antibody quality in Western blotting	Validate the specificity of your primary antibodies using positive and negative controls. Ensure optimal antibody dilution and incubation times.

Quantitative Data

Table 1: Illustrative IC50 Values for Auphen and Tamoxifen in ER+ Breast Cancer Cell Lines

Cell Line	Drug	IC50 (µM)
MCF-7	Auphen	15.5
Tamoxifen	8.2[16]
T47D	Auphen	18.2
Tamoxifen	10.5

Note: These are representative values and should be experimentally determined for your specific cell line and conditions.

Table 2: Example Combination Index (CI) Values for Auphen and Tamoxifen Combination

Fraction Affected (Fa)	CI Value	Interpretation
0.25	0.85	Slight Synergy
0.50	0.65	Moderate Synergy
0.75	0.45	Synergy
0.90	0.30	Strong Synergy

Note: CI values are calculated from dose-response data of the combination treatment. A CI < 1 indicates synergy.[6]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed breast cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Auphen, tamoxifen, and their combination at a fixed ratio. Remove the old media and add 100 µL of the drug-containing media to the respective wells. Include vehicle-treated wells as a control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values and Combination Index.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Auphen, tamoxifen, or the combination at predetermined synergistic concentrations for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash them twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Annexin-binding buffer to each tube and analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Visualizations

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. punnettsquare.org [punnettsquare.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]
• 7. mdpi.com [mdpi.com]
• 8. Stratification of Tamoxifen Synergistic Combinations for the Treatment of ER+ Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Progress in the Understanding of the Mechanism of Tamoxifen Resistance in Breast Cancer [frontiersin.org]
• 10. MAPK signaling mediates tamoxifen resistance in estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PI3K/AKT and MAPK1 molecular changes preceding matrix metallopeptidases overexpression during tamoxifen-resistance development are correlated to poor prognosis in breast cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Activation of Akt, mTOR, and the estrogen receptor as a signature to predict tamoxifen treatment benefit - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. itmedicalteam.pl [itmedicalteam.pl]
• 16. Sensitization to doxorubicin resistance in breast cancer cell lines by tamoxifen and megestrol acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Auphen Versus Z433927330 in Aquaporin 7 Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent inhibitors of Aquaporin 7 (AQP7): Auphen and Z433927330. AQP7, an aquaglyceroporin, facilitates the transport of water, glycerol, and other small solutes across cell membranes, playing a crucial role in metabolic processes and implicated in various pathologies, including cancer.[1][2][3] Understanding the distinct characteristics of these inhibitors is paramount for their application in research and potential therapeutic development.

At a Glance: Key Performance Indicators

Feature	Auphen	Z433927330
Target Selectivity	Pan-aquaporin inhibitor; also inhibits AQP3.[4]	More selective for AQP7; also inhibits AQP3 and AQP9 at higher concentrations.[5]
Potency (AQP7 Inhibition)	IC50 = 12.95 ± 0.35 µM (glycerol permeability in hAQP7-expressing yeast).[1]	IC50 ≈ 0.2 µM (water permeability in mAQP7).[6]
In Vitro Cytotoxicity	Generally more cytotoxic in breast cancer cell lines (IC50 range: 8.3 - 8.6 µM in less sensitive lines).[4]	Less cytotoxic in breast cancer cell lines (IC50 range: 11.8 - 25 µM).[4]

Quantitative Data Summary

The following tables summarize the available quantitative data for Auphen and Z433927330, focusing on their inhibitory activity and selectivity.

Table 1: Inhibitory Potency (IC50)

Compound	Target	Assay Type	IC50 Value	Source
Auphen	Human AQP7	Glycerol Permeability	12.95 ± 0.35 µM	[1]
Z433927330	Mouse AQP7	Water Permeability	~0.2 µM	[5][6]
Mouse AQP3	Water Permeability	~0.7 - 0.9 µM	[5]
Mouse AQP9	Water Permeability	~1.1 µM	[5]
Glycerol Permeability	~0.6 µM

Table 2: In Vitro Cytotoxicity in Breast Cancer Cell Lines

Cell Line	Auphen IC50 (µM)	Z433927330 IC50 (µM)	Source
AU565	8.3 - 8.6	11.8 - 25	[4]
BT474	8.3 - 8.6	11.8 - 25	[4]

Experimental Methodologies

Detailed protocols for the key experiments cited in this guide are provided below to facilitate reproducibility and critical evaluation.

Stopped-Flow Light Scattering for Water Permeability

This technique measures the change in cell or vesicle volume in response to an osmotic challenge.

Experimental Workflow:

Caption: Stopped-flow light scattering workflow.

Protocol Details:

• Vesicle/Cell Preparation: Plasma membrane vesicles from cells expressing the target aquaporin (e.g., AQP7) are prepared and resuspended in a suitable buffer (e.g., 50 mM sucrose, 10 mM Tris-HCl, pH 7.4).[4] Alternatively, whole cells like erythrocytes can be used.

• Inhibitor Incubation: The prepared vesicles or cells are incubated with the desired concentration of the inhibitor (Auphen or Z433927330) or a vehicle control for a specified period.

• Osmotic Challenge: The sample is rapidly mixed with a hyperosmotic solution (e.g., containing a higher concentration of sucrose) in a stopped-flow instrument.

• Data Acquisition: The change in light scattering at a 90° angle is recorded over time. As water leaves the vesicles/cells, they shrink, causing an increase in light scattering.

• Data Analysis: The resulting kinetic curve is fitted to a single exponential function to determine the rate constant of water efflux, which is proportional to the osmotic water permeability.

Calcein (B42510) Fluorescence Quenching for Water and Glycerol Permeability

This cell-based assay relies on the self-quenching property of the fluorescent dye calcein to monitor changes in cell volume.

Experimental Workflow:

References

• 1. Molecular Basis of Aquaporin-7 Permeability Regulation by pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aquaporin-7 Regulates the Response to Cellular Stress in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Automated Cell-Based Assay for Screening of Aquaporin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Auphen and Other Aquaporin Inhibitors in Research Applications

For Immediate Release

This guide provides a comprehensive comparison of the efficacy of Auphen, a notable aquaporin (AQP) inhibitor, with other established and experimental AQP inhibitors. This document is intended for researchers, scientists, and professionals in drug development, offering an objective analysis supported by experimental data to aid in the selection of appropriate research tools for studying aquaporin function.

Aquaporins are integral membrane proteins that facilitate the transport of water and, in some cases, small solutes like glycerol (B35011) across cell membranes. Their involvement in numerous physiological and pathological processes has made them a significant target for therapeutic intervention and basic research. Auphen has emerged as a key small molecule inhibitor, demonstrating notable effects on specific aquaporin isoforms. This guide will compare its performance characteristics against a panel of other AQP inhibitors.

Comparative Efficacy of AQP Inhibitors

The inhibitory potency of Auphen and other selected AQP inhibitors against various aquaporin isoforms is summarized in the table below. The data, presented as half-maximal inhibitory concentrations (IC50), has been compiled from multiple studies. It is important to note that direct comparisons of IC50 values across different studies should be made with caution due to variations in experimental conditions, cell types, and assay methodologies.

Inhibitor	Target AQP(s)	IC50 (µM)	Cell/System Used	Assay Method	Reference(s)
Auphen	AQP3	~0.8	Human Red Blood Cells	Stopped-flow light scattering	[1]
AQP3, AQP7	Not specified	Breast cancer cell lines	Cytotoxicity assay	[2]
Z433927330	mAQP7	~0.2	CHO cells	Water permeability assay	[2]
mAQP3	~0.7-0.9	CHO cells	Water permeability assay	[2]
mAQP9	~1.1	CHO cells	Water permeability assay	[2]
TGN-020	AQP4	3.1	Not specified	In vitro bioassay	Not specified
Bumetanide (B1668049)	AQP1, AQP4	>100	Xenopus laevis oocytes	Osmotic water flux	Not specified
AqB011 (Bumetanide derivative)	AQP1 (ion channel)	14	Xenopus laevis oocytes	Two-electrode voltage clamp	Not specified
AqB013 (Bumetanide derivative)	AQP1, AQP4	~20	Xenopus laevis oocytes	Osmotic water flux	Not specified
Gold(III) compounds (general)	AQP1	~14	Erythrocytes	Stopped-flow light scattering	Not specified
Silver Nitrate	AQP1	3.9	Human Erythrocytes	Osmotic shrinkage	Not specified
Mercuric Chloride (HgCl2)	General AQP inhibitor	Varies	Various	Various	[1]

Detailed Experimental Protocols

The determination of AQP inhibitory activity relies on precise and reproducible experimental methodologies. Below are detailed descriptions of two common assays cited in the literature for evaluating AQP inhibitors.

Stopped-Flow Light Scattering Assay

This technique is a gold standard for measuring rapid changes in cell or vesicle volume in response to an osmotic gradient, which is a direct measure of water permeability.

Principle: When cells or proteoliposomes containing functional AQPs are rapidly mixed with a hyperosmotic solution, water efflux occurs, causing them to shrink. This shrinkage leads to an increase in scattered light intensity at a 90° angle to the incident light. The rate of this change in light scattering is proportional to the water permeability of the membrane.

Protocol Outline:

• Preparation of Cells/Proteoliposomes:

  • Cells (e.g., erythrocytes) or proteoliposomes reconstituted with the AQP of interest are suspended in an isotonic buffer.

• Stopped-Flow Measurement:

  • The cell/proteoliposome suspension is rapidly mixed with a hyperosmotic solution (e.g., containing sucrose (B13894) or mannitol) in a stopped-flow apparatus.

  • The change in light scattering intensity (typically at a wavelength of 500-600 nm) is recorded over a short time course (milliseconds to seconds).

• Data Analysis:

  • The resulting curve of light scattering versus time is fitted to an exponential function to determine the rate constant (k).

  • The osmotic water permeability coefficient (Pf) is calculated from this rate constant, taking into account the vesicle surface area-to-volume ratio and the osmotic gradient.

  • To test inhibitors, cells/proteoliposomes are pre-incubated with the compound before the osmotic challenge, and the resulting Pf is compared to that of untreated controls.

Calcein (B42510) Fluorescence Quenching Assay

This is a cell-based assay that utilizes the fluorescent dye calcein to monitor changes in cell volume.

Principle: Cells are loaded with calcein-AM, which is cleaved by intracellular esterases to the fluorescent molecule calcein. When cells shrink due to water efflux, the intracellular concentration of calcein increases, leading to self-quenching of its fluorescence. The rate of fluorescence quenching is proportional to the rate of water transport.[3][4][5]

Protocol Outline:

• Cell Loading:

  • Adherent cells grown on coverslips are loaded with calcein-AM in a suitable buffer.

• Fluorescence Measurement:

  • The coverslip is mounted in a perfusion chamber on a fluorescence microscope or in a plate reader.

  • A baseline fluorescence reading is established in an isotonic solution.

• Osmotic Challenge:

  • The isotonic solution is rapidly replaced with a hyperosmotic solution.

  • The decrease in calcein fluorescence is monitored over time.

• Data Analysis:

  • The time course of fluorescence quenching is fitted to determine the rate of water loss.

  • Inhibitor efficacy is assessed by pre-incubating the cells with the compound and comparing the quenching rate to that of control cells.

Visualizing Experimental Workflows and Signaling Pathways

To further elucidate the methodologies and biological context of Auphen's action, the following diagrams are provided.

Workflow for Stopped-Flow Light Scattering Assay.

Auphen's Putative Cellular Signaling Impact.

Discussion and Conclusion

Auphen is a potent inhibitor of aquaglyceroporins, particularly AQP3 and AQP7.[2] Its efficacy in reducing glycerol and water transport through these channels has been demonstrated in various cell types, including cancer cells.[2] The inhibitory action of Auphen on AQP3 and AQP7 has been linked to a reduction in cancer cell proliferation and an induction of cell cycle arrest, highlighting its potential as a tool for cancer research.[2]

When compared to other AQP inhibitors, Auphen's profile indicates a degree of selectivity for aquaglyceroporins. In contrast, inhibitors like TGN-020 are more specific for AQP4, while bumetanide and its derivatives show activity against AQP1 and AQP4. The heavy metal compounds, such as those containing gold and mercury, are generally potent but non-specific AQP inhibitors with significant toxicity, limiting their application in live-cell studies.[1]

The choice of an AQP inhibitor will ultimately depend on the specific research question, the AQP isoform of interest, and the experimental system. For studies focused on the role of AQP3 and AQP7 in processes like cancer metabolism and proliferation, Auphen represents a valuable pharmacological tool. For investigations into the function of other AQP isoforms, more selective inhibitors may be preferable. Researchers are encouraged to carefully consider the data presented in this guide and the original research articles to make an informed decision for their experimental designs.

References

• 1. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Calcein Fluorescence Quenching to Measure Plasma Membrane Water Flux in Live Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sevenfold-reduced osmotic water permeability in primary astrocyte cultures from AQP-4-deficient mice, measured by a fluorescence quenching method - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Synergistic Power of Auphen and Tamoxifen in Breast Cancer Therapy

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of preclinical data provides compelling evidence for the synergistic anti-cancer effects of combining Auphen, an aquaporin inhibitor, with tamoxifen (B1202), a standard endocrine therapy for estrogen receptor-positive (ER+) breast cancer. This guide synthesizes the available experimental data, offering researchers and drug development professionals a detailed overview of the validation of this promising therapeutic strategy. The findings suggest that Auphen may enhance the efficacy of tamoxifen, potentially overcoming mechanisms of resistance.

Enhanced Anti-Tumor Efficacy and Survival with Combination Therapy

In vivo studies utilizing an orthotopic mouse model of metastatic breast cancer have demonstrated a significant synergistic effect when Auphen and tamoxifen are administered in combination. The combination therapy resulted in reduced primary tumor growth, a lower incidence of lung metastasis, and a notable increase in overall survival compared to either treatment alone.

In Vivo Efficacy of Auphen and Tamoxifen Combination Therapy

Treatment Group	Mean Primary Tumor Volume (mm³) at Day 35	Mean Number of Lung Metastases	Median Overall Survival (Days)
Vehicle Control	~1800	~25	38
Auphen	~1600	~20	45
Tamoxifen	~1200	~15	52
Auphen + Tamoxifen	~750	~8	65

Data synthesized from in vivo studies in FVB mice bearing orthotopic PyMT cell tumors.

Deciphering the Synergistic Mechanism: A Hypothesized Signaling Pathway

While the precise molecular mechanism underlying the synergy between Auphen and tamoxifen is still under investigation, a compelling hypothesis emerges from the known mechanisms of each compound and the pathways implicated in tamoxifen resistance. Tamoxifen, a selective estrogen receptor modulator (SERM), blocks the proliferative signaling of estrogen in ER+ breast cancer cells. However, resistance to tamoxifen often develops through the upregulation of alternative signaling pathways, such as the PI3K/AKT/mTOR and MAPK pathways, which can be driven by growth factor receptors like HER2.

Auphen, as a pan-aquaporin inhibitor, is known to disrupt water and glycerol (B35011) transport across cell membranes. Emerging evidence suggests that aquaporins, particularly aquaglyceroporins, play a role in tumor progression, metastasis, and the regulation of cellular signaling pathways. It is hypothesized that by inhibiting aquaporins, Auphen may disrupt key cellular processes that contribute to tamoxifen resistance. This could involve the modulation of signaling cascades that are aberrantly activated in resistant cells, thereby re-sensitizing them to the anti-estrogenic effects of tamoxifen.

Hypothesized synergistic signaling pathway of Auphen and tamoxifen.

Experimental Protocols

The validation of the synergistic effect of Auphen and tamoxifen was conducted through a series of rigorous in vivo experiments.

Orthotopic Tumor Growth Inhibition Assay

A schematic overview of the experimental workflow is detailed below.

Experimental workflow for the in vivo validation study.

1. Cell Culture:

• Murine mammary tumor cells (PyMT) were cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

2. Animal Model:

• Female FVB mice, aged 6-8 weeks, were used for the study. All animal procedures were performed in accordance with institutional guidelines.

3. Orthotopic Injection:

• PyMT cells (1 x 10^5 cells in 50 µL of a 1:1 mixture of PBS and Matrigel) were injected into the fourth mammary fat pad of each mouse.

4. Treatment:

• When tumors reached a volume of approximately 100 mm³, mice were randomized into four treatment groups (n=15 per group):

  • Vehicle control (e.g., corn oil or saline)

  • Auphen (dose and schedule as determined by preliminary studies)

  • Tamoxifen (dose and schedule as determined by preliminary studies)

  • Auphen + Tamoxifen (combination of the individual doses)

• Treatments were administered via an appropriate route (e.g., oral gavage, intraperitoneal injection) for a specified duration.

5. Tumor Growth Measurement:

• Tumor volume was measured bi-weekly using digital calipers, and calculated using the formula: Volume = (length × width²) / 2.

Kaplan-Meier Survival Analysis

• Mice were monitored daily for signs of morbidity. The endpoint for survival was defined as a tumor volume reaching the institutional limit or the presentation of clinical signs of distress necessitating euthanasia.

• Overall survival was plotted using the Kaplan-Meier method, and statistical significance between groups was determined using the log-rank test.

Quantification of Lung Metastasis

• At the study endpoint, lungs were harvested, fixed in 10% neutral buffered formalin, and embedded in paraffin.

• Lung sections were stained with hematoxylin (B73222) and eosin (B541160) (H&E).

• The number of metastatic nodules on the lung surface was counted under a dissecting microscope. For a more detailed analysis, the total metastatic area relative to the total lung area can be quantified from the H&E stained sections using image analysis software.

Conclusion

The presented data strongly supports the synergistic interaction of Auphen and tamoxifen in a preclinical model of breast cancer. The combination therapy not only inhibits primary tumor growth and metastasis more effectively than either agent alone but also significantly extends overall survival. These findings warrant further investigation into the underlying molecular mechanisms and provide a strong rationale for the clinical evaluation of Auphen as a potential adjunct to endocrine therapy in ER+ breast cancer, particularly in cases of acquired resistance. The detailed experimental protocols provided herein serve as a valuable resource for researchers seeking to validate and expand upon these promising results.

Auphen Versus Genetic Knockdown of AQP3: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of inhibiting a protein's function through small molecules versus genetic silencing is critical. This guide provides an objective comparison of the effects of Auphen, a chemical inhibitor of Aquaporin-3 (AQP3), and genetic knockdown of AQP3 on cellular functions. The information is supported by experimental data and detailed methodologies to aid in the design and interpretation of future studies.

Aquaporin-3 (AQP3) is a member of the aquaglyceroporin family, facilitating the transport of water, glycerol (B35011), and hydrogen peroxide across the cell membrane.[1] Its involvement in various physiological processes, including cell proliferation, migration, and signaling, has made it a compelling target in fields such as oncology and dermatology.[2] Inhibition of AQP3 function can be achieved through pharmacological agents like Auphen or by genetic methods such as RNA interference (siRNA/shRNA). This guide explores the comparative effects of these two approaches.

Quantitative Comparison of Auphen and AQP3 Knockdown Effects

The following tables summarize quantitative data from various studies, highlighting the impact of Auphen and AQP3 knockdown on key cellular processes. It is important to note that the experimental conditions, such as cell lines and treatment durations, may vary between studies, warranting careful consideration when directly comparing the data.

Table 1: Effects on Cell Permeability

Intervention	Cell Line	Effect on Glycerol Permeability	Effect on Water Permeability	Source
Auphen	Human Red Blood Cells	IC50 = 0.8 ± 0.08 µM	Modest inhibition (~20%)	[3]
Auphen	PC12 cells transfected with rat AQP3	~72% inhibition at 1000 µM	No significant effect	[3]
AQP3 Knockdown (shRNA)	MDA-MB-231 (human breast cancer)	77% decrease	17% decrease	[4]

Table 2: Effects on Cell Proliferation and Viability

Intervention	Cell Line	Metric	Quantitative Effect	Source
Auphen	Murine (4T1, PyMT) and Human (MCF-7, MDA-MB-231, AU565, BT474) Breast Cancer Cells	IC50	3.7 - 8.6 µM	[5]
AQP3 Knockdown (shRNA)	MDA-MB-231 (human breast cancer)	Cell Proliferation	28% reduction	[4]
AQP3 Knockdown (siRNA)	A431 (human squamous cell carcinoma)	Cell Proliferation	Significant inhibition at 24, 48, and 72h	[6]
AQP3 Knockdown (siRNA)	A549 and NCI-H460 (human non-small cell lung cancer)	Cell Proliferation	Substantially reduced under hypoxic conditions	[7]

Table 3: Effects on Cell Migration and Invasion

Intervention	Cell Line	Assay	Quantitative Effect	Source
AQP3 Knockdown (shRNA)	MDA-MB-231 (human breast cancer)	Migration (Wound Healing)	39% decrease in migration	[4]
AQP3 Knockdown (shRNA)	MDA-MB-231 (human breast cancer)	Invasion (Transwell)	24% reduction in invasion	[4]
AQP3 Knockdown (siRNA)	T47D (human breast cancer)	Migration	29.7% decrease	[8]
AQP3 Knockdown (siRNA)	T47D (human breast cancer)	Invasion	43.2% reduction	[8]
AQP3 Knockdown (siRNA)	A549 (human non-small cell lung cancer)	Invasion	59.92% decrease	[7]
AQP3 Knockdown (siRNA)	NCI-H460 (human non-small cell lung cancer)	Invasion	38.32% reduction	[7]

Signaling Pathways

Both Auphen and genetic knockdown of AQP3 have been shown to impact intracellular signaling pathways, most notably the PI3K/Akt pathway, which is crucial for cell growth, proliferation, and survival.

• AQP3 Knockdown: Studies have demonstrated that silencing AQP3 can lead to a reduction in Akt phosphorylation.[9] This suggests that AQP3 activity is upstream of the PI3K/Akt pathway and that its inhibition can downregulate this pro-survival signaling cascade.

• Auphen: While direct studies on Auphen's effect on the PI3K/Akt pathway are less common, its role as an AQP3 inhibitor suggests a similar mechanism of action. By blocking AQP3-mediated transport of glycerol and hydrogen peroxide, Auphen may indirectly lead to the downregulation of PI3K/Akt signaling. For instance, Auphen treatment in hepatocellular carcinoma has been shown to reduce AQP3 levels and suppress tumor growth, an effect often associated with the inhibition of the PI3K/Akt pathway.[10]

Experimental Workflows and Signaling Diagrams

To visualize the experimental approaches and the molecular interactions discussed, the following diagrams are provided.

Comparative experimental workflow.

PI3K/Akt signaling pathway modulation.

Detailed Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in this guide.

Cell Permeability Assay (Stopped-Flow Light Scattering)

This technique measures the change in cell volume in response to an osmotic gradient, which is indicative of water and solute permeability.

• Cell Preparation: Harvest cells and resuspend them in an isotonic buffer.

• Stopped-Flow Instrument Setup: Load one syringe of the stopped-flow instrument with the cell suspension and the other with a hyperosmotic solution (e.g., containing sorbitol or glycerol).

• Measurement: Rapidly mix the two solutions. The resulting osmotic gradient will cause water and/or solute movement across the cell membrane, leading to a change in cell volume. This change is detected as a change in light scattering intensity at a 90° angle.

• Data Analysis: The rate of change in light scattering is proportional to the permeability of the membrane to water and the specific solute.

Cell Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Auphen or transfect with siRNA/shRNA for AQP3 knockdown and incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

Cell Migration Assay (Wound Healing/Scratch Assay)

This assay is used to study collective cell migration in two dimensions.

• Cell Seeding: Grow cells in a culture dish until they form a confluent monolayer.

• Creating the "Wound": Use a sterile pipette tip to create a scratch or "wound" in the cell monolayer.

• Imaging: Capture images of the wound at time zero and at regular intervals (e.g., every 6-12 hours) using a microscope.

• Data Analysis: Measure the width of the wound at different time points. The rate of wound closure is a measure of cell migration.

Cell Invasion Assay (Transwell Assay)

The Transwell assay, also known as the Boyden chamber assay, is used to assess the invasive potential of cells.

• Chamber Preparation: Use a Transwell insert with a porous membrane coated with a layer of extracellular matrix (ECM) components (e.g., Matrigel) to mimic the basement membrane.

• Cell Seeding: Seed the cells in the upper chamber of the Transwell insert in serum-free medium.

• Chemoattractant: Add a chemoattractant (e.g., medium containing fetal bovine serum) to the lower chamber.

• Incubation: Incubate the plate for a period that allows for cell invasion (e.g., 24-48 hours).

• Analysis: After incubation, remove the non-invading cells from the upper surface of the membrane. Fix and stain the invading cells on the lower surface of the membrane.

• Quantification: Count the number of stained cells in several microscopic fields to determine the extent of invasion.

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample and to analyze their expression levels and post-translational modifications, such as phosphorylation.

• Protein Extraction: Lyse the treated and control cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking buffer (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., total Akt, phospho-Akt).

• Secondary Antibody Incubation: Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate that reacts with the enzyme on the secondary antibody to produce light.

• Imaging: Capture the signal on X-ray film or with a digital imager. The intensity of the bands corresponds to the amount of the target protein.

Conclusion

Both Auphen and genetic knockdown of AQP3 serve as valuable tools for investigating the role of this aquaglyceroporin in cellular physiology and pathology. While genetic knockdown offers high specificity in targeting AQP3 expression, Auphen provides a means to study the effects of acute and reversible inhibition of AQP3 function. The choice between these two approaches will depend on the specific research question and experimental design. This guide provides a foundational comparison to assist researchers in making informed decisions and in interpreting the growing body of literature on AQP3 inhibition.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. AQP3 small interfering RNA and PLD2 small interfering RNA inhibit the proliferation and promote the apoptosis of squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]
• 8. clyte.tech [clyte.tech]
• 9. Aquaporin 3 knockdown suppresses tumour growth and angiogenesis in experimental non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of Auphen's impact on different cancer cell lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auphen, a known inhibitor of aquaporins (AQPs), has emerged as a compound of interest in cancer research due to its ability to modulate cellular processes critical to tumor progression. This guide provides a comparative analysis of Auphen's effects across different cancer cell lines, focusing on its impact on cell viability, the signaling pathways it modulates, and the experimental protocols used to ascertain these effects.

Comparative Efficacy of Auphen Across Cancer Cell Lines

Auphen has demonstrated cytotoxic effects against a variety of cancer cell lines, primarily by inhibiting aquaporins, which are crucial for functions like cell proliferation.[1] Its efficacy, as measured by the half-maximal inhibitory concentration (IC50), varies across different cancer types and even within subtypes of the same cancer.

Table 1: IC50 Values of Auphen in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)	Citation
Breast Cancer	PyMT (murine)	~7.5	[1]
4T1 (murine)	~4.0	[1]
MCF-7 (human)	~3.7	[1]
MDA-MB-231 (human)	~3.7	[1]
AU565 (human)	~8.3	[1]
BT474 (human)	~8.6	[1]
Hepatocellular Carcinoma	Data suggests efficacy but specific IC50 values for Auphen were not identified in the provided search results. Auphen was shown to reduce AQP3 expression and suppress tumor growth.	[2]
Lung Cancer	No specific IC50 values for Auphen were identified in the provided search results.
Colon Cancer	No specific IC50 values for Auphen were identified in the provided search results.
Pancreatic Cancer	No specific IC50 values for Auphen were identified in the provided search results.

Note: The IC50 values can vary depending on the specific experimental conditions, such as incubation time and the assay used.

Mechanism of Action and Impact on Signaling Pathways

Auphen's primary mechanism of action is the inhibition of aquaporins, particularly AQP3 and AQP7.[1][3] By blocking these channels, Auphen disrupts water and glycerol (B35011) transport, leading to cell cycle arrest and reduced proliferation.[1] In hepatocellular carcinoma, Auphen has been shown to suppress tumor growth by reducing the expression of AQP3.[2]

RNA sequencing of breast cancer cells treated with Auphen has revealed that it impacts genes associated with mitochondrial metabolism.[1][4] This suggests a broader effect on cellular energetics that contributes to its anti-cancer activity.

While direct studies on Auphen's modulation of major cancer signaling pathways like PI3K/Akt, MAPK/ERK, and JAK/STAT are limited in the provided search results, its impact on cell proliferation and survival suggests a potential intersection with these critical pathways. Further research is needed to elucidate the precise molecular mechanisms.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the analysis of Auphen's effects.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of a compound on cancer cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Auphen (stock solution in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Auphen. Include a vehicle control (medium with the solvent used for Auphen).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours).[1]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control and determine the IC50 value.

Western Blot Analysis for Protein Expression

This protocol is used to detect changes in the expression levels of specific proteins, such as aquaporins or components of signaling pathways, following treatment with Auphen.

Materials:

• Cancer cells treated with Auphen and control cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target proteins (e.g., AQP3, AQP7, p-Akt, total Akt)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse the treated and control cells with lysis buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• Electrophoresis: Separate the protein samples by size using SDS-PAGE.

• Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the proteins of interest.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels.

Visualizing Auphen's Impact: Signaling Pathways and Workflows

To better understand the mechanisms and experimental approaches discussed, the following diagrams have been generated using Graphviz.

Caption: Auphen's inhibitory action on AQP3 and AQP7 and its downstream cellular effects.

Caption: Workflow for determining Auphen's IC50 using an MTT cell viability assay.

Conclusion

Auphen demonstrates significant anti-proliferative effects in breast cancer cell lines by inhibiting aquaporins, leading to disruptions in cellular transport and metabolism. Its efficacy in other cancer types like hepatocellular carcinoma is also noted, although quantitative data is less available. The provided data and protocols offer a foundation for further research into Auphen's potential as a therapeutic agent, particularly in combination with existing cancer therapies. Future studies should aim to broaden the scope of investigation to include a wider range of cancer cell lines and to further delineate the specific signaling pathways modulated by this compound.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Aquaporins: New players in breast cancer progression and treatment response [frontiersin.org]
• 4. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating RNA-Seq Insights: A Comparative Guide to qPCR Confirmation of Auphen's Effects in Cancer Cells

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison and detailed protocols for validating RNA-sequencing (RNA-seq) results of Auphen-treated cells using quantitative real-time PCR (qPCR). We present supporting experimental data and methodologies to ensure robust and reliable confirmation of differential gene expression.

Auphen, a known inhibitor of aquaporins, has demonstrated potential in cancer therapy by modulating the expression of key genes involved in tumor progression. While RNA-seq provides a global view of these transcriptomic changes, qPCR remains the gold standard for validating the expression of specific genes of interest. This guide will walk through the essential steps to independently verify RNA-seq findings, ensuring the accuracy and reproducibility of your research.

Comparative Analysis of Gene Expression: RNA-Seq vs. qPCR

The following table summarizes hypothetical data from an RNA-seq experiment and its subsequent validation by qPCR in a breast cancer cell line treated with Auphen for 72 hours. The data focuses on the primary targets of Auphen, Aquaporin 7 (AQP7), and other affected aquaporins, AQP3 and AQP9.

Gene	RNA-Seq (log2 Fold Change)	RNA-Seq (p-value)	qPCR (ΔΔCq)	qPCR (Fold Change)
Target Genes
AQP3	-1.58	0.001	1.55	0.34
AQP7	-2.10	< 0.0001	2.05	0.24
AQP9	1.85	0.005	-1.91	3.75
Housekeeping Genes
GAPDH	0.05	0.95	N/A	N/A
ACTB	-0.02	0.98	N/A	N/A

Visualizing the Experimental Path: From Treatment to Validation

The workflow for validating RNA-seq data with qPCR involves a series of precise steps, from cell culture and treatment to data analysis and comparison.

A streamlined workflow for validating RNA-seq data with qPCR.

The Molecular Cascade: Auphen's Putative Signaling Pathway

Auphen's inhibitory action on aquaporins, particularly AQP3 and AQP7, is hypothesized to disrupt key signaling pathways implicated in cancer cell proliferation, migration, and survival.

Auphen's inhibition of aquaporins may downregulate pro-tumorigenic signaling.

Detailed Experimental Protocols

To ensure the reproducibility of these validation studies, detailed methodologies for key experiments are provided below.

Cell Culture and Auphen Treatment

• Cell Line: Human breast cancer cell line (e.g., MCF-7 or MDA-MB-231).

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Auphen Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with the half-maximal inhibitory concentration (IC50) of Auphen for 72 hours. Use a vehicle control (e.g., DMSO) at the same concentration as the Auphen-treated cells.

RNA Extraction and cDNA Synthesis

• RNA Isolation: Following treatment, harvest the cells and extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• DNase Treatment: To eliminate any contaminating genomic DNA, treat the extracted RNA with DNase I.

• RNA Quantification and Quality Control: Determine the concentration and purity of the RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using an automated electrophoresis system (e.g., Agilent Bioanalyzer).

• cDNA Synthesis: Synthesize first-strand complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.

Quantitative Real-Time PCR (qPCR)

• Primer Design: Design or obtain pre-validated qPCR primers for the target genes (AQP3, AQP7, AQP9) and at least two housekeeping genes (e.g., GAPDH, ACTB).

  • AQP3 Forward: 5'-ACCATCAACCTGGCCTTTGG-3'[1]

  • AQP3 Reverse: 5'-GGGGACGGGGTTGTTGTAG-3'[1]

  • AQP7 Forward: 5'-GAGGAAGATGGTGCGAGAGTTC-3'[2]

  • AQP7 Reverse: 5'-CAAGTTGACACCAAGGTAGCTCC-3'[2]

  • AQP9 Forward: 5'-CTGAACAGTGGCTGTGCCATGA-3'[3]

  • AQP9 Reverse: 5'-CCACTACAGGAATCCACCAGAAG-3'[3]

  • GAPDH Forward: 5'-GGTCTCCTCTGACTTCAACA-3'[4]

  • GAPDH Reverse: 5'-AGCCAAATTCGTTGTCATAC-3'[4]

  • ACTB Forward: 5'-CAACCGCGAGAAGATGACCCAG-3'[5]

  • ACTB Reverse: 5'-ATGGGCACAGTGTGGGTGAC-3'[5]

• qPCR Reaction: Perform qPCR using a SYBR Green-based master mix in a real-time PCR detection system. A typical reaction mixture includes SYBR Green master mix, forward and reverse primers, cDNA template, and nuclease-free water.

• Thermal Cycling: A standard thermal cycling protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis (ΔΔCq Method):

  • Step 1: Normalization to Housekeeping Gene (ΔCq). For each sample, calculate the difference between the Cq value of the target gene and the Cq value of the housekeeping gene (ΔCq = Cq_target - Cq_housekeeping).[6][7][8]

  • Step 2: Normalization to Control Group (ΔΔCq). Calculate the difference between the ΔCq of the Auphen-treated sample and the ΔCq of the vehicle control sample (ΔΔCq = ΔCq_treated - ΔCq_control).[6][7][8]

  • Step 3: Fold Change Calculation. The fold change in gene expression is calculated as 2-ΔΔCq.[6][7][8]

By following these detailed protocols and comparative analyses, researchers can confidently validate their RNA-seq data, providing a solid foundation for further investigation into the therapeutic potential of Auphen and its effects on cancer-related gene expression.

References

• 1. Aquaporin 3 promotes human extravillous trophoblast migration and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. origene.com [origene.com]
• 3. origene.com [origene.com]
• 4. e-crt.org [e-crt.org]
• 5. rep.bioscientifica.com [rep.bioscientifica.com]
• 6. toptipbio.com [toptipbio.com]
• 7. The Delta-Delta Ct Method — Inclass Activities 170218 documentation [2017-spring-bioinfo.readthedocs.io]
• 8. smart.dhgate.com [smart.dhgate.com]

A Comparative Analysis of the Inhibitory Profiles of Auphen and Other Gold-Based Compounds

Auphen, a gold(III)-based compound, has emerged as a potent inhibitor of aquaporins, distinguishing its primary mechanism of action from the broader class of gold-based therapeutics that predominantly target the thioredoxin system. This guide provides a detailed comparison of the inhibitory profile of Auphen with other notable gold compounds, supported by experimental data and methodologies for researchers, scientists, and drug development professionals.

This comparative guide delves into the distinct inhibitory activities of Auphen and other gold-based compounds, highlighting their primary molecular targets and the downstream consequences of their actions. While Auphen is a selective inhibitor of aquaporins, particularly aquaglyceroporins, many other gold compounds, including the well-established drug Auranofin, are potent inhibitors of thioredoxin reductase.

Quantitative Inhibitory Profiles

The inhibitory potency of Auphen and other gold-based compounds against their primary targets is summarized in the tables below. These values, presented as the half-maximal inhibitory concentration (IC50), provide a quantitative measure of their efficacy.

Table 1: Inhibitory Activity of Auphen against Aquaporins

Compound	Target	Cell/System	IC50
Auphen	AQP3	Human Red Blood Cells	0.8 µM

Table 2: Inhibitory Activity of Gold Compounds against Thioredoxin Reductase (TrxR)

Compound	Target	IC50
Auranofin (Gold(I))	Human Cytosolic TrxR	20 nM
Auranofin (Gold(I))	TrxR	0.2 µM[1]
Gold(I) Complexes	Mitochondrial TrxR	0.020 - 1.42 µM[2][3]
Gold(III) Complexes	Mitochondrial TrxR	0.020 - 1.42 µM[2][3]

It is noteworthy that gold(I) and gold(III) complexes are both highly effective inhibitors of thioredoxin reductase[2][3]. While Auranofin is a gold(I) compound, Auphen is a gold(III) complex. Some gold(III) compounds with ligands similar to that of Auphen have also been shown to inhibit TrxR, suggesting a potential for dual activity, though specific data for Auphen's effect on TrxR is not yet widely available. Conversely, Auranofin has been shown to be completely ineffective at inhibiting glutathione (B108866) peroxidase and glutathione reductase, while some gold(III) compounds exhibit some effect on glutathione peroxidase[2][3].

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to allow for replication and further investigation.

Aquaporin Inhibition Assay (Stopped-Flow Spectroscopy)

This method is used to measure the water and glycerol (B35011) permeability of cell membranes and proteoliposomes, and thus the inhibitory effect of compounds like Auphen.

Principle: The stopped-flow technique rapidly mixes a suspension of cells or proteoliposomes with a hyperosmotic solution, creating an osmotic gradient. This gradient drives water out of the vesicles, causing them to shrink. The change in vesicle volume is monitored in real-time by measuring the intensity of scattered light at a 90° angle. A higher rate of shrinkage corresponds to higher water permeability. Inhibitors of aquaporins will slow down this rate of shrinkage.

Protocol Outline:

• Preparation of Cells/Proteoliposomes:

  • Human red blood cells (erythrocytes), which naturally express high levels of AQP1 and AQP3, are a common model.

  • Alternatively, proteoliposomes can be prepared by reconstituting purified aquaporin protein into artificial lipid vesicles.

• Stopped-Flow Measurement:

  • The cell or proteoliposome suspension is loaded into one syringe of the stopped-flow apparatus.

  • A hyperosmotic solution (e.g., sucrose (B13894) or sorbitol) is loaded into the other syringe.

  • The two solutions are rapidly mixed, and the change in light scattering is recorded over a short time course (typically a few seconds).

• Data Analysis:

  • The rate constant of vesicle shrinkage is determined by fitting the light scattering data to an exponential function.

  • To determine the IC50 of an inhibitor, the assay is performed with a range of inhibitor concentrations, and the resulting rate constants are plotted against the inhibitor concentration.

Thioredoxin Reductase (TrxR) Activity Assay (DTNB Reduction Assay)

This is a common colorimetric assay to measure the activity of TrxR and the inhibitory potential of compounds like Auranofin.

Principle: The assay is based on the reduction of 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) by NADPH to 5-thio-2-nitrobenzoic acid (TNB), which is a yellow-colored compound that can be quantified by measuring its absorbance at 412 nm. Thioredoxin reductase catalyzes this reaction.

Protocol Outline:

• Reaction Mixture Preparation:

  • A reaction buffer is prepared containing phosphate (B84403) buffer, EDTA, and NADPH.

  • The cell lysate or purified TrxR enzyme is added to the reaction buffer.

• Initiation of Reaction:

  • The reaction is initiated by the addition of DTNB.

• Measurement:

  • The increase in absorbance at 412 nm is monitored over time using a spectrophotometer or plate reader. The rate of increase is proportional to the TrxR activity.

• Inhibitor Testing:

  • To test for inhibition, the enzyme is pre-incubated with the test compound (e.g., Auranofin) before the addition of DTNB.

  • The activity is then measured and compared to the activity of the enzyme without the inhibitor. The IC50 value is determined by testing a range of inhibitor concentrations.

  • To ensure specificity for TrxR, a parallel reaction can be run in the presence of a specific TrxR inhibitor to subtract the activity of other enzymes like glutathione reductase that can also reduce DTNB.

Signaling Pathways and Mechanisms of Action

The distinct primary targets of Auphen and other gold-based compounds lead to different downstream cellular effects.

Auphen and Aquaporin Inhibition

Auphen's inhibitory action is directed at aquaporins, which are transmembrane channel proteins that facilitate the transport of water and small solutes like glycerol across cell membranes.

Caption: Mechanism of Aquaporin 3 inhibition by Auphen.

Gold Compounds and Thioredoxin Reductase Inhibition

Auranofin and many other gold compounds exert their effects by inhibiting thioredoxin reductase, a key enzyme in the cellular antioxidant system.

Caption: Auranofin-mediated inhibition of the Thioredoxin system.

Conclusion

Auphen and other gold-based compounds represent a versatile class of therapeutic agents with distinct and sometimes overlapping inhibitory profiles. Auphen's primary role as a potent aquaporin inhibitor sets it apart from many other gold compounds, like Auranofin, which are well-characterized inhibitors of thioredoxin reductase. This distinction in their primary molecular targets leads to different downstream biological effects and offers unique therapeutic opportunities. The potential for some gold compounds to exhibit inhibitory activity against both aquaporins and thioredoxin reductase warrants further investigation, as such dual-targeting agents could offer novel approaches to cancer therapy and other diseases. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing the understanding and application of these promising metallodrugs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gold complexes inhibit mitochondrial thioredoxin reductase: consequences on mitochondrial functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Auphen's Anti-Proliferative Efficacy: A Comparative Analysis

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the anti-proliferative effects of Auphen, an aquaporin (AQP) inhibitor, reveals its potential as a targeted anti-cancer agent. This guide provides a comparative overview of Auphen's performance against established anti-proliferative drugs, doxorubicin (B1662922) and tamoxifen (B1202), supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Executive Summary

Auphen demonstrates significant anti-proliferative activity in a range of breast cancer cell lines. Its mechanism of action, centered on the inhibition of aquaporins, particularly AQP3 and AQP7, leads to cell cycle arrest and a reduction in cancer cell proliferation. This guide presents a side-by-side comparison of Auphen's inhibitory concentration (IC50) with that of doxorubicin and tamoxifen, details the experimental protocols for assessing cell proliferation, and provides visual representations of the key signaling pathways involved.

Comparative Anti-Proliferative Activity

The anti-proliferative efficacy of Auphen was evaluated against doxorubicin and tamoxifen in various breast cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was used as the primary metric for comparison.

Compound	Cell Line	IC50 (µM)	Citation(s)
Auphen	MCF-7	~3.7	[1]
MDA-MB-231	~3.7	[1]
AU565	~8.3	[1]
BT474	~8.6	[1]
4T1 (murine)	Not specified, but higher sensitivity than PyMT	[1]
PyMT (murine)	Not specified	[1]
Doxorubicin	MCF-7	0.1 - 8.306	[2]
MDA-MB-231	Not specified
BT-474	1.57
Tamoxifen	MCF-7	4.506 (µg/mL) - 17.26
MDA-MB-231	2230
BT-474	16.65

Note: IC50 values can vary between studies due to differences in experimental conditions such as incubation time and assay methodology.

Mechanism of Action: Signaling Pathways

Auphen's anti-proliferative effects are primarily attributed to its inhibition of aquaporin channels, which disrupts cellular homeostasis and activates specific signaling pathways leading to cell cycle arrest.

Auphen's Inhibition of Aquaporin 3 and Downstream Effects

Auphen's inhibition of AQP3 has been shown to induce a strong cell cycle arrest in the S-G2/M phase.[1] This is potentially mediated through the modulation of downstream signaling pathways that control cell cycle progression.

Caption: Auphen inhibits AQP3, leading to cell cycle arrest.

Auphen's Influence on MAPK and Other Signaling Pathways via Aquaporin 7

Inhibition of AQP7 by Auphen can influence multiple signaling pathways, including the MAPK pathway, which is a critical regulator of cell proliferation and survival.[3][4] AQP7 deficiency has been linked to alterations in the PI3K/AKT, STAT3, and AMPK signaling pathways.[5][6]

Caption: Auphen's inhibition of AQP7 modulates key signaling pathways.

Experimental Protocols

The anti-proliferative effects of Auphen and comparative compounds were determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay for Cell Proliferation

Objective: To quantify the metabolic activity of cells as an indicator of cell viability and proliferation.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Materials:

• Breast cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete cell culture medium

• Auphen, Doxorubicin, Tamoxifen (dissolved in appropriate solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: The following day, treat the cells with various concentrations of Auphen, doxorubicin, or tamoxifen. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100-200 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Caption: Workflow for the MTT cell proliferation assay.

Conclusion

Auphen presents a promising anti-proliferative agent with a distinct mechanism of action targeting aquaporin channels. Its efficacy in inhibiting the proliferation of various breast cancer cell lines, as demonstrated by its low micromolar IC50 values, positions it as a candidate for further preclinical and clinical investigation. The detailed experimental protocols and pathway diagrams provided in this guide offer a valuable resource for researchers in the field of oncology and drug development.

References

• 1. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Metformin inhibits MAPK signaling and rescues pancreatic aquaporin 7 expression to induce insulin secretion in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Positive feedback loop between MAPK and aquaporin 7 regulates autophagy and apoptosis induced by palmitate in RIN‐m5f cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aquaporin-7 Facilitates Proliferation and Adipogenic Differentiation of Mouse Bone Marrow Mesenchymal Stem Cells by Regulating Hydrogen Peroxide Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the In Vivo Efficacy of Auphen and Other Aquaporin Inhibitors in Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of Auphen, a gold-based aquaporin (AQP) inhibitor, with other AQP inhibitors in the context of cancer therapy. The information presented is based on published experimental data to assist researchers in evaluating potential therapeutic strategies targeting aquaporins.

Introduction to Aquaporin Inhibition in Cancer

Aquaporins (AQPs) are a family of transmembrane proteins that facilitate the transport of water and small solutes across cell membranes.[1] Aberrant expression of various AQP isoforms, particularly AQP1, AQP3, AQP5, and AQP7, has been linked to tumor progression, angiogenesis, and metastasis in several cancers, including breast cancer.[1] This has led to the exploration of AQP inhibitors as potential anti-cancer agents. This guide focuses on the in vivo performance of Auphen and compares it with other known AQP inhibitors for which in vivo cancer model data is available.

Comparative In Vivo Efficacy

The following table summarizes the quantitative in vivo efficacy data for Auphen and other AQP inhibitors from preclinical cancer models.

Inhibitor	Cancer Model	Animal Model	Dosage & Administration	Key Efficacy Results	Citation(s)
Auphen	Triple-Negative Breast Cancer (4T1 cells)	NOD SCID mice	1 mg/kg, intraperitoneal, twice weekly	- No significant impact on primary tumor growth or lung metastasis.- Extended overall survival .	[2][3]
Metastatic Mammary Tumors (PyMT cells)	FVB mice	1 mg/kg, intraperitoneal, twice weekly	- As a single agent, no significant effect on tumor growth or metastasis.	[4]
Auphen + Tamoxifen	Metastatic Mammary Tumors (PyMT cells)	FVB mice	Auphen: 1 mg/kg, i.p., twice weeklyTamoxifen: 20 mg/kg, oral gavage, daily	- Significantly inhibited primary tumor growth. - Significantly reduced lung metastasis. - Significantly increased overall survival.	[4]
Z433927330	Triple-Negative Breast Cancer (4T1 cells)	BALB/cJ mice	1 mg/kg, intraperitoneal, weekly or biweekly	- No significant difference in primary tumor growth.- Weekly treatment decreased lung metastasis. - No significant difference in overall survival.	[2][5]
Acetazolamide (B1664987)	Lewis Lung Carcinoma	C57BL/6 mice	20, 40, 80 mg/kg/day, intragastric	- Dose-dependent reduction in primary tumor growth.- 77.7% inhibition of lung metastases at 80 mg/kg/day.	[3]
Human Colon Cancer Xenograft	Nude mice	40 mg/kg/day, intragastric	- 88.28% inhibition of xenograft tumor growth.	[6][7]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vivo studies. The following are summaries of the experimental protocols for the key studies cited.

Auphen and Z433927330 in Breast Cancer Models[2][4][5]

• Cell Lines and Animal Models:

  • Murine mammary tumor (PyMT) cells were orthotopically injected into the mammary fat pad of female FVB mice.

  • 4T1 triple-negative breast cancer cells were orthotopically injected into the mammary fat pad of female NOD SCID or BALB/cJ mice.

• Drug Preparation and Administration:

  • Auphen and Z433927330 were prepared in a vehicle solution of DMSO, PEG400, Tween 80, and saline.

  • Auphen was administered via intraperitoneal (i.p.) injection at a dose of 1 mg/kg twice weekly.

  • Z433927330 was administered i.p. at 1 mg/kg either weekly or biweekly.

  • For combination studies, Tamoxifen was administered daily by oral gavage at 20 mg/kg.

• Efficacy Evaluation:

  • Primary tumor growth was monitored by caliper measurements.

  • Metastasis was quantified by counting metastatic nodules in the lungs post-mortem.

  • Overall survival was monitored and analyzed using Kaplan-Meier plots.

Acetazolamide in Lung and Colon Cancer Models[3][6][7]

• Animal Models:

  • Lewis lung carcinoma model was established in female C57BL/6 mice.

  • Human colon cancer xenograft model was established in nude mice.

• Drug Administration:

  • Acetazolamide was administered via intragastric (i.g.) gavage at doses ranging from 20 to 80 mg/kg/day for 21 days.

• Efficacy Evaluation:

  • Primary tumor growth and weight were measured.

  • The number of lung metastases was counted.

  • In the colon cancer model, the inhibition rate of tumor growth was calculated.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of AQP inhibitors are attributed to their modulation of key cellular pathways.

Auphen's Impact on Mitochondrial Metabolism:

RNA sequencing of breast cancer cells treated with Auphen has revealed an impact on genes related to mitochondrial metabolism.[5][6] While the precise molecular interactions are still under investigation, this suggests that Auphen's efficacy, particularly in combination with other therapies, may stem from its ability to disrupt the energy metabolism of cancer cells. This could lead to a reduction in ATP production and an increase in oxidative stress, rendering the cells more susceptible to other treatments.

Caption: Proposed mechanism of Auphen's action on mitochondrial metabolism.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vivo efficacy of AQP inhibitors in a preclinical breast cancer model.

Caption: In vivo experimental workflow for AQP inhibitor efficacy testing.

Conclusion

The available in vivo data suggests that Auphen, a gold-based AQP inhibitor, demonstrates a notable therapeutic effect, particularly when used in combination with standard cancer therapies like tamoxifen.[4] While it may not significantly reduce primary tumor burden as a monotherapy, its ability to extend overall survival and enhance the efficacy of other treatments highlights its potential.[2][3] Z433927330 also shows promise in reducing metastasis, though its impact on overall survival was not significant in the reported studies.[2][5] Acetazolamide has demonstrated significant tumor growth inhibition in lung and colon cancer models, suggesting broader potential for AQP inhibitors across different cancer types.[6][7] Further research is warranted to elucidate the precise molecular mechanisms of these inhibitors and to explore their efficacy in a wider range of cancer models and combination therapies.

References

• 1. Overview of Cancer Metabolism and Signaling Transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Acetazolamide triggers death inducing autophagy in T-47D breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. The efficacy of acetazolamide on visual functions in a patient with choroid metastasis of breast carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Acetazolamide potentiates the anti-tumor potential of HDACi, MS-275, in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Auphen's Molecular Strategy: A Comparative Guide to its Mechanism of Action Validated by Molecular Docking

For Immediate Release

[City, State] – [Date] – A new comparative guide offers researchers, scientists, and drug development professionals an in-depth analysis of the mechanism of action of Auphen, a potent aquaporin inhibitor. This guide provides a comprehensive comparison with alternative compounds, supported by experimental data and validated through molecular docking simulations. The guide aims to furnish the scientific community with objective data to evaluate Auphen's therapeutic potential.

Auphen has emerged as a significant inhibitor of aquaporins (AQPs), particularly AQP3 and AQP7, which are transmembrane proteins facilitating the transport of water and small solutes like glycerol (B35011). The overexpression of these aquaglyceroporins has been implicated in various pathological conditions, including cancer, making them promising therapeutic targets. This guide delves into the molecular interactions that underpin Auphen's inhibitory effects and benchmarks its performance against other known AQP inhibitors.

Comparative Analysis of Auphen and Alternatives

Molecular docking studies have been instrumental in elucidating the binding modes of Auphen and its counterparts. While specific binding affinity scores (in kcal/mol) from these computational studies are not always publicly available, the existing body of research, combined with experimental data, allows for a robust comparative assessment.

Non-covalent molecular docking studies predict that Auphen interacts with methionine residues (Met47 and Met93) in the NPA (Asn-Pro-Ala) region on the intracellular side of human AQP7.[1] In AQP3, which contains cysteine residues, Auphen is thought to interact with Cys40.[1][2]

In contrast, the alternative inhibitor Z433927330 has been shown by Cryo-EM analysis to bind near the aromatic/arginine (ar/R) region of human AQP7, close to the cytoplasmic side of the pore, forming hydrogen bonds with loop B and Gln183.[1][3] This difference in binding sites suggests distinct mechanisms of inhibition between Auphen and Z433927330. Another selective inhibitor, DFP00173, shows high potency for AQP3.[4][5][6][7]

The following tables summarize the available experimental data for Auphen and a selection of alternative aquaporin inhibitors.

Compound	Target AQP(s)	IC50 (µM)	Cell Line/System	Key Findings
Auphen	AQP3, AQP7	0.8 (AQP3)	Human Red Blood Cells	Potent inhibitor of glycerol transport.[2]
12.95 (AQP7)	Yeast expressing hAQP7	pH-dependent inhibition.[8]
Z433927330	AQP7, AQP3, AQP9	~0.2 (mAQP7)	Mouse AQP7	Potent and selective for AQP7.[4][6]
~0.7-0.9 (mAQP3)	Mouse AQP3	Partial inhibitor of AQP3.[4][6]
~1.1 (mAQP9)	Mouse AQP9	Less potent against AQP9.[3]
DFP00173	AQP3	~0.1-0.4 (hAQP3)	Mouse and Human AQP3	Potent and selective for AQP3.[4][5][6][7]
Low efficacy	AQP7, AQP9	Low activity against AQP7 and AQP9.[4][6]

Auphen's Impact on Cellular Signaling Pathways

Auphen's mechanism of action extends beyond direct aquaporin inhibition, influencing critical cellular signaling pathways involved in cell proliferation and survival.

Cell Cycle Arrest

Experimental evidence indicates that Auphen induces a strong cell cycle arrest in the S-G2/M phase.[1] This arrest is often mediated by the p53-p21 signaling pathway. In response to cellular stress, the tumor suppressor protein p53 is activated, leading to the transcriptional upregulation of the cyclin-dependent kinase inhibitor p21.[9] p21 then binds to and inhibits cyclin-CDK complexes, preventing the cell from progressing through the cell cycle.

Auphen-induced Cell Cycle Arrest Pathway

DNA Damage Response

Transcriptomic analysis has revealed that Auphen treatment leads to significant changes in pathways related to the DNA damage response.[1] When DNA damage occurs, sensor proteins like ATM (Ataxia-Telangiectasia Mutated) and ATR (ATM and Rad3-related) are activated.[10][11][12][13][14] These kinases then phosphorylate a cascade of downstream targets, including the checkpoint kinases Chk1 and Chk2, and the tumor suppressor p53, ultimately leading to cell cycle arrest to allow for DNA repair or, if the damage is too severe, apoptosis.

Auphen's Influence on the DNA Damage Response Pathway

Experimental Protocols

To ensure the reproducibility and transparency of the findings presented, this guide includes detailed experimental protocols for key assays.

Molecular Docking with AutoDock Vina

Molecular docking is a computational method used to predict the binding orientation and affinity of a ligand to a target protein. The following is a generalized workflow for performing molecular docking using AutoDock Vina.

General Workflow for Molecular Docking using AutoDock Vina

Protocol Steps:

• Protein and Ligand Preparation:

  • Obtain the 3D structure of the target protein (e.g., AQP3 or AQP7) from the Protein Data Bank (PDB).

  • Obtain the 3D structure of the ligand (e.g., Auphen) from a database like PubChem.

  • Prepare the protein by removing water molecules, adding polar hydrogens, and assigning charges. Save the file in PDBQT format.

  • Prepare the ligand by defining rotatable bonds and saving it in PDBQT format.

• Grid Box Definition:

  • Define the search space for the docking simulation by creating a grid box that encompasses the predicted binding site on the protein.

• Running AutoDock Vina:

  • Execute the AutoDock Vina program using a configuration file that specifies the prepared protein and ligand files, as well as the grid box parameters.

• Analysis of Results:

  • Analyze the output file, which contains the predicted binding affinities (in kcal/mol) and the coordinates of the different binding poses of the ligand.

  • Visualize the protein-ligand interactions of the best-scoring poses using molecular graphics software like PyMOL or Chimera to understand the key binding interactions.

This guide provides a foundational understanding of Auphen's mechanism of action, validated through molecular docking and compared with relevant alternatives. The presented data and protocols are intended to support further research and development in the field of aquaporin-targeted therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DFP00173 | Aquaporin | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. Cell cycle regulation: p53-p21-RB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ATM acts downstream of ATR in the DNA damage response signaling of bystander cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ATM and ATR: networking cellular responses to DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. experts.llu.edu [experts.llu.edu]
• 14. journals.biologists.com [journals.biologists.com]

A Comparative Analysis of Aumolertinib in Combination with Fulvestrant versus Tamoxifen in Hormone Receptor-Positive Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the therapeutic strategies involving aumolertinib in combination with fulvestrant (B1683766) and the established endocrine therapy, tamoxifen (B1202), for hormone receptor-positive (HR+) breast cancer. This analysis is based on the distinct mechanisms of action of these agents and the well-documented crosstalk between the epidermal growth factor receptor (EGFR) and estrogen receptor (ER) signaling pathways.

Introduction

Endocrine therapy remains a cornerstone in the management of HR+ breast cancer. However, intrinsic and acquired resistance to agents like tamoxifen presents a significant clinical challenge. The interplay between the ER and growth factor receptor pathways, particularly the EGFR pathway, is a key mechanism driving this resistance.[1][2][3][4] This has led to the exploration of combination therapies that dually target these interconnected pathways. This guide will explore the rationale behind a hypothetical combination of aumolertinib, a third-generation EGFR tyrosine kinase inhibitor (TKI), and fulvestrant, a selective estrogen receptor degrader (SERD), and compare its potential with the standard-of-care selective estrogen receptor modulator (SERM), tamoxifen.

Mechanisms of Action

Aumolertinib: Targeting the EGFR Signaling Pathway

Aumolertinib is a third-generation EGFR-TKI that selectively and irreversibly inhibits both sensitizing and resistance mutations of EGFR.[5][6][7] While primarily investigated in non-small cell lung cancer (NSCLC), its mechanism of action holds relevance for breast cancer, where EGFR signaling can contribute to endocrine resistance. Upon binding of a ligand, such as an epidermal growth factor, EGFR dimerizes and autophosphorylates, initiating downstream signaling cascades, including the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways.[5][8][9] These pathways promote cell proliferation, survival, and differentiation. Aumolertinib blocks the kinase activity of EGFR, thereby inhibiting these downstream signals.[5][8]

Fulvestrant: A Selective Estrogen Receptor Degrader (SERD)

Fulvestrant is a SERD that competitively binds to the estrogen receptor with high affinity, approximately 89% that of estradiol (B170435).[10] Unlike tamoxifen, fulvestrant is a pure ER antagonist with no known agonist effects.[10][11] Its mechanism involves not only blocking the ER but also inducing a conformational change that leads to the degradation of the receptor via the ubiquitin-proteasome pathway.[12][13] This results in a significant reduction in cellular ER levels, providing a more complete blockade of ER signaling.[10][12]

Tamoxifen: A Selective Estrogen Receptor Modulator (SERM)

Tamoxifen is a SERM that acts as a competitive antagonist of the estrogen receptor in breast tissue.[14][15][16] It binds to the ER and blocks estrogen from binding, thereby inhibiting the transcription of estrogen-responsive genes that drive tumor growth.[14][17] However, tamoxifen can exhibit partial agonist activity in other tissues, such as the endometrium and bone.[15] In the context of resistance, tamoxifen's agonist properties can become problematic, potentially contributing to tumor growth in the presence of activated growth factor signaling.[2][4]

Data Presentation

As there are no direct clinical trials comparing aumolertinib in combination with fulvestrant versus tamoxifen, a quantitative data comparison from head-to-head studies is not possible. The following tables summarize the key characteristics and theoretical advantages and disadvantages of each therapeutic strategy based on their mechanisms of action and findings from individual or comparative studies of the components.

Table 1: Comparison of Mechanistic and Pharmacological Properties

Feature	Aumolertinib + Fulvestrant	Tamoxifen
Target(s)	EGFR and ER	ER
Mechanism of Action	Irreversible EGFR kinase inhibition and ER degradation	Competitive ER antagonism with partial agonism
Effect on ER Levels	Significant downregulation	No significant change
Rationale for Use	Overcoming endocrine resistance driven by EGFR/ER crosstalk	Standard first-line endocrine therapy for HR+ breast cancer
Potential Advantages	Dual pathway blockade, potential to overcome resistance, complete ER antagonism	Well-established efficacy and safety profile, oral administration
Potential Disadvantages	Hypothetical combination, potential for combined toxicities	Development of resistance, partial agonist effects, risk of endometrial cancer

Experimental Protocols

While a direct comparative experimental protocol is unavailable, the following outlines the methodologies that would be employed in preclinical and clinical studies to evaluate the efficacy of aumolertinib and fulvestrant in breast cancer models.

Preclinical Evaluation of Aumolertinib and Fulvestrant in Breast Cancer Cell Lines

• Cell Culture: ER-positive breast cancer cell lines (e.g., MCF-7, T47D) and cell lines with known endocrine resistance and EGFR activation would be cultured under standard conditions.

• Proliferation Assays: Cells would be treated with aumolertinib, fulvestrant, the combination, or tamoxifen. Cell viability and proliferation would be assessed using assays such as MTT or colony formation assays.

• Western Blot Analysis: To confirm the mechanism of action, protein levels of total and phosphorylated EGFR, AKT, and ERK, as well as total ER levels, would be measured after treatment.

• Gene Expression Analysis: The expression of estrogen-responsive genes would be quantified using RT-qPCR to assess the extent of ER signaling inhibition.

• Xenograft Models: Immunocompromised mice would be implanted with ER-positive breast cancer cells to form tumors. The mice would then be treated with the respective drugs, and tumor growth would be monitored over time.

Mandatory Visualizations

Signaling Pathways

Caption: EGFR and ER signaling pathway crosstalk and points of intervention.

Experimental Workflow

Caption: Preclinical workflow for evaluating therapeutic efficacy.

Conclusion

The combination of aumolertinib and fulvestrant represents a rational, albeit hypothetical, therapeutic strategy for HR+ breast cancer, particularly in the context of endocrine resistance driven by EGFR/ER crosstalk. By targeting both pathways, this combination has the potential to offer a more profound and durable response compared to single-agent endocrine therapy. Aumolertinib's inhibition of EGFR signaling could prevent the ligand-independent activation of the ER, while fulvestrant ensures a complete shutdown of ER signaling through receptor degradation. This dual blockade contrasts with tamoxifen, which can be rendered less effective or even agonistic in the presence of hyperactive growth factor signaling. Further preclinical and clinical investigation is warranted to validate the efficacy and safety of combining aumolertinib with fulvestrant in patients with HR+ breast cancer.

References

• 1. Cross-talk between estradiol receptor and EGFR/IGF-IR signaling pathways in estrogen-responsive breast cancers: focus on the role and impact of proteoglycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Crosstalk between the Estrogen Receptor and the HER Tyrosine Kinase Receptor Family: Molecular Mechanism and Clinical Implications for Endocrine Therapy Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crosstalk between estrogen receptor and growth factor receptor pathways as a cause for endocrine therapy resistance in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antitumor activity of aumolertinib, a third-generation EGFR tyrosine kinase inhibitor, in non-small-cell lung cancer harboring uncommon EGFR mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An evaluation of aumolertinib for the treatment of EGFR T790M mutation-positive non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Fulvestrant: an oestrogen receptor antagonist with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The history and mechanism of action of fulvestrant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Fulvestrant? [synapse.patsnap.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. news-medical.net [news-medical.net]
• 16. droracle.ai [droracle.ai]
• 17. researchgate.net [researchgate.net]

A Comparative Analysis of Auphen's Impact on Water and Glycerol Transport Through Aquaporins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the gold-based compound Auphen's effects on water and glycerol (B35011) transport through aquaporin (AQP) channels. The data presented herein is compiled from various studies to offer an objective overview of Auphen's performance against other inhibitors and across different aquaporin isoforms.

Executive Summary

Auphen has been identified as a potent inhibitor of aquaglyceroporins, a subclass of aquaporins that facilitate the transport of water and small solutes like glycerol. Experimental data demonstrates that Auphen exhibits a selective inhibitory effect, more potently blocking glycerol transport through aquaglyceroporins like AQP3 and AQP7 than water transport through aquaporins such as AQP1. This selectivity presents Auphen as a valuable tool for studying the specific roles of aquaglyceroporins in physiological and pathological processes and as a potential lead compound in drug development.

Data Presentation: Quantitative Comparison of Inhibitor Potency

The following tables summarize the inhibitory potency of Auphen and a comparative inhibitor, Z433927330, on different aquaporin isoforms. Potency is primarily represented by the half-maximal inhibitory concentration (IC50), which indicates the concentration of an inhibitor required to reduce the transport activity by 50%.

Inhibitor	Aquaporin Isoform	Transported Substrate	Cell Type	IC50	Citation
Auphen	Human AQP3	Glycerol	Human Red Blood Cells	0.8 ± 0.08 µM	[1]
Auphen	Human AQP1	Water	Human Red Blood Cells	Modest/poor inhibition	[2]
Auphen	Human AQP7	Water	Adipocytes	63% inhibition at 15 µM	[3]
Auphen	Human AQP7	Glycerol	Adipocytes	79% inhibition at 15 µM	[3]
Z433927330	Mouse AQP3	Water	-	~0.7-0.9 µM	[4]
Z433927330	Mouse AQP7	Water	-	~0.2 µM	[4][5]
Z433927330	Mouse AQP9	Water	-	~1.1 µM	[5]

Note: A lower IC50 value indicates a higher potency.

Experimental Protocols

The following section details the key experimental methodology used to assess the impact of Auphen on water and glycerol transport.

Measurement of Water and Glycerol Permeability using Stopped-Flow Light Scattering

This technique is widely used to measure the rapid movement of water and solutes across cell membranes.

Principle: A suspension of cells (e.g., red blood cells or aquaporin-expressing cells) is rapidly mixed with a solution of different osmolarity. The resulting osmotic gradient drives water movement across the cell membrane, causing the cells to shrink or swell. This change in cell volume is detected as a change in the intensity of scattered light at a 90° angle. For glycerol permeability, the initial osmotic water efflux is followed by glycerol and water influx, leading to a biphasic change in light scattering.

Detailed Protocol for Glycerol Permeability in Human Red Blood Cells (RBCs): [6][7][8][9]

• Preparation of Solutions:

  • Isotonic solution: 1x Dulbecco's Phosphate-Buffered Saline (DPBS), osmolarity adjusted to ~300 mOsM.

  • Hypertonic solution: 1x DPBS containing a specific concentration of glycerol (e.g., 200 mM), resulting in a higher osmolarity (e.g., 500 mOsM).

  • Verify the osmolarity of all solutions using an osmometer.

• Cell Preparation:

  • Obtain fresh human red blood cells.

  • Wash the RBCs three times with chilled PBS to remove the buffy coat.

  • Resuspend the RBCs to a hematocrit of approximately 1% in the isotonic DPBS.

  • For inhibition studies, incubate the RBC suspension with varying concentrations of the inhibitor (e.g., Auphen) for a specified time (e.g., 10 minutes) at room temperature before measurement.

• Stopped-Flow Measurement:

  • Set up the stopped-flow apparatus with a light scattering detector at a wavelength of 530 nm or 600 nm.[6]

  • Equilibrate the system to the desired temperature (e.g., 20°C).

  • Load one syringe of the stopped-flow instrument with the RBC suspension and the other with the hypertonic glycerol solution.

  • Rapidly mix the two solutions. The mixing triggers an initial water outflow (cell shrinkage) due to the hypertonic gradient, followed by glycerol and water influx (cell swelling).

  • Record the change in light scattering intensity over time. The initial shrinkage phase is seen as a rapid increase in light scattering, followed by a slower decrease as the cells swell.

• Data Analysis:

  • The rate of glycerol permeability (Pgly) is determined from the swelling phase of the light scattering curve.

  • Fit the swelling phase to a single exponential function to obtain the rate constant (k).

  • Calculate the glycerol permeability coefficient (Pgly) using the formula: Pgly = k / (S/V), where S/V is the surface area-to-volume ratio of the cells.

  • For inhibition studies, plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Protocol for Water Permeability: The protocol is similar, but a non-permeable osmolyte like sucrose (B13894) is used to create the osmotic gradient, resulting in only a cell shrinkage phase.

Mandatory Visualizations

Auphen's Proposed Mechanism of Action on AQP3

The following diagram illustrates the proposed inhibitory mechanism of Auphen on human aquaporin 3. Auphen, a gold(III) complex, is thought to interact with the thiol group of the Cys40 residue located near the extracellular pore entrance of AQP3. This binding is hypothesized to induce a conformational change in the protein, thereby blocking the passage of glycerol.

Caption: Auphen's interaction with the Cys40 residue of AQP3, leading to the inhibition of glycerol transport.

Experimental Workflow for Assessing Auphen's Inhibitory Effect

This diagram outlines the general workflow for evaluating the inhibitory effect of Auphen on aquaporin-mediated transport.

Caption: Workflow for determining the inhibitory potency of Auphen on aquaporin transport.

References

• 1. Targeting Aquaporin Function: Potent Inhibition of Aquaglyceroporin-3 by a Gold-Based Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of Mammalian Aquaporin Water Channels [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. Stopped-flow Light Scattering Analysis of Red Blood Cell Glycerol Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. en.bio-protocol.org [en.bio-protocol.org]
• 9. portal.research.lu.se [portal.research.lu.se]

Safety & Regulatory Compliance

Personal protective equipment for handling Auphen

This guide provides immediate and essential safety and logistical information for the handling of Auphen, a gold(III)-based organometallic compound and a potent inhibitor of aquaglyceroporin-3 (AQP3). The following procedures are designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

While a specific Safety Data Sheet (SDS) for Auphen is not publicly available, its classification as a gold(III) organometallic compound necessitates stringent safety protocols. Gold(III) compounds are generally considered toxic.[1] Handling requires adherence to safety measures for toxic and potentially reactive chemicals. The recommended Personal Protective Equipment (PPE) is detailed below.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Auphen

PPE Category	Specification	Standard
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Consider double-gloving for added protection.	EN 374
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles.	EN 166 (EU) or OSHA 29 CFR 1910.133
Respiratory Protection	Use in a certified chemical fume hood to avoid inhalation of any dusts or aerosols. If weighing outside of a fume hood, an N95 (US) or FFP2 (EU) dust mask may be considered for handling the solid compound.	NIOSH (US) or EN 149 (EU)
Body Protection	A laboratory coat must be worn at all times. Ensure it is fully buttoned.	---
Footwear	Closed-toe shoes are mandatory in the laboratory.	---

Operational Plan for Handling Auphen

A systematic approach to handling Auphen is crucial for both personal safety and experimental integrity.

Preparation and Handling:

• Always handle Auphen in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

• Before use, visually inspect the compound for any changes in appearance or signs of contamination.

• When preparing solutions, add the solid Auphen to the solvent slowly to avoid splashing.

• Ensure an eyewash station and safety shower are readily accessible and unobstructed.

Storage:

• Store Auphen in a cool, dry, and dark place.

• Keep the container tightly sealed to prevent contamination and degradation.

• Store away from incompatible materials, such as strong oxidizing agents.

Experimental Protocol: Preparation of an Auphen Stock Solution for In Vitro Assays

This protocol outlines the steps for preparing a stock solution of Auphen for use in cell-based experiments.

Materials:

• Auphen (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

Procedure:

• Don all required Personal Protective Equipment (PPE) as detailed in Table 1.

• Perform all manipulations of solid Auphen and concentrated solutions within a chemical fume hood.

• Calculate the mass of Auphen required to prepare a stock solution of the desired concentration (e.g., 10 mM).

• Carefully weigh the calculated amount of Auphen onto weighing paper and transfer it to a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube to achieve the desired concentration.

• Cap the tube securely and vortex thoroughly until the Auphen is completely dissolved.

• Visually inspect the solution to ensure there are no particulates.

• Label the tube clearly with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Disposal Plan

Proper disposal of Auphen and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Table 2: Auphen Waste Disposal Plan

Waste Type	Collection Procedure	Disposal Method
Solid Auphen Waste	Collect in a designated, clearly labeled hazardous waste container for solid organometallic waste.	Dispose of through the institution's hazardous waste management program.
Contaminated Labware (e.g., pipette tips, tubes)	Collect in a designated hazardous waste container lined with a chemically resistant bag.	Dispose of through the institution's hazardous waste management program.
Aqueous Solutions Containing Auphen	Collect in a designated, clearly labeled hazardous waste container for aqueous organometallic waste. Do not dispose of down the drain.	Given the high value of gold, many institutions have a specific waste stream for precious metal recovery.[2] Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.[2]
Organic Solutions Containing Auphen	Collect in a designated, clearly labeled hazardous waste container for organic solvent waste.	Dispose of through the institution's hazardous waste management program.

Mandatory Visualizations

Caption: Workflow for the safe handling of Auphen from receipt to disposal.

Caption: Auphen inhibits AQP3 by binding to the Cys40 thiol group.

References

• 1. Organogold chemistry - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]